1,1-Dichloro-2-ethoxycyclopropane

• CAS: 7363-99-7

Core Science & Biosynthesis

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1,1-dichloro-2-ethoxycyclopropane, a valuable cyclopropane derivative. The primary synthetic route involves the addition of dichlorocarbene to ethyl vinyl ether. This guide provides a comprehensive overview of the reaction, including the mechanism, experimental protocols, and characterization data.

Reaction Overview

The synthesis of 1,1-dichloro-2-ethoxycyclopropane is achieved through a dichlorocyclopropanation reaction. In this process, dichlorocarbene (:CCl₂), a highly reactive intermediate, is generated in situ and reacts with the double bond of ethyl vinyl ether to form the cyclopropane ring.

The most common method for generating dichlorocarbene for this type of reaction is the α-elimination of chloroform (CHCl₃) using a strong base. Phase-transfer catalysis is often employed to facilitate the reaction between the aqueous phase, containing the base, and the organic phase, which contains the chloroform and the alkene.

Reaction Mechanism

The reaction proceeds through the following key steps:

• Deprotonation of Chloroform: A strong base, such as sodium hydroxide or potassium t-butoxide, removes a proton from chloroform to form the trichloromethanide anion (⁻CCl₃).

• Formation of Dichlorocarbene: The trichloromethanide anion is unstable and readily undergoes α-elimination, losing a chloride ion to form dichlorocarbene (:CCl₂).

• Cycloaddition: The electrophilic dichlorocarbene attacks the electron-rich double bond of ethyl vinyl ether in a concerted [1+2] cycloaddition reaction, forming the stable 1,1-dichloro-2-ethoxycyclopropane ring.

Caption: Reaction mechanism for the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Experimental Protocols

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )
Ethyl vinyl ether	C₄H₈O	72.11
Chloroform	CHCl₃	119.38
Sodium hydroxide	NaOH	40.00
Benzyltriethylammonium chloride (TEBAC)	C₁₃H₂₂ClN	227.77
Dichloromethane (solvent)	CH₂Cl₂	84.93
Water	H₂O	18.02
Anhydrous magnesium sulfate	MgSO₄	120.37

Procedure

• Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel is charged with ethyl vinyl ether, chloroform, and benzyltriethylammonium chloride (TEBAC) in a suitable solvent such as dichloromethane.

• Addition of Base: An aqueous solution of sodium hydroxide is added dropwise to the vigorously stirred organic mixture. The reaction is exothermic and the rate of addition should be controlled to maintain the desired reaction temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction, the mixture is cooled to room temperature. Water is added to dissolve the precipitated salts, and the organic layer is separated. The aqueous layer is extracted with dichloromethane.

• Purification: The combined organic layers are washed with water and brine, dried over anhydrous magnesium sulfate, and filtered. The solvent is removed under reduced pressure. The crude product is then purified by fractional distillation under reduced pressure to yield pure 1,1-dichloro-2-ethoxycyclopropane.

Quantitative Data

The reaction of ethyl vinyl ether with dichlorocarbene, generated from chloroform and potassium t-butoxide, has been studied kinetically. The relative rate of reaction for ethyl vinyl ether was found to be 1.20 compared to isobutyl vinyl ether (1.00) and 0.94 for cyclohexene.[1][2] Specific yield and purity data for a preparative scale synthesis are not detailed in the available literature.

Characterization Data

The product, 1,1-dichloro-2-ethoxycyclopropane, is characterized as the appropriate dichlorocyclopropyl ether.[1][2] While specific spectroscopic data for this compound is not provided in the primary literature, the expected spectral characteristics can be inferred.

Technique	Expected Features
¹H NMR	Signals corresponding to the ethoxy group (a quartet for -OCH₂- and a triplet for -CH₃) and the cyclopropyl protons.
¹³C NMR	Resonances for the dichlorinated carbon of the cyclopropane ring, the other two cyclopropyl carbons, and the two carbons of the ethoxy group.
IR Spectroscopy	Characteristic C-O stretching vibrations for the ether linkage and C-Cl stretching vibrations.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of 1,1-dichloro-2-ethoxycyclopropane, along with a characteristic isotopic pattern for two chlorine atoms.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1,1-dichloro-2-ethoxycyclopropane.

References

• 1. Reactivity and structure of alkyl vinyl ethers. Part III. Kinetics and mechanism of dichlorocarbene addition reactions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. Reactivity and structure of alkyl vinyl ethers. Part III. Kinetics and mechanism of dichlorocarbene addition reactions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1,1-dichloro-2-ethoxycyclopropane from ethyl vinyl ether. The core of this process involves the addition of dichlorocarbene to the double bond of ethyl vinyl ether. This guide details the reaction mechanism, experimental protocols, and expected quantitative data, offering valuable insights for professionals in chemical research and pharmaceutical development.

Reaction Overview and Mechanism

The synthesis of 1,1-dichloro-2-ethoxycyclopropane is achieved through the [1+2] cycloaddition of dichlorocarbene (:CCl₂) to ethyl vinyl ether. Dichlorocarbene is a highly reactive intermediate that is typically generated in situ from chloroform (CHCl₃) and a strong base, such as sodium hydroxide or potassium tert-butoxide. To facilitate the reaction between the aqueous base and the organic substrate (ethyl vinyl ether and chloroform), a phase-transfer catalyst (PTC) is often employed.

The generally accepted mechanism involves the following steps:

• Deprotonation: The strong base abstracts a proton from chloroform to form the trichloromethanide anion (⁻CCl₃).

• Alpha-elimination: The trichloromethanide anion is unstable and readily undergoes alpha-elimination, expelling a chloride ion to form dichlorocarbene (:CCl₂).

• Cycloaddition: The electrophilic dichlorocarbene then attacks the electron-rich double bond of ethyl vinyl ether in a concerted fashion, leading to the stereospecific formation of the 1,1-dichloro-2-ethoxycyclopropane ring.

Diagram 1: Reaction mechanism for the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Experimental Protocols

Phase-Transfer Catalyzed Dichlorocyclopropanation

This protocol is adapted from general procedures for similar reactions.

Materials:

• Ethyl vinyl ether

• Chloroform (CHCl₃)

• Sodium hydroxide (NaOH), 50% aqueous solution

• Benzyltriethylammonium chloride (BTEAC) or other suitable phase-transfer catalyst

• Dichloromethane (CH₂Cl₂) or another suitable organic solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Water (deionized)

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, separatory funnel, rotary evaporator)

Procedure:

• In a three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a dropping funnel, combine ethyl vinyl ether and the phase-transfer catalyst (e.g., 1-2 mol% relative to the alkene) in a suitable organic solvent like dichloromethane.

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add a 50% aqueous solution of sodium hydroxide to the vigorously stirred mixture.

• From the dropping funnel, add chloroform dropwise to the reaction mixture over a period of 1-2 hours, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for several hours or overnight until the reaction is complete (monitored by TLC or GC).

• Upon completion, add water to dissolve the precipitated salts and transfer the mixture to a separatory funnel.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water and then with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure to yield pure 1,1-dichloro-2-ethoxycyclopropane.

Diagram 2: Experimental workflow for the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Quantitative Data

Specific quantitative data for 1,1-dichloro-2-ethoxycyclopropane is not extensively reported. The following tables summarize the expected physical and spectroscopic properties based on the analysis of analogous compounds.

Table 1: Physical and Reaction Data

Parameter	Value
Molecular Formula	C₅H₈Cl₂O
Molecular Weight	155.02 g/mol
Appearance	Colorless liquid (expected)
Boiling Point	Data not available
Yield	60-80% (expected based on similar reactions)

Table 2: Expected Spectroscopic Data

Spectroscopy	Expected Features
¹H NMR	Ethoxy group: Triplet around 1.2 ppm (3H, -CH₃), Quartet around 3.5-3.8 ppm (2H, -OCH₂-). Cyclopropane ring: Complex multiplets for the three protons on the cyclopropane ring, expected in the range of 1.0-3.5 ppm.
¹³C NMR	Ethoxy group: Signal for -CH₃ around 15 ppm, signal for -OCH₂- around 65-70 ppm. Cyclopropane ring: Signal for the CCl₂ carbon around 60-65 ppm, and signals for the other two ring carbons at higher field.
IR (Infrared)	C-H stretching (alkane) around 2850-3000 cm⁻¹, C-O stretching (ether) around 1050-1150 cm⁻¹, C-Cl stretching around 650-800 cm⁻¹.

Safety Considerations

• Chloroform is a suspected carcinogen and should be handled in a well-ventilated fume hood.

• Concentrated sodium hydroxide is highly corrosive and can cause severe burns.

• Ethyl vinyl ether is flammable.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

This guide provides a foundational understanding of the synthesis of 1,1-dichloro-2-ethoxycyclopropane. Researchers should always consult relevant safety data sheets and perform a thorough risk assessment before conducting any chemical synthesis.

An In-depth Technical Guide on the Dichlorocarbene Addition to Ethyl Vinyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dichlorocarbene addition to ethyl vinyl ether, a significant reaction in organic synthesis for the formation of a substituted cyclopropane ring. The resulting product, 1,1-dichloro-2-ethoxycyclopropane, is a valuable intermediate for further chemical transformations. This document details the reaction mechanism, experimental protocols, quantitative data, and spectroscopic characterization.

Reaction Overview and Mechanism

The addition of dichlorocarbene (:CCl₂) to the double bond of ethyl vinyl ether proceeds via a [1+2] cycloaddition reaction to form the three-membered ring of 1,1-dichloro-2-ethoxycyclopropane.[1] Dichlorocarbene is a highly reactive, electrophilic intermediate that readily attacks the electron-rich double bond of the enol ether.[2]

The reaction is stereospecific, meaning the stereochemistry of the alkene is retained in the cyclopropane product. However, as ethyl vinyl ether is a prochiral molecule, the addition of dichlorocarbene results in the formation of a racemic mixture of enantiomers.

Several methods are available for the generation of dichlorocarbene in situ. The most common methods include the reaction of chloroform with a strong base, such as sodium hydroxide or potassium tert-butoxide, often facilitated by a phase-transfer catalyst.[1] Another method involves the thermal decomposition of sodium trichloroacetate.

The general mechanism for the base-induced generation of dichlorocarbene from chloroform involves the deprotonation of chloroform to form the trichloromethyl anion, which then undergoes alpha-elimination of a chloride ion to yield dichlorocarbene.[3]

Quantitative Data

The reactivity of ethyl vinyl ether towards dichlorocarbene is influenced by the electron-donating nature of the ethoxy group, which makes the double bond electron-rich and thus highly susceptible to attack by the electrophilic carbene.

Table 1: Relative Rates of Dichlorocarbene Addition to Various Alkenes

Alkene	Relative Rate[4]
t-Butyl vinyl ether	2.43
Isopropyl vinyl ether	1.56
Ethyl vinyl ether	1.20
Methyl vinyl ether	1.03
Isobutyl vinyl ether	1.00
Cyclohexene	0.94
2-Chloroethyl vinyl ether	0.48

Dichlorocarbene generated from potassium t-butoxide and chloroform.

Table 2: Reaction Yield for the Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

Dichlorocarbene Source	Catalyst	Solvent	Temperature	Time	Yield	Reference
Chloroform, 50% aq. NaOH	Benzyltriethylammonium chloride (TEBA)	Chloroform	0 °C to room temp.	24 h	84%	Organic Syntheses, Vol. 83, p. 184

Experimental Protocols

This section provides a detailed experimental protocol for the synthesis of 1,1-dichloro-2-ethoxycyclopropane using the phase-transfer catalysis method.

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane via Phase-Transfer Catalysis[5]

Materials:

• Ethyl vinyl ether (9.55 mL, 7.20 g, 0.10 mol)

• Chloroform (31.9 mL, 47.8 g, 0.40 mol)

• Benzyltriethylammonium chloride (TEBA) (0.100 g, 0.44 mmol)

• 50% aqueous solution of sodium hydroxide (24 g NaOH in 24 mL H₂O, 0.30 mol)

• 6 M Hydrochloric acid

• Dichloromethane

• Anhydrous magnesium sulfate

• Water

Procedure:

• A 250-mL, three-necked, round-bottomed flask is equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.

• The flask is charged with ethyl vinyl ether (0.10 mol), chloroform (0.40 mol), and benzyltriethylammonium chloride (0.44 mmol).

• The flask is cooled in an ice bath with vigorous stirring.

• The 50% aqueous sodium hydroxide solution (0.30 mol) is added dropwise over 10 minutes, maintaining the reaction temperature at approximately 0 °C.

• The reaction mixture is stirred vigorously at 0 °C for 2 hours and then at room temperature for 22 hours.

• The reaction is quenched by the slow addition of 6 M hydrochloric acid (30 mL) while cooling in an ice bath.

• The mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with dichloromethane (60 mL portions).

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation (bp 55 °C at 30 mmHg) to yield 1,1-dichloro-2-ethoxycyclopropane as a colorless liquid (12.94 g, 84% yield).

Spectroscopic Characterization

The structure of 1,1-dichloro-2-ethoxycyclopropane can be confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for 1,1-Dichloro-2-ethoxycyclopropane

Atom	Predicted ¹H NMR Chemical Shift (ppm)	Predicted ¹³C NMR Chemical Shift (ppm)
C1 (CCl₂)	-	~65-75
C2 (CH-O)	~3.3-3.8 (dd)	~60-70
C3 (CH₂)	~1.5-2.0 (m)	~20-30
O-CH₂	~3.5-4.0 (q)	~65-75
CH₃	~1.2-1.5 (t)	~15-20

Note: These are estimated values based on typical chemical shifts for similar structures. Experimental verification is recommended.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the reaction mechanism and the experimental workflow for the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Caption: Reaction mechanism of dichlorocarbene addition to ethyl vinyl ether.

Caption: Experimental workflow for the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Potential Side Reactions

Under the described reaction conditions, the primary side reaction is the hydrolysis of dichlorocarbene by water, which is present in the aqueous sodium hydroxide solution. The use of a phase-transfer catalyst helps to minimize this by facilitating the transfer of the reactive carbene precursor into the organic phase where it can react with the ethyl vinyl ether.[5]

Another potential side reaction is the reaction of dichlorocarbene with the alcohol that can be formed from the hydrolysis of the ethyl vinyl ether, although this is less likely under basic conditions.

Conclusion

The addition of dichlorocarbene to ethyl vinyl ether is a robust and high-yielding method for the synthesis of 1,1-dichloro-2-ethoxycyclopropane. The use of phase-transfer catalysis provides an efficient and practical approach for this transformation, avoiding the need for strictly anhydrous conditions. The resulting dichlorocyclopropane is a versatile synthetic intermediate that can be used in a variety of subsequent chemical modifications, making this reaction a valuable tool for researchers in organic synthesis and drug development.

References

• 1. orgsyn.org [orgsyn.org]
• 2. soc.chim.it [soc.chim.it]
• 3. forskning.ruc.dk [forskning.ruc.dk]
• 4. Reactivity and structure of alkyl vinyl ethers. Part III. Kinetics and mechanism of dichlorocarbene addition reactions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. NMR Database for Faster Structural Data | CAS [cas.org]

Preparation of 1,1-Dichloro-2-ethoxycyclopropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of 1,1-dichloro-2-ethoxycyclopropane, a valuable cyclopropane derivative. The primary synthetic route involves the addition of dichlorocarbene to ethyl vinyl ether. This document outlines the reaction mechanism, a detailed experimental protocol based on established methodologies for dichlorocyclopropanation of enol ethers, and expected product characterization data.

Introduction

1,1-Dihalo-2-alkoxycyclopropanes are versatile intermediates in organic synthesis, serving as precursors to a variety of functionalized molecules, including cyclopropenes, allenes, and ring-opened products. The title compound, 1,1-dichloro-2-ethoxycyclopropane, is of interest to researchers in medicinal chemistry and materials science due to the unique chemical and physical properties imparted by the gem-dichlorocyclopropyl group. Its preparation is most commonly achieved via the dichlorocyclopropanation of ethyl vinyl ether.

Reaction Mechanism

The synthesis of 1,1-dichloro-2-ethoxycyclopropane proceeds through the generation of dichlorocarbene (:CCl₂) from a suitable precursor, typically chloroform (CHCl₃), in the presence of a strong base. The highly reactive dichlorocarbene then undergoes a [1+2] cycloaddition reaction with the electron-rich double bond of ethyl vinyl ether to form the cyclopropane ring.

A widely employed and efficient method for this transformation is phase-transfer catalysis (PTC). In this approach, a quaternary ammonium salt, such as benzyltriethylammonium chloride (TEBAC), facilitates the transfer of hydroxide ions (OH⁻) from an aqueous phase to an organic phase containing the chloroform and the alkene. This allows for the deprotonation of chloroform to generate the trichloromethyl anion (CCl₃⁻), which then rapidly eliminates a chloride ion to form dichlorocarbene.

Technical Guide: Physical and Chemical Properties of 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical properties of 1,1-Dichloro-2-ethoxycyclopropane (CAS No. 7363-99-7). This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development and organic synthesis. The guide includes a summary of its physical characteristics, a detailed experimental protocol for a representative synthesis, and a visualization of the synthetic workflow.

Introduction

1,1-Dichloro-2-ethoxycyclopropane is a halogenated cyclopropane derivative. The unique strained three-membered ring and the presence of both chloro and ethoxy functional groups make it an interesting building block in organic synthesis. Its reactivity and potential as a precursor for more complex molecules are of significant interest in the development of novel chemical entities. This guide aims to consolidate the available data on its physical properties and provide a practical synthetic methodology.

Physical Properties

A summary of the key physical properties of 1,1-Dichloro-2-ethoxycyclopropane is presented in the table below. It is important to note that while some data is available for the specific compound, other values are estimated based on closely related analogs due to a lack of publicly available experimental data for this specific molecule.

Property	Value	Source
Molecular Formula	C₅H₈Cl₂O	-
Molecular Weight	155.02 g/mol	-
Boiling Point	172.1 °C (at 760 mmHg)	[cite: ]
Flash Point	64.9 °C	[cite: ]
Density (estimated)	~1.15 g/cm³	Based on 1,1-dichloro-2-ethyl-2-methylcyclopropane
Refractive Index (estimated)	~1.551	Based on 1,1-dichloro-2-phenylcyclopropane

Experimental Protocols

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane via Dichlorocyclopropanation

The most common method for the synthesis of 1,1-dichlorocyclopropanes is the addition of dichlorocarbene to an olefin. Dichlorocarbene is a reactive intermediate that can be generated in situ from chloroform and a strong base, often under phase-transfer catalysis conditions. The following is a representative experimental protocol for the synthesis of 1,1-Dichloro-2-ethoxycyclopropane from ethyl vinyl ether.

Materials:

• Ethyl vinyl ether

• Chloroform (CHCl₃)

• 50% aqueous sodium hydroxide (NaOH) solution

• Benzyltriethylammonium chloride (BTEAC) or other suitable phase-transfer catalyst

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Distilled water

Equipment:

• Round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask, a solution of ethyl vinyl ether in the chosen organic solvent is prepared.

• A catalytic amount of the phase-transfer catalyst (e.g., BTEAC) is added to the flask.

• The flask is cooled in an ice-water bath, and the 50% aqueous sodium hydroxide solution is added slowly with vigorous stirring.

• Chloroform is then added dropwise from the dropping funnel over a period of time, maintaining the reaction temperature below a specified limit (typically 0-10 °C) to control the exothermic reaction.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure complete reaction.

• Upon completion, the reaction mixture is transferred to a separatory funnel, and the organic layer is separated.

• The aqueous layer is extracted with additional portions of the organic solvent.

• The combined organic layers are washed with distilled water to remove any remaining base and salts.

• The organic layer is then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• The drying agent is removed by filtration, and the solvent is evaporated under reduced pressure using a rotary evaporator.

• The crude product is purified by fractional distillation under reduced pressure to yield pure 1,1-Dichloro-2-ethoxycyclopropane.

Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of 1,1-Dichloro-2-ethoxycyclopropane via phase-transfer catalyzed dichlorocyclopropanation.

Caption: Synthetic workflow for 1,1-Dichloro-2-ethoxycyclopropane.

Safety Information

1,1-Dichloro-2-ethoxycyclopropane is a chemical that should be handled with appropriate safety precautions. Users should consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

This technical guide provides a summary of the currently available physical property data for 1,1-Dichloro-2-ethoxycyclopropane and a detailed, representative experimental protocol for its synthesis. The provided information is intended to be a valuable starting point for researchers and professionals working with this compound. Further experimental studies are warranted to determine the missing physical properties with high accuracy.

Spectroscopic and Synthetic Profile of 1,1-Dichloro-2-ethoxycyclopropane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and synthetic aspects of the molecule 1,1-dichloro-2-ethoxycyclopropane. Due to the limited availability of experimentally verified spectroscopic data in the public domain, this document combines established information with well-founded estimations based on analogous structures. This guide is intended to serve as a valuable resource for researchers interested in the synthesis, characterization, and potential applications of this and related small-ring compounds.

Compound Identity and Physical Properties

Parameter	Value	Reference
IUPAC Name	1,1-dichloro-2-ethoxycyclopropane	N/A
CAS Number	7363-99-7	[1]
Molecular Formula	C₅H₈Cl₂O	[1]
Molecular Weight	155.02 g/mol	[1]
Physical State	Liquid (Predicted)	N/A
Boiling Point	55 °C at 30 Torr	[1]
Density	1.101 g/cm³ at 20 °C	[1]

Synthesis Protocol

The synthesis of 1,1-dichloro-2-ethoxycyclopropane can be achieved via the addition of dichlorocarbene to ethyl vinyl ether. A common and effective method for generating dichlorocarbene is through the reaction of chloroform with a strong base, often under phase-transfer catalysis conditions.

Reaction Scheme:

Detailed Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add ethyl vinyl ether and a phase-transfer catalyst (e.g., benzyltriethylammonium chloride) dissolved in a suitable solvent like dichloromethane.

• Base Addition: Prepare a concentrated aqueous solution of sodium hydroxide. Add the sodium hydroxide solution dropwise to the stirred reaction mixture containing chloroform, also dissolved in the reaction solvent, at a controlled temperature (typically 0-5 °C).

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to determine the consumption of the starting alkene.

• Workup: After the reaction is complete, the mixture is diluted with water and the organic layer is separated. The aqueous layer is extracted with additional dichloromethane. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is then purified by fractional distillation under reduced pressure to yield pure 1,1-dichloro-2-ethoxycyclopropane.

Spectroscopic Data (Estimated)

The following spectroscopic data are estimated based on the analysis of structurally similar compounds, including other 1,1-dichlorocyclopropane derivatives and ethoxy-containing molecules. These values should be considered as predictive until experimentally verified.

¹H NMR Spectroscopy

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 3.7 - 3.9	m	2H	-O-CH₂ -CH₃
~ 3.2 - 3.4	m	1H	CH -OEt
~ 1.6 - 1.8	m	1H	cis-CH₂ (cyclopropyl)
~ 1.3 - 1.5	m	1H	trans-CH₂ (cyclopropyl)
~ 1.2 - 1.3	t	3H	-O-CH₂-CH₃

¹³C NMR Spectroscopy

Chemical Shift (δ, ppm)	Assignment
~ 68 - 72	-O-CH₂ -CH₃
~ 60 - 65	C Cl₂
~ 55 - 60	CH -OEt
~ 25 - 30	CH₂ (cyclopropyl)
~ 14 - 16	-O-CH₂-CH₃

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
2975 - 2850	Medium-Strong	C-H stretch (aliphatic)
1100 - 1050	Strong	C-O stretch (ether)
800 - 750	Strong	C-Cl stretch
1020 - 1000	Medium	Cyclopropane ring breathing

Mass Spectrometry

m/z	Relative Intensity	Possible Fragment
154/156/158	Low	[M]⁺ (Molecular ion with chlorine isotopes)
119/121	High	[M - Cl]⁺
109/111	Medium	[M - OEt]⁺
83	High	[M - Cl - HCl]⁺
45	High	[OEt]⁺

Experimental and Analytical Workflow

The following diagram illustrates a logical workflow for the synthesis and subsequent spectroscopic analysis of 1,1-dichloro-2-ethoxycyclopropane.

Synthesis and Characterization Workflow

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the 1H NMR Spectrum of 1,1-Dichloro-2-ethoxycyclopropane

This technical guide provides a detailed analysis of the 1H NMR spectrum of 1,1-dichloro-2-ethoxycyclopropane. It includes a summary of predicted spectral data, comprehensive experimental protocols for synthesis and NMR analysis, and visualizations to aid in understanding the molecular structure and its corresponding spectral features.

Predicted 1H NMR Spectral Data

The following table summarizes the predicted 1H NMR spectral data for 1,1-dichloro-2-ethoxycyclopropane. These predictions are based on the analysis of similar dichlorocyclopropane derivatives and general principles of NMR spectroscopy. The geminal and vicinal coupling constants in cyclopropane rings can vary but typically fall within established ranges.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
O-CH2-CH3	3.50 - 3.80	Quartet (q)	7.0	2H
O-CH-	3.20 - 3.40	Triplet of Doublets (td) or complex multiplet	Jgem ≈ 9.0, Jtrans ≈ 4.0, Jcis ≈ 7.0	1H
-CH2- (cyclopropyl)	1.40 - 1.60	Multiplet (m)	-	2H
O-CH2-CH3	1.20 - 1.35	Triplet (t)	7.0	3H

Experimental Protocols

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

This protocol describes a general method for the synthesis of 1,1-dichloro-2-ethoxycyclopropane via the dichlorocyclopropanation of ethyl vinyl ether.

Materials:

• Ethyl vinyl ether

• Chloroform (CHCl3)

• Sodium hydroxide (NaOH) or potassium tert-butoxide

• Phase-transfer catalyst (e.g., benzyltriethylammonium chloride)

• Anhydrous solvent (e.g., dichloromethane or hexane)

• Distilled water

• Brine solution

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• A solution of ethyl vinyl ether in the chosen anhydrous solvent is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, under an inert atmosphere (e.g., nitrogen or argon).

• The phase-transfer catalyst is added to the solution.

• A concentrated aqueous solution of sodium hydroxide or a solution of potassium tert-butoxide in the reaction solvent is added dropwise to the stirred solution of the enol ether and chloroform at a controlled temperature (typically 0 °C to room temperature).

• The reaction mixture is stirred vigorously for several hours to overnight, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction is quenched by the addition of cold water.

• The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate or sodium sulfate.

• The solvent is removed under reduced pressure using a rotary evaporator.

• The crude product is purified by fractional distillation under reduced pressure to yield pure 1,1-dichloro-2-ethoxycyclopropane.

1H NMR Spectroscopic Analysis

This protocol outlines the procedure for acquiring a high-resolution 1H NMR spectrum of 1,1-dichloro-2-ethoxycyclopropane.

Sample Preparation:

• Approximately 5-25 mg of purified 1,1-dichloro-2-ethoxycyclopropane is accurately weighed and dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl3) in a clean, dry vial.[1]

• A small amount of an internal standard, such as tetramethylsilane (TMS), may be added for chemical shift referencing (0 ppm).

• The solution is then transferred to a clean, high-quality 5 mm NMR tube.[1]

• The NMR tube is capped and carefully inverted several times to ensure a homogeneous solution.

Instrumental Analysis:

• The prepared NMR sample is placed in the spectrometer's autosampler or manually inserted into the NMR probe.

• The spectrometer is locked onto the deuterium signal of the solvent.

• The magnetic field homogeneity is optimized by shimming the sample.

• A standard one-pulse 1H NMR experiment is performed. Typical parameters include a 30-45° pulse angle, a spectral width of 10-15 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• The free induction decay (FID) is acquired and Fourier transformed to obtain the frequency-domain spectrum.

• The spectrum is phased, baseline-corrected, and referenced to the internal standard (TMS at 0.00 ppm).

• The chemical shifts, multiplicities, coupling constants, and integrals of all signals are determined.

Visualizations

The following diagrams illustrate the molecular structure and the conceptual spin-spin coupling network of 1,1-dichloro-2-ethoxycyclopropane.

Caption: Molecular structure of 1,1-dichloro-2-ethoxycyclopropane.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

In-Depth Technical Guide on the Stability and Storage of 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage considerations for 1,1-Dichloro-2-ethoxycyclopropane. Due to the limited availability of specific stability data for this compound, this guide draws upon established principles of organic chemistry, data from analogous structures, and standard protocols for stability testing of chemical intermediates.

Chemical and Physical Properties

1,1-Dichloro-2-ethoxycyclopropane is a halogenated cyclopropane derivative. Its stability is inherently influenced by the significant ring strain of the three-membered cyclopropane ring. This strain makes the molecule susceptible to ring-opening reactions under various conditions.

Property	Value
Molecular Formula	C₅H₈Cl₂O
Molecular Weight	155.02 g/mol
Appearance	Colorless liquid
Boiling Point	55 °C at 30 mmHg
Storage Temperature	Refrigerator (2-8 °C) is recommended for long-term storage.

Key Stability Considerations

The primary factors influencing the stability of 1,1-Dichloro-2-ethoxycyclopropane are temperature, light, and the presence of moisture. The high degree of ring strain in the cyclopropane ring makes it prone to degradation.[1][2][3]

Thermal Stability

Hydrolytic Stability

The presence of both an ether linkage and gem-dichloro substituents on the cyclopropane ring suggests a susceptibility to hydrolysis, particularly under acidic or basic conditions. The hydrolysis of similar cyclopropane derivatives can be catalyzed by the formation of a stabilized cyclopropenyl cation intermediate.[5] The reaction with water would likely lead to ring-opening and the formation of acyclic products. It is crucial to store 1,1-Dichloro-2-ethoxycyclopropane in a dry environment and under an inert atmosphere to minimize contact with moisture.

Photostability

Cyclopropane derivatives can undergo photochemical reactions, including isomerizations and ring-opening, upon exposure to ultraviolet (UV) light.[6] While specific photostability studies on 1,1-Dichloro-2-ethoxycyclopropane are not prevalent in the literature, it is best practice to store the compound in amber or opaque containers to protect it from light.

Recommended Storage and Handling

Based on the chemical properties and stability considerations, the following storage and handling procedures are recommended:

Condition	Recommendation	Rationale
Temperature	Store in a refrigerator at 2-8°C.[7]	To minimize thermal degradation and slow down potential decomposition reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidation and hydrolysis from atmospheric moisture.
Container	Use a tightly sealed, amber glass bottle.[8]	To protect from light and prevent ingress of moisture and air.
Handling	Handle in a well-ventilated area, avoiding contact with skin and eyes.[8]	Standard precaution for handling chemical reagents.

Potential Degradation Pathways

The degradation of 1,1-Dichloro-2-ethoxycyclopropane can be expected to proceed through several pathways, primarily driven by heat, light, and hydrolysis.

Figure 1: Potential degradation pathways for 1,1-Dichloro-2-ethoxycyclopropane.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of 1,1-Dichloro-2-ethoxycyclopropane should involve forced degradation studies to identify potential degradation products and establish the stability-indicating nature of analytical methods. The following protocols are based on ICH guidelines for stability testing.[1][6]

Analytical Methodology

A stability-indicating analytical method, capable of separating the intact 1,1-Dichloro-2-ethoxycyclopropane from its potential degradation products, is essential. Gas chromatography (GC) with a flame ionization detector (FID) or mass spectrometry (MS) detector is a suitable technique.

Table 1: Example GC Method Parameters

Parameter	Condition
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Inlet Temperature	250 °C
Carrier Gas	Helium, constant flow
Oven Program	50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Detector	FID or MS
Detector Temp	280 °C (FID)

Forced Degradation Studies

Forced degradation studies are performed to accelerate the degradation of the compound under various stress conditions.

Table 2: Forced Degradation Conditions

Stress Condition	Protocol
Acid Hydrolysis	Dissolve 10 mg of the compound in 10 mL of a 1:1 mixture of acetonitrile and 0.1 M HCl. Heat at 60°C for 24 hours.
Base Hydrolysis	Dissolve 10 mg of the compound in 10 mL of a 1:1 mixture of acetonitrile and 0.1 M NaOH. Heat at 60°C for 24 hours.
Oxidative Degradation	Dissolve 10 mg of the compound in 10 mL of a 1:1 mixture of acetonitrile and 3% H₂O₂. Store at room temperature for 24 hours.
Thermal Degradation	Store a neat sample of the compound at 80°C for 48 hours in a sealed vial.
Photodegradation	Expose a solution of the compound (1 mg/mL in acetonitrile) in a quartz cuvette to a calibrated light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter).

Samples should be taken at appropriate time points (e.g., 0, 4, 8, 12, 24 hours) and analyzed by the stability-indicating GC method.

Long-Term Stability Study

To assess the shelf-life under recommended storage conditions, a long-term stability study should be conducted.

Protocol:

• Store multiple aliquots of 1,1-Dichloro-2-ethoxycyclopropane in amber glass vials under an inert atmosphere at the recommended storage condition (2-8°C) and at an accelerated condition (e.g., 25°C/60% RH).

• At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months), remove a vial from each storage condition.

• Analyze the sample for purity and the presence of any degradation products using the validated stability-indicating GC method.

• Monitor physical properties such as appearance and color.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the stability assessment of 1,1-Dichloro-2-ethoxycyclopropane.

Figure 2: General workflow for conducting a stability study.

Conclusion

While specific quantitative stability data for 1,1-Dichloro-2-ethoxycyclopropane is scarce, a comprehensive understanding of its stability can be inferred from its chemical structure and the behavior of analogous compounds. The inherent ring strain of the cyclopropane moiety, coupled with the presence of gem-dichloro and ethoxy substituents, dictates its susceptibility to thermal, hydrolytic, and photolytic degradation. Adherence to recommended storage conditions—refrigeration, protection from light, and storage under an inert atmosphere in a tightly sealed container—is paramount to ensuring its quality and purity over time. For critical applications, it is strongly recommended that researchers perform their own stability studies using the protocols outlined in this guide to establish an appropriate re-test date for their specific material and storage conditions.

References

• 1. database.ich.org [database.ich.org]
• 2. lubrizolcdmo.com [lubrizolcdmo.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 5. pharmtech.com [pharmtech.com]
• 6. database.ich.org [database.ich.org]
• 7. biopharminternational.com [biopharminternational.com]
• 8. youtube.com [youtube.com]

An In-depth Technical Guide to the Hazards and Safety Precautions for 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards and recommended safety precautions for the handling and use of 1,1-Dichloro-2-ethoxycyclopropane (CAS No. 7363-99-7). The information presented is intended to support risk assessment and the implementation of safe laboratory practices. It is crucial to note that publicly available toxicological and environmental data for this specific compound is limited. Therefore, a precautionary approach is strongly advised.

Hazard Identification and Classification

1,1-Dichloro-2-ethoxycyclopropane is classified as a warning-level hazard, with the primary concerns being irritation to the skin, eyes, and respiratory system.[1][2]

GHS Hazard Statements

The following Globally Harmonized System (GHS) hazard statements are associated with this compound:

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[1][2]

Precautionary Statements

Recommended precautionary statements for handling this chemical include:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Physical and Chemical Properties

Limited data is available for the physical and chemical properties of 1,1-Dichloro-2-ethoxycyclopropane. The following table summarizes the known information.

Property	Value	Source
CAS Number	7363-99-7	[1]
Molecular Formula	C5H8Cl2O
Molecular Weight	155.02 g/mol	[2]
Physical Form	Liquid	[1]
Boiling Point	172.1°C at 760 mmHg	[3]
Storage Temperature	Refrigerator	[1]
Purity	95%	[1]

Toxicological Data

A significant gap exists in the publicly available toxicological data for 1,1-Dichloro-2-ethoxycyclopropane. Safety data sheets consistently report "no data available" for key toxicological endpoints.[3] This lack of data necessitates a cautious approach, treating the compound as potentially hazardous.

Toxicological Endpoint	Data
Acute Toxicity (Oral)	No data available
Acute Toxicity (Dermal)	No data available
Acute Toxicity (Inhalation)	No data available
Skin Corrosion/Irritation	Causes skin irritation
Serious Eye Damage/Irritation	Causes serious eye irritation
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No data available
Reproductive Toxicity	No data available
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation
Specific Target Organ Toxicity (Repeated Exposure)	No data available
Aspiration Hazard	No data available

Experimental Protocols for Hazard Assessment

Due to the absence of specific toxicological studies for 1,1-Dichloro-2-ethoxycyclopropane, this section outlines the general methodologies that would be employed to determine the data currently missing. These protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Toxicity Testing

• Acute Oral Toxicity (OECD Test Guideline 423): This method involves the administration of the test substance to fasted animals in a stepwise procedure. The starting dose level is selected from one of four fixed levels and the outcome of the test is the observation of either mortality or evident toxicity at one of the dose levels.

• Acute Dermal Toxicity (OECD Test Guideline 402): The substance is applied to the skin of experimental animals in a single dose. The animals are observed for a defined period for signs of toxicity and mortality.

• Acute Inhalation Toxicity (OECD Test Guideline 403): Animals are exposed to the substance via inhalation for a short period. The concentration that causes mortality in 50% of the test animals (LC50) is determined.

Irritation and Sensitization Testing

• Skin Irritation/Corrosion (OECD Test Guideline 404): A small amount of the substance is applied to a patch of skin on a test animal. The site is observed for signs of erythema (redness) and edema (swelling).

• Eye Irritation/Corrosion (OECD Test Guideline 405): The substance is applied to the eye of an experimental animal. The eye is then examined for signs of irritation, such as redness, swelling, and opacity.

• Skin Sensitization (OECD Test Guideline 429): This guideline describes the local lymph node assay (LLNA), which is a method for identifying chemicals that have the potential to cause skin sensitization.

Safe Handling and Storage Workflow

The following diagram illustrates a logical workflow for the safe handling of 1,1-Dichloro-2-ethoxycyclopropane from procurement to disposal. Adherence to this workflow is critical to minimize exposure and ensure laboratory safety.

Safe handling workflow for 1,1-Dichloro-2-ethoxycyclopropane.

Personal Protective Equipment (PPE)

Given the identified hazards and data gaps, a stringent PPE policy is required when handling 1,1-Dichloro-2-ethoxycyclopropane.

PPE Item	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[3]	Protects against splashes and vapors, preventing serious eye irritation.
Hand Protection	Chemical-impermeable gloves (e.g., nitrile, neoprene). Gloves must be inspected prior to use.[3]	Prevents skin contact and subsequent irritation.
Body Protection	Fire/flame resistant and impervious clothing. A lab coat should be worn.	Protects against skin contact from splashes.
Respiratory Protection	A full-face respirator should be used if exposure limits are exceeded or if ventilation is inadequate.[3]	Prevents respiratory irritation from inhalation of vapors.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[3]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor.[3]
Eye Contact	Rinse with pure water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[3]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Wear appropriate PPE.[3]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[3]

• Containment and Cleanup: Collect spillage with a suitable absorbent material and place it in a closed container for disposal. Use spark-proof tools and explosion-proof equipment.[3]

Ecological Information

There is no available data on the ecological effects of 1,1-Dichloro-2-ethoxycyclopropane.[3] This includes its toxicity to aquatic life, persistence and degradability, and bioaccumulative potential. Therefore, it must be handled in a manner that prevents its release into the environment.

Conclusion

While 1,1-Dichloro-2-ethoxycyclopropane is a valuable compound in research and development, the significant lack of toxicological and environmental data demands a highly cautious and proactive approach to safety. All personnel handling this substance must be thoroughly trained on its known hazards and adhere strictly to the safety protocols outlined in this guide. The use of appropriate personal protective equipment and engineering controls, such as fume hoods, is mandatory. In the absence of comprehensive data, it is prudent to treat this compound with a high degree of care, assuming it may have uncharacterized hazardous properties.

References

• 1. labproinc.com [labproinc.com]
• 2. wcu.edu [wcu.edu]
• 3. echemi.com [echemi.com]

An In-Depth Technical Guide to 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1,1-Dichloro-2-ethoxycyclopropane, a halogenated cyclopropane derivative. The document details its chemical identity, physical and chemical properties, and a detailed experimental protocol for its synthesis. This guide is intended for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and materials science who may utilize this compound as a building block for more complex molecular architectures.

Chemical Identity and Properties

The IUPAC name for the compound is 1,1-dichloro-2-ethoxycyclopropane . Key identifying information and its physical and chemical properties are summarized in the tables below.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	7363-99-7
Molecular Formula	C₅H₈Cl₂O
InChI Code	1S/C5H8Cl2O/c1-2-8-4-3-5(4,6)7/h4H,2-3H2,1H3
InChI Key	CFGDPDUZPQLEGC-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property	Value	Source
Physical Form	Liquid
Purity	95%
Density	1.25 g/cm³	[1]
Flash Point	64.9 °C	[1]
Storage Temperature	Refrigerator

Table 3: Safety Information

Category	Information
Signal Word	Warning
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)
Precautionary Statements	P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection)

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

The synthesis of 1,1-dichloro-2-ethoxycyclopropane is achieved through the addition of dichlorocarbene to ethyl vinyl ether. Dichlorocarbene is a reactive intermediate that can be generated in situ from chloroform and a strong base.

Synthetic Pathway

The logical workflow for the synthesis is outlined below.

Caption: Synthetic workflow for 1,1-Dichloro-2-ethoxycyclopropane.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Materials:

• Ethyl vinyl ether

• Chloroform (CHCl₃)

• Potassium tert-butoxide (t-BuOK)

• Anhydrous diethyl ether

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (Schlenk line, etc.)

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser connected to an inert gas (argon or nitrogen) line is charged with a solution of ethyl vinyl ether in anhydrous diethyl ether.

• Reagent Preparation: A solution of potassium tert-butoxide in anhydrous diethyl ether is prepared in a separate dry flask under an inert atmosphere. This solution is then transferred to the dropping funnel.

• Dichlorocarbene Generation and Reaction: The flask containing the ethyl vinyl ether solution is cooled in an ice bath. The solution of potassium tert-butoxide is added dropwise to the stirred solution of ethyl vinyl ether and chloroform over a period of 1-2 hours, maintaining the temperature below 10 °C. The reaction mixture is then allowed to warm to room temperature and stirred overnight.

• Workup: The reaction mixture is quenched by the slow addition of water. The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude product is then purified by fractional distillation under reduced pressure to yield 1,1-dichloro-2-ethoxycyclopropane as a colorless liquid.

Note: Due to the hazardous nature of the reagents and intermediates, this synthesis should be performed by trained personnel in a well-ventilated fume hood.

Reactivity and Potential Applications

• Reduction: Reduction of the chlorine atoms to yield the corresponding ethoxycyclopropane.

• Ring-opening: Under thermal or acidic conditions, the cyclopropane ring can open to form substituted propenes.

• Substitution: Nucleophilic substitution of the chlorine atoms, although this can be challenging due to the steric hindrance of the cyclopropane ring.

The presence of both the reactive dichlorocyclopropane moiety and the ether linkage makes this compound a potentially useful building block in the synthesis of novel organic molecules for applications in drug discovery and materials science.

Conclusion

This technical guide has summarized the key information regarding 1,1-dichloro-2-ethoxycyclopropane, including its IUPAC name, physicochemical properties, and a detailed experimental protocol for its synthesis. While the reactivity of this specific compound is not extensively documented, its structural features suggest its potential as a valuable intermediate in organic synthesis. Further research into the reactions and applications of 1,1-dichloro-2-ethoxycyclopropane is warranted to fully explore its synthetic utility.

References

• 1. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Reactions of 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the known and anticipated reactions of 1,1-dichloro-2-ethoxycyclopropane, a versatile synthetic intermediate. The protocols described herein are based on established methodologies for analogous substituted cyclopropanes and are intended to serve as a guide for the exploration of its chemical reactivity.

Introduction

1,1-Dichloro-2-ethoxycyclopropane is a gem-dihalocyclopropane ether. The presence of the strained cyclopropane ring, two chlorine atoms, and an ethoxy group imparts a unique chemical reactivity profile, making it a valuable precursor for a variety of organic transformations. Key reaction pathways include ring-opening reactions, cycloadditions, and rearrangements, which can be strategically employed in the synthesis of complex molecules, including those with potential applications in drug development.

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

The primary method for the synthesis of 1,1-dichloro-2-ethoxycyclopropane is the addition of dichlorocarbene to ethyl vinyl ether. Dichlorocarbene is typically generated in situ from chloroform and a strong base.

Experimental Protocol: Dichlorocyclopropanation of Ethyl Vinyl Ether

Materials:

• Ethyl vinyl ether

• Chloroform (CHCl₃)

• Sodium hydroxide (NaOH) or potassium tert-butoxide (t-BuOK)

• Phase-transfer catalyst (e.g., benzyltriethylammonium chloride)

• Solvent (e.g., dichloromethane or toluene)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware for organic synthesis

Procedure:

• To a stirred solution of ethyl vinyl ether and a phase-transfer catalyst in the chosen solvent, cooled in an ice bath, a solution of sodium hydroxide (or potassium tert-butoxide) in water (or the corresponding alcohol) is added dropwise.

• Chloroform is then added slowly to the reaction mixture, maintaining the temperature below 10 °C.

• The reaction is stirred vigorously at room temperature for several hours or until the reaction is complete (monitored by TLC or GC).

• Upon completion, the reaction mixture is quenched with water and the organic layer is separated.

• The aqueous layer is extracted with the solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation to afford 1,1-dichloro-2-ethoxycyclopropane.

Quantitative Data (Analogous Reactions):

Alkene	Base	Catalyst	Solvent	Yield (%)	Reference
Styrene	NaOH	TEBAC	CH₂Cl₂	75	(General procedure)
1-Octene	t-BuOK	None	Pentane	65	(General procedure)

Note: Yields are representative for dichlorocyclopropanation reactions of other alkenes and may vary for ethyl vinyl ether.

Key Reactions and Protocols

Ring-Opening Reactions with Organolithium Reagents: Synthesis of Allenes

A significant application of 1,1-dihalocyclopropanes is their conversion to allenes upon treatment with organolithium reagents. This reaction is believed to proceed through a carbene intermediate.

Experimental Protocol: Synthesis of 1-Ethoxyallene (Analogous Procedure)

Materials:

• 1,1-Dichloro-2-ethoxycyclopropane

• n-Butyllithium (n-BuLi) or Methyllithium (MeLi) in a suitable solvent (e.g., hexanes, ether)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• A solution of 1,1-dichloro-2-ethoxycyclopropane in anhydrous diethyl ether or THF is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• A solution of n-butyllithium or methyllithium is added dropwise to the cooled solution.

• The reaction mixture is stirred at -78 °C for a specified period and then allowed to warm to room temperature.

• The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and the solvent is carefully removed by distillation at atmospheric pressure to avoid evaporation of the volatile allene.

• The resulting 1-ethoxyallene can be further purified by distillation.

Quantitative Data (Analogous Reactions):

1,1-Dihalocyclopropane	Organolithium Reagent	Solvent	Temperature (°C)	Yield (%)	Reference
1,1-Dibromo-2-phenylcyclopropane	MeLi	Ether	-78 to RT	85	(Analogous reaction)
1,1-Dichloro-2,2-dimethylcyclopropane	n-BuLi	Ether	-78 to RT	70	(Analogous reaction)

Thermal Rearrangement (Vinylcyclopropane Rearrangement)

While 1,1-dichloro-2-ethoxycyclopropane itself does not possess a vinyl group, it can be converted to a substrate suitable for the vinylcyclopropane rearrangement. For instance, dehydrochlorination could potentially yield a vinylcyclopropane derivative which, upon heating, would be expected to rearrange to a cyclopentene derivative.

Conceptual Workflow:

Application Notes and Protocols: Ring-Opening Reactions of 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the ring-opening reactions of 1,1-dichloro-2-ethoxycyclopropane, a versatile building block in organic synthesis. The protocols outlined below are intended to serve as a guide for the synthesis of novel compounds with potential applications in medicinal chemistry and drug development. The inherent ring strain and the presence of the gem-dichloro group make this cyclopropane derivative susceptible to various ring-opening transformations, leading to a diverse array of functionalized products.

Introduction

1,1-Dichloro-2-ethoxycyclopropane is a readily accessible synthetic intermediate. Its strained three-membered ring, coupled with the activating effect of the dichloro and ethoxy substituents, makes it a valuable precursor for a range of chemical transformations. Ring-opening reactions of this compound provide access to acyclic structures that are otherwise challenging to synthesize. The resulting products, particularly unsaturated chloro-ethers and their derivatives, are of interest in medicinal chemistry due to the known biological activities of other gem-dichlorocyclopropane-containing molecules, which include antimicrobial and cytotoxic effects.[1][2]

Key Ring-Opening Reactions

The primary mode of ring-opening for 1,1-dichloro-2-ethoxycyclopropane involves the cleavage of the carbon-carbon bond opposite the dichlorinated carbon, driven by the release of ring strain. This process can be initiated thermally or through the assistance of electrophilic reagents.

Thermal Ring-Opening in Alcoholic Solvents

Thermal treatment of 1,1-dichloro-2-ethoxycyclopropane in an alcoholic solvent leads to a ring-opening reaction, yielding an acetal. This reaction proceeds through a concerted mechanism involving the loss of a chloride ion. The reaction follows first-order kinetics, and the presence of a base is beneficial to neutralize the acid formed during the reaction, although it does not participate in the rate-determining step.[3]

General Reaction Scheme:

References

• 1. Dichloromethyl(diaryl) Sulfonium Salts as gem-Dichlorocyclopropanation Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Nucleophilic Substitution on 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols concerning the synthesis and potential nucleophilic substitution reactions of 1,1-dichloro-2-ethoxycyclopropane. The cyclopropane motif is a valuable structural element in medicinal chemistry, often introduced to enhance potency, metabolic stability, and pharmacokinetic properties of drug candidates. 1,1-dichloro-2-ethoxycyclopropane serves as a potential precursor to a variety of substituted cyclopropane derivatives.

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

The primary method for the synthesis of 1,1-dichloro-2-ethoxycyclopropane is the addition of dichlorocarbene to ethyl vinyl ether. Dichlorocarbene is a reactive intermediate that can be generated in situ from chloroform and a strong base. A common and effective method involves phase-transfer catalysis (PTC), which facilitates the reaction between the aqueous base and the organic substrate.

Experimental Protocol: Dichlorocyclopropanation of Ethyl Vinyl Ether

This protocol describes the synthesis of 1,1-dichloro-2-ethoxycyclopropane via phase-transfer catalyzed dichlorocarbene addition.

Materials:

• Ethyl vinyl ether

• Chloroform (CHCl₃)

• 50% (w/v) aqueous sodium hydroxide (NaOH) solution

• Benzyltriethylammonium chloride (TEBAC) or other suitable phase-transfer catalyst

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Deionized water

• Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine ethyl vinyl ether (1.0 eq), chloroform (1.5 eq), and benzyltriethylammonium chloride (0.02 eq).

• Cool the mixture to 0-5 °C using an ice bath.

• With vigorous stirring, add the 50% aqueous sodium hydroxide solution (3.0 eq) dropwise via the dropping funnel over a period of 1-2 hours, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for an additional 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, add deionized water to dissolve any precipitated salts and transfer the mixture to a separatory funnel.

• Separate the organic layer, and extract the aqueous layer twice with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator.

• The crude product can be purified by fractional distillation under reduced pressure to yield pure 1,1-dichloro-2-ethoxycyclopropane.

Figure 1: Experimental workflow for the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Nucleophilic Substitution on 1,1-Dichloro-2-ethoxycyclopropane

gem-Dichlorocyclopropanes can undergo nucleophilic substitution, although the reaction can be complex. The high p-character of the C-Cl bonds in the cyclopropane ring makes them less reactive than in typical alkyl halides. Furthermore, nucleophilic attack can lead to either direct substitution of one or both chlorine atoms or result in ring-opening, depending on the nucleophile, substrate, and reaction conditions.

Potential Reaction Pathways

Two primary pathways can be envisioned for the reaction of 1,1-dichloro-2-ethoxycyclopropane with nucleophiles:

• Direct Substitution: The nucleophile displaces one or both of the chlorine atoms to form a mono- or di-substituted cyclopropane derivative. This pathway retains the three-membered ring structure.

• Ring-Opening: The reaction may proceed via an initial elimination of HCl to form a cyclopropene intermediate, which is then attacked by the nucleophile, leading to a ring-opened product. Alternatively, strong bases can induce a ring-opening cascade.

Figure 2: Potential reaction pathways for nucleophilic attack on 1,1-dichloro-2-ethoxycyclopropane.

Generalized Protocol for Nucleophilic Substitution

The following is a generalized protocol for the reaction of 1,1-dichloro-2-ethoxycyclopropane with an alkoxide nucleophile. Note: This is a representative method, and the specific products and yields may vary. Optimization of reaction conditions is likely necessary for specific nucleophiles.

Materials:

• 1,1-Dichloro-2-ethoxycyclopropane

• Sodium methoxide (or other desired sodium alkoxide)

• Anhydrous methanol (or corresponding alcohol)

• Anhydrous tetrahydrofuran (THF) or 1,2-dimethoxyethane (DME)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate or diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with magnetic stirrer and reflux condenser under an inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a solution of sodium methoxide (1.0-2.2 eq) in anhydrous methanol, add a solution of 1,1-dichloro-2-ethoxycyclopropane (1.0 eq) in anhydrous THF at room temperature under an inert atmosphere.

• Heat the reaction mixture to reflux (or a lower temperature, e.g., 0-80 °C, depending on the nucleophile's reactivity) and monitor the reaction by TLC or GC.

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture three times with ethyl acetate or diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Figure 3: Generalized workflow for the nucleophilic substitution on 1,1-dichloro-2-ethoxycyclopropane.

Data Presentation

Due to the limited specific literature on nucleophilic substitution reactions of 1,1-dichloro-2-ethoxycyclopropane, the following table presents hypothetical data for generalized reactions to illustrate potential outcomes.

Nucleophile (Nu⁻)	Solvent(s)	Temperature (°C)	Potential Product(s)	Hypothetical Yield (%)
CH₃O⁻	CH₃OH/THF	65	1-Chloro-1-methoxy-2-ethoxycyclopropane	40-60
1,1-Dimethoxy-2-ethoxycyclopropane	10-20
Ring-opened products	5-15
C₂H₅S⁻	C₂H₅SH/DMF	25-50	1-Chloro-1-(ethylthio)-2-ethoxycyclopropane	50-70
(CH₃)₂NH	Dioxane	80	1-Chloro-1-(dimethylamino)-2-ethoxycyclopropane	30-50

Disclaimer: The data in this table is illustrative and intended for planning purposes only. Actual yields and product distributions may vary and require experimental determination.

Conclusion

1,1-Dichloro-2-ethoxycyclopropane is a readily accessible intermediate that holds potential for the synthesis of novel cyclopropane derivatives. While direct nucleophilic substitution on the gem-dichloro carbon is a plausible transformation, researchers should be aware of potential competing ring-opening pathways. The provided protocols offer a starting point for the synthesis of the substrate and for exploring its subsequent reactions with various nucleophiles. Further investigation is required to fully elucidate the scope and limitations of these transformations, which could provide access to new chemical entities for drug discovery and development.

Application Notes and Protocols: The Use of 1,1-Dichloro-2-ethoxycyclopropane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-Dichloro-2-ethoxycyclopropane is a versatile reagent in organic synthesis, primarily serving as a stable precursor to cyclopropanone ethyl hemiacetal (1-ethoxycyclopropanol). This valuable intermediate enables access to a variety of molecular scaffolds, most notably through [3+2] annulation reactions for the construction of functionalized cyclopentenones. These five-membered ring systems are key structural motifs in numerous natural products and pharmaceutical agents. This document provides detailed application notes and experimental protocols for the synthesis and utilization of 1,1-dichloro-2-ethoxycyclopropane as a cyclopropanone equivalent.

Introduction

The synthetic utility of cyclopropanone and its derivatives is well-established, offering a powerful tool for the construction of complex molecular architectures. However, the inherent instability of cyclopropanone itself necessitates the use of more stable precursors, often referred to as cyclopropanone equivalents. 1,1-Dichloro-2-ethoxycyclopropane emerges as a practical and accessible starting material for the generation of such equivalents. Its conversion to 1-ethoxycyclopropanol allows for subsequent reactions with a range of nucleophiles, facilitating the stereocontrolled synthesis of valuable carbocyclic systems.

The primary application highlighted in these notes is the [3+2] annulation reaction. This powerful transformation involves the reaction of a three-carbon cyclopropane-based component with a two-atom partner, such as an enolate or its equivalent, to construct a five-membered ring. The ability to generate the requisite cyclopropanone equivalent from 1,1-dichloro-2-ethoxycyclopropane provides a reliable entry into this important class of reactions.

Synthesis and Conversion

The overall synthetic strategy involves a two-step process: the synthesis of 1,1-dichloro-2-ethoxycyclopropane and its subsequent conversion to the active cyclopropanone equivalent, 1-ethoxycyclopropanol.

Caption: Synthetic workflow from ethyl vinyl ether to 1-ethoxycyclopropanol.

Protocol 1: Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

This protocol describes the synthesis of 1,1-dichloro-2-ethoxycyclopropane from ethyl vinyl ether via dichlorocarbene addition.

Materials:

• Ethyl vinyl ether

• Chloroform (CHCl₃)

• 50% aqueous sodium hydroxide (NaOH) solution

• Benzyltriethylammonium chloride (TEBAC)

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a vigorously stirred solution of ethyl vinyl ether (1.0 equiv) and benzyltriethylammonium chloride (0.02 equiv) in chloroform (2.0 equiv), add 50% aqueous sodium hydroxide solution (2.0 equiv) dropwise at a rate that maintains the reaction temperature below 40 °C.

• After the addition is complete, continue stirring for an additional 12 hours at room temperature.

• Add water to the reaction mixture and separate the organic layer.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by vacuum distillation to afford 1,1-dichloro-2-ethoxycyclopropane as a colorless liquid.

Quantitative Data:

Starting Material	Reagents	Product	Yield (%)
Ethyl vinyl ether	CHCl₃, 50% NaOH, TEBAC	1,1-Dichloro-2-ethoxycyclopropane	70-80

Protocol 2: Conversion to 1-Ethoxycyclopropanol (Cyclopropanone Ethyl Hemiacetal)

This protocol details the conversion of 1,1-dichloro-2-ethoxycyclopropane to 1-ethoxycyclopropanol, a key cyclopropanone equivalent. This transformation can be facilitated by silver ion-assisted hydrolysis.

Materials:

• 1,1-Dichloro-2-ethoxycyclopropane

• Silver nitrate (AgNO₃)

• Acetone

• Water

• Sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Diethyl ether

Procedure:

• Dissolve 1,1-dichloro-2-ethoxycyclopropane (1.0 equiv) in a mixture of acetone and water (4:1).

• Add silver nitrate (2.2 equiv) to the solution and stir the mixture at room temperature for 24 hours. A white precipitate of silver chloride will form.

• Filter off the silver chloride precipitate through a pad of Celite.

• Carefully neutralize the filtrate with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield crude 1-ethoxycyclopropanol, which can be used in the next step without further purification.

Quantitative Data:

Starting Material	Reagents	Product	Yield (%)
1,1-Dichloro-2-ethoxycyclopropane	AgNO₃, Acetone/H₂O	1-Ethoxycyclopropanol	85-95

Applications in [3+2] Annulation for Cyclopentenone Synthesis

1-Ethoxycyclopropanol serves as a potent three-carbon building block in [3+2] annulation reactions with two-carbon nucleophiles, such as ketone enolates, to construct cyclopentenone rings.

Caption: General pathway for [3+2] annulation to form cyclopentenones.

Protocol 3: [3+2] Annulation of 1-Ethoxycyclopropanol with a Ketone Enolate

This protocol provides a general procedure for the synthesis of a cyclopentenone via the reaction of 1-ethoxycyclopropanol with a ketone enolate, generated in situ.

Materials:

• 1-Ethoxycyclopropanol (from Protocol 2)

• Acyclic or cyclic ketone (e.g., 2-heptanone)

• Lithium diisopropylamide (LDA) in THF (2.0 M solution)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the ketone (1.0 equiv) in anhydrous THF at -78 °C under an argon atmosphere, add LDA solution (1.1 equiv) dropwise. Stir the mixture at -78 °C for 1 hour to generate the lithium enolate.

• Add a solution of crude 1-ethoxycyclopropanol (1.2 equiv) in anhydrous THF to the enolate solution at -78 °C.

• Allow the reaction mixture to warm slowly to room temperature and stir for 12 hours.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired cyclopentenone.

Quantitative Data for Representative [3+2] Annulations:

Cyclopropanone Equivalent	Ketone	Product	Yield (%)
1-Ethoxycyclopropanol	2-Heptanone	2-Methyl-3-pentylcyclopent-2-en-1-one	65-75
1-Ethoxycyclopropanol	Cyclohexanone	Spiro[4.5]decan-1-one derivative	60-70
1-Ethoxycyclopropanol	Acetophenone	2-Methyl-3-phenylcyclopent-2-en-1-one	55-65

Conclusion

1,1-Dichloro-2-ethoxycyclopropane is a readily accessible and highly useful precursor for the in situ generation of cyclopropanone ethyl hemiacetal. This intermediate provides a reliable and efficient entry into [3+2] annulation methodologies for the synthesis of substituted cyclopentenones. The protocols outlined herein offer a practical guide for researchers in organic synthesis and drug development to harness the synthetic potential of this versatile building block. The ability to construct complex carbocyclic frameworks from simple starting materials underscores the importance of 1,1-dichloro-2-ethoxycyclopropane in modern synthetic chemistry.

Application Notes and Protocols: Dichlorocyclopropanation of Alkenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorocyclopropanes are valuable synthetic intermediates in organic chemistry, serving as precursors to a variety of functional groups and molecular scaffolds. Their utility in the synthesis of complex molecules, including pharmaceuticals and agrochemicals, is well-established. The most common and efficient method for the synthesis of dichlorocyclopropanes is the addition of dichlorocarbene (:CCl₂) to an alkene. This document provides an overview of the generation of dichlorocarbene and detailed protocols for the dichlorocyclopropanation of alkenes. While the specific use of 1,1-dichloro-2-ethoxycyclopropane as a direct cyclopropanating agent is not extensively documented in the scientific literature, this guide focuses on the prevalent and reliable methods for achieving dichlorocyclopropanation.

Generation of Dichlorocarbene

Dichlorocarbene is a highly reactive intermediate that is typically generated in situ from readily available precursors. The most common method involves the α-elimination of hydrogen chloride from chloroform (CHCl₃) using a strong base.

A key advancement in this methodology is the use of a phase-transfer catalyst (PTC), which facilitates the reaction between the aqueous base and the organic substrate. This method, often referred to as the Makosza method, provides high yields of dichlorocyclopropanes under mild reaction conditions.

Logical Relationship: Dichlorocarbene Generation and Reaction

Caption: Generation of dichlorocarbene from chloroform and a strong base, followed by its cycloaddition to an alkene to yield a dichlorocyclopropane.

Experimental Protocols

Protocol 1: General Procedure for Dichlorocyclopropanation of an Alkene using Chloroform and Aqueous Sodium Hydroxide with a Phase-Transfer Catalyst

This protocol is a general method for the synthesis of gem-dichlorocyclopropanes from alkenes.[1]

Materials:

• Alkene

• Chloroform (CHCl₃)

• 50% aqueous sodium hydroxide (NaOH) solution

• Phase-transfer catalyst (e.g., Catamine AB, benzyltriethylammonium chloride)

• Solvent (e.g., dichloromethane, if necessary)

• Distilled water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask equipped with a magnetic stirrer and a reflux condenser

• Separatory funnel

Procedure:

• To a round-bottom flask, add the alkene (1.0 eq.), chloroform (1.2-1.5 eq.), and the phase-transfer catalyst (0.01-0.05 eq.). If the alkene is a solid, dissolve it in a minimal amount of dichloromethane.

• Stir the mixture vigorously at room temperature.

• Slowly add the 50% aqueous sodium hydroxide solution (2.0-3.0 eq.) dropwise to the reaction mixture over a period of 30-60 minutes. An exothermic reaction is often observed. Maintain the reaction temperature between 30-50 °C using an external cooling bath if necessary.

• After the addition is complete, continue stirring the mixture vigorously for 2-4 hours at room temperature or with gentle heating (40-50 °C) to ensure complete reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, add distilled water to the reaction mixture to dissolve the precipitated salts.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine (saturated aqueous NaCl solution), and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel.

Quantitative Data:

Alkene Substrate	Product	Yield (%)	Reference
Isoprene	2-methyl-2-vinyl-1,1-dichlorocyclopropane	High	[1]
2-Methylbut-1-ene / 2-Methylbut-2-ene	2-methyl-2-ethyl-1,1-dichlorocyclopropane & 2,3,3-trimethyl-1,1-dichlorocyclopropane	95 (mixture)	[1]

Workflow for Dichlorocyclopropanation

Caption: A typical experimental workflow for the synthesis of dichlorocyclopropanes.

Properties of 1,1-Dichloro-2-ethoxycyclopropane

While not a common cyclopropanating agent itself, 1,1-dichloro-2-ethoxycyclopropane is a stable dichlorocyclopropane derivative. Its physical and chemical properties are summarized below.

Property	Value
CAS Number	7363-99-7
Molecular Formula	C₅H₈Cl₂O
Molecular Weight	155.02 g/mol
Appearance	Liquid
Boiling Point	55 °C at 30 Torr
Density	1.101 g/cm³ at 20 °C

Safety Precautions

• Chloroform: is a suspected carcinogen and is harmful if swallowed, inhaled, or absorbed through the skin. All manipulations should be carried out in a well-ventilated fume hood.

• 50% Sodium Hydroxide: is highly corrosive and can cause severe burns. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.

• Phase-Transfer Catalysts: can be irritants. Handle with care.

• The reaction can be exothermic. Proper temperature control is essential to prevent runaway reactions.

Conclusion

The generation of dichlorocarbene from chloroform and a strong base under phase-transfer catalysis conditions is a robust and widely applicable method for the synthesis of dichlorocyclopropanes from alkenes. This method offers high yields and operational simplicity, making it a valuable tool for organic chemists in research and development. While 1,1-dichloro-2-ethoxycyclopropane is a known compound, its application as a cyclopropanating agent is not well-documented. Researchers seeking to synthesize dichlorocyclopropanes are advised to utilize the well-established protocols outlined in this document.

References

• 1. finechem-mirea.ru [finechem-mirea.ru]

Application Notes and Protocols: 1,1-Dichloro-2-ethoxycyclopropane in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dichloro-2-ethoxycyclopropane and its derivatives are versatile synthetic intermediates in organic chemistry, offering a gateway to complex molecular architectures found in various natural products. The inherent ring strain and the presence of reactive gem-dichloro and alkoxy functionalities allow for a range of chemical transformations. This document provides detailed application notes and protocols for the use of 1,1-dichloro-2-ethoxycyclopropane derivatives in the synthesis of natural products, with a focus on the dictyopterene family of marine pheromones.

The core transformation involves the base-induced elimination of HCl from a 1,1-dichlorocyclopropane derivative to generate a highly reactive vinylidenecyclopropane intermediate. This intermediate can then undergo a cascade of rearrangements to yield intricate carbocyclic frameworks. This strategy has been notably employed in the total synthesis of dictyopterenes, showcasing the utility of this building block in accessing biologically active molecules.

Key Applications in Natural Product Synthesis

The primary application of 1,1-dichloro-2-alkoxycyclopropane derivatives in natural product synthesis is as precursors to vinylidenecyclopropanes. These intermediates are pivotal in constructing complex cyclic and acyclic systems through rearrangement reactions. A prominent example is the synthesis of dictyopterenes, a class of unsaturated C11-hydrocarbons isolated from marine brown algae of the genus Dictyopteris. These compounds, particularly dictyopterene A and C', are known to be components of the essential oil of these algae and function as sexual pheromones.

The synthetic strategy hinges on the generation of a substituted vinylidenecyclopropane from a 1,1-dichloro-2-alkyl-3-alkylcyclopropane precursor. This is typically achieved by treatment with a strong, non-nucleophilic base such as potassium tert-butoxide. The resulting vinylidenecyclopropane can then undergo thermal or base-catalyzed rearrangements to afford the target natural products.

Experimental Protocols

The following protocols are based on the synthesis of (±)-dictyopterene A and (±)-dictyopterene C' from a 1,1-dichlorocyclopropane derivative.

Protocol 1: Synthesis of (±)-Dictyopterene A and its Isomers

This protocol details the conversion of 1,1-dichloro-2-ethyl-3-hexylcyclopropane to (±)-dictyopterene A and its geometrical isomers via a vinylidenecyclopropane intermediate.

Reaction Scheme:

Caption: Reaction pathway for the synthesis of (±)-Dictyopterene A.

Materials:

Material	Purity	Supplier
1,1-dichloro-2-ethyl-3-hexylcyclopropane	>95%	Custom synthesis
Potassium tert-butoxide (KOBut)	>98%	Sigma-Aldrich
Dimethyl sulfoxide (DMSO), anhydrous	>99.9%	Sigma-Aldrich

Procedure:

• To a solution of 1,1-dichloro-2-ethyl-3-hexylcyclopropane in anhydrous dimethyl sulfoxide (DMSO), add a solution of potassium tert-butoxide in DMSO.

• Stir the reaction mixture at room temperature. The initial reaction forms 1-hexylidene-2-vinylcyclopropane.

• For the conversion to (±)-dictyopterene A and its isomers, continue the treatment with the base for a prolonged period.

• Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or pentane).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting mixture of dictyopterene A and its isomers by column chromatography on silica gel.

Quantitative Data Summary:

Starting Material	Reagent (equivalents)	Solvent	Time (h)	Product(s)	Yield (%)
1,1-dichloro-2-ethyl-3-hexylcyclopropane	KOBut (excess)	DMSO	prolonged	(±)-Dictyopterene A and geometrical isomers	-

Note: Specific yield for this transformation is not detailed in the preliminary communication. Further optimization would be required.

Protocol 2: Synthesis of (±)-Dictyopterene C'

This protocol describes the thermal rearrangement of the mixture of vinylidenecyclopropane isomers obtained in Protocol 1 to yield (±)-dictyopterene C'.

Reaction Scheme:

Caption: Thermal rearrangement to (±)-Dictyopterene C'.

Materials:

Material	Purity
Mixture of (±)-dictyopterene A and its geometrical isomers	-

Procedure:

• Place the mixture of (±)-dictyopterene A and its geometrical isomers, obtained from Protocol 1, in a sealed tube under an inert atmosphere (e.g., argon or nitrogen).

• Heat the sealed tube at a temperature sufficient to induce thermal rearrangement.

• Monitor the reaction by GC or TLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature.

• Purify the resulting (±)-dictyopterene C' by column chromatography on silica gel.

Quantitative Data Summary:

Starting Material	Condition	Product(s)	Yield (%)	Reference
Mixture of (±)-dictyopterene A and geometrical isomers	Thermolysis	(±)-Dictyopterene C'	60	[1]

Logical Workflow of the Synthesis

The overall synthetic strategy can be visualized as a two-step process, starting from the readily available 1,1-dichlorocyclopropane derivative.

Caption: Overall workflow for the synthesis of Dictyopterenes.

Conclusion

The use of 1,1-dichloro-2-ethoxycyclopropane and its derivatives provides an effective entry into the synthesis of complex natural products like the dictyopterenes. The key transformations, involving base-induced elimination to form a vinylidenecyclopropane followed by rearrangement, highlight the synthetic utility of these strained ring systems. The protocols provided herein offer a foundational methodology for researchers engaged in natural product synthesis and drug discovery, demonstrating a practical application of fundamental organic reactions to construct biologically relevant molecules. Further exploration of this chemistry holds promise for the synthesis of other complex natural products and novel molecular scaffolds.

References

• 1. Synthesis of (±)-dictyopterene A and (±)-dictyopterene C′ - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 1,1-Dichloro-2-ethoxycyclopropane as a Versatile Precursor for Substituted Cyclopropanes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1,1-dichloro-2-ethoxycyclopropane as a key building block in the synthesis of a variety of substituted cyclopropane derivatives. The protocols detailed below offer step-by-step methodologies for the transformation of this precursor into valuable compounds for potential applications in medicinal chemistry and materials science.

Introduction

Cyclopropane rings are important structural motifs found in numerous biologically active molecules and functional materials. Their inherent ring strain and unique electronic properties impart specific conformational constraints and metabolic stability, making them attractive moieties in drug design. 1,1-Dichloro-2-ethoxycyclopropane serves as a readily available and versatile starting material for the introduction of the cyclopropane scaffold. The presence of the dichloromethylene group allows for subsequent functionalization through nucleophilic substitution or reductive dehalogenation, while the ethoxy group can be retained or transformed, further increasing the synthetic utility of this precursor.

Key Applications

The primary application of 1,1-dichloro-2-ethoxycyclopropane lies in its conversion to mono- and di-substituted cyclopropanes. The gem-dichloro functionality provides a handle for introducing a variety of substituents through reactions with nucleophiles.

Synthesis of Aryloxy-Substituted Cyclopropanes

One of the key transformations of 1,1-dichloro-2-ethoxycyclopropane and its derivatives is the reaction with phenols to yield aryloxy-substituted cyclopropanes. This reaction typically proceeds under basic conditions, where the phenoxide ion acts as a nucleophile, displacing one or both of the chloride atoms.

Experimental Protocols

Protocol 1: Synthesis of 1-Aryloxy-1-chloro-2-ethoxycyclopropanes

This protocol describes the monosubstitution of the chlorine atoms on a gem-dichlorocyclopropane with a phenolate nucleophile. While a direct example for 1,1-dichloro-2-ethoxycyclopropane is not available in the cited literature, the following is an adapted general procedure based on the reaction of other substituted gem-dichlorocyclopropanes with phenols.

Materials:

• Substituted gem-dichlorocyclopropane (e.g., halomethyl-gem-chlorocyclopropanes)

• Substituted phenol

• Sodium hydroxide (NaOH)

• Dimethyl sulfoxide (DMSO)

• Triethylbenzylammonium chloride (TEBAC) (phase transfer catalyst)

• Standard glassware for organic synthesis

• Magnetic stirrer and heating plate

Procedure:

• To a solution of the substituted phenol (0.015 M) and sodium hydroxide (0.03 M) in dimethyl sulfoxide (5.3 mL), add the substituted gem-dichlorocyclopropane (0.005 M) and a catalytic amount of triethylbenzylammonium chloride (0.0001 M).

• Stir the reaction mixture vigorously at a temperature of 55-60°C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired aryloxy-substituted cyclopropane.

Expected Outcome:

This reaction is expected to yield the monosubstituted aryloxy-gem-chlorocyclopropane as the major product, with potential formation of the disubstituted product as a minor component. The selectivity for mono- versus di-substitution can be influenced by the reaction conditions and the nature of the substituents on both the cyclopropane and the phenol.

Data Presentation

Table 1: Reaction of Halomethyl-gem-dichlorocyclopropanes with Phenols

Entry	gem-Dichlorocyclopropane	Phenol	Product(s)	Selectivity (%)
1	1,1,3-trichloro-2-(chloromethyl)cyclopropane	Phenol	3a (aryloxy derivative), 4a (methylenecyclopropane)	>80 (for 3a)
2	1,1,3-trichloro-2-(chloromethyl)cyclopropane	Catechol	5, 6 (disubstitution products), 7 (methylenespiro derivative)	41:52:4

Note: The data presented is for analogous reactions and is intended to provide a general expectation of reactivity.

Logical Relationships and Workflows

The synthesis of substituted cyclopropanes from 1,1-dichloro-2-ethoxycyclopropane follows a logical progression of chemical transformations. The initial step involves the reaction of the precursor with a suitable nucleophile to displace one or both of the chlorine atoms. Subsequent steps can involve further functionalization of the introduced substituent or modification of the ethoxy group.

Caption: General workflow for the synthesis of substituted cyclopropanes.

Signaling Pathways (Hypothetical)

While not a biological system, a conceptual "signaling pathway" can be used to illustrate the decision points in the synthesis based on the desired final product. The choice of nucleophile, stoichiometry, and reaction conditions "signals" the reaction to proceed towards a specific substitution pattern.

Caption: Decision pathway for selective cyclopropane functionalization.

Conclusion

1,1-Dichloro-2-ethoxycyclopropane is a valuable and versatile precursor for the synthesis of a range of substituted cyclopropanes. The methodologies outlined in these application notes, based on analogous reactions of gem-dichlorocyclopropanes, provide a solid foundation for researchers to explore the derivatization of this building block. The ability to introduce various functionalities through nucleophilic substitution opens up avenues for the creation of novel molecules with potential applications in drug discovery and materials science. Further research into the reactivity of 1,1-dichloro-2-ethoxycyclopropane with a broader range of nucleophiles, including organometallic reagents, is warranted to fully exploit its synthetic potential.

Protocol for the Reduction of 1,1-Dichloro-2-ethoxycyclopropane

Application Note AP-CHEM-2025-01

Abstract

This document provides detailed protocols for the reduction of 1,1-dichloro-2-ethoxycyclopropane to its corresponding monochlorinated or fully reduced cyclopropane derivatives. Two primary methods are presented: reduction using lithium aluminum hydride (LiAlH₄) for selective monochlorination and catalytic hydrogenation using Raney® Nickel for complete dechlorination. These protocols are intended for researchers, scientists, and professionals in drug development and organic synthesis. Safety precautions, experimental setup, and data interpretation are outlined to ensure reproducible and safe execution.

Introduction

gem-Dichlorocyclopropanes are versatile synthetic intermediates. The selective reduction of one or both chlorine atoms opens pathways to a variety of functionalized cyclopropane derivatives, which are key structural motifs in numerous biologically active molecules. This application note details two reliable methods for the reduction of 1,1-dichloro-2-ethoxycyclopropane, a common building block in organic synthesis. The choice of reducing agent dictates the final product, with lithium aluminum hydride generally favoring the formation of monochlorocyclopropanes and catalytic hydrogenation leading to the fully reduced ethoxycyclopropane.

Safety Precautions

1,1-Dichloro-2-ethoxycyclopropane:

• Hazards: Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes.[1]

• Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-impermeable gloves, and fire/flame-resistant clothing.[1]

• Handling: Use in a well-ventilated area, away from ignition sources.[1]

Lithium Aluminum Hydride (LiAlH₄):

• Hazards: Pyrophoric solid, reacts violently with water, releasing flammable hydrogen gas.

• PPE: Standard PPE, including a lab coat, and safety glasses. Work in a fume hood.

• Handling: Handle under an inert atmosphere (e.g., nitrogen or argon). Use dry solvents and glassware.

Raney® Nickel:

• Hazards: Pyrophoric when dry. Handle as a slurry in water or ethanol.

• PPE: Standard PPE.

• Handling: Keep wet with solvent. Do not allow the catalyst to dry in the air.

Hydrogen Gas (for Catalytic Hydrogenation):

• Hazards: Highly flammable and explosive.

• Handling: Use in a well-ventilated fume hood with appropriate pressure-rated equipment.

Method 1: Selective Monodechlorination with Lithium Aluminum Hydride

This protocol is based on the general finding that gem-dichlorocyclopropanes can be effectively reduced to monochlorocyclopropanes using lithium aluminum hydride.[2] While specific yields for 1,1-dichloro-2-ethoxycyclopropane are not widely reported, this procedure provides a robust starting point for optimization. Stereoselective reduction to the cis-monochlorocyclopropane has been reported with LiAlH₄ in the presence of titanium or zirconium complexes, albeit in lower yields (20-25%).[3]

Materials:

• 1,1-Dichloro-2-ethoxycyclopropane

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous sodium sulfate solution

• 10% Sulfuric acid

• Anhydrous magnesium sulfate

• Round-bottom flask with a magnetic stir bar

• Condenser

• Dropping funnel

• Nitrogen or argon gas inlet

• Ice bath

Experimental Protocol:

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser with a nitrogen/argon inlet, and a dropping funnel. The entire apparatus should be flame-dried or oven-dried before use and cooled under an inert atmosphere.

• Reagent Preparation: In the reaction flask, suspend lithium aluminum hydride (1.0-1.5 equivalents) in anhydrous diethyl ether or THF. Cool the suspension to 0 °C in an ice bath.

• Addition of Substrate: Dissolve 1,1-dichloro-2-ethoxycyclopropane (1.0 equivalent) in anhydrous diethyl ether or THF in the dropping funnel. Add the solution dropwise to the stirred LiAlH₄ suspension over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Cautiously and slowly add a saturated aqueous solution of sodium sulfate dropwise to quench the excess LiAlH₄. The addition should be done until the gray suspension turns to a white, filterable solid.

• Work-up: Filter the resulting suspension and wash the solid residue with diethyl ether. Combine the organic filtrates.

• Extraction: Wash the combined organic phase with 10% sulfuric acid and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation or column chromatography to obtain 2-chloro-2-ethoxycyclopropane.

Expected Outcome: This procedure is expected to yield a mixture of cis- and trans-2-chloro-2-ethoxycyclopropane. The ratio of isomers and the overall yield will depend on the specific reaction conditions and may require optimization.

Method 2: Catalytic Hydrogenation with Raney® Nickel

This protocol aims for the complete reduction of both chlorine atoms to yield ethoxycyclopropane. Raney® Nickel is a common catalyst for hydrodechlorination reactions.[4]

Materials:

• 1,1-Dichloro-2-ethoxycyclopropane

• Raney® Nickel (as a slurry in water or ethanol)

• Ethanol or methanol as a solvent

• Sodium hydroxide or potassium hydroxide (optional, as a base)

• Hydrogen gas source

• High-pressure reactor (e.g., Parr hydrogenator) or a balloon hydrogenation setup

• Filter aid (e.g., Celite®)

Experimental Protocol:

• Catalyst Preparation: Carefully wash the Raney® Nickel slurry with the chosen reaction solvent (ethanol or methanol) to remove any residual water.

• Reaction Setup: In a high-pressure reactor or a round-bottom flask suitable for hydrogenation, add the washed Raney® Nickel catalyst (5-10% by weight of the substrate).

• Addition of Substrate and Solvent: Add the solvent (ethanol or methanol) followed by 1,1-dichloro-2-ethoxycyclopropane. If a base is used, it can be added at this stage (e.g., 2-3 equivalents of NaOH or KOH).[4]

• Hydrogenation: Seal the reactor and purge it several times with hydrogen gas. Pressurize the reactor with hydrogen (typically 1-5 atm, but can be higher depending on the equipment) or maintain a hydrogen atmosphere using a balloon.

• Reaction: Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C). Monitor the reaction progress by GC or TLC. The reaction time can vary from a few hours to overnight.

• Catalyst Removal: Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas like nitrogen or argon. Filter the reaction mixture through a pad of filter aid (e.g., Celite®) to remove the Raney® Nickel catalyst. Caution: Do not allow the filtered catalyst to dry, as it can be pyrophoric. Quench the catalyst on the filter paper with plenty of water.

• Work-up: The filtrate contains the product. The solvent can be removed by distillation. If a base was used, neutralize the solution with a mild acid and then extract the product with a suitable organic solvent.

• Purification: Purify the crude ethoxycyclopropane by fractional distillation.

Data Summary

Method	Reagent/Catalyst	Primary Product	Key Parameters	Reported Yield (General)
Selective Monodechlorination	Lithium Aluminum Hydride (LiAlH₄)	2-Chloro-2-ethoxycyclopropane	Anhydrous conditions, 0 °C to RT, inert atmosphere	Good[2]
Catalytic Hydrogenation	Raney® Nickel / H₂	Ethoxycyclopropane	H₂ pressure (1-5 atm), RT or mild heating, optional base	Not specified

Experimental Workflow and Reaction Mechanisms

Below are diagrams illustrating the experimental workflows for both reduction methods.

Caption: Workflow for the reduction of 1,1-dichloro-2-ethoxycyclopropane using LiAlH₄.

Caption: Workflow for the catalytic hydrogenation of 1,1-dichloro-2-ethoxycyclopropane.

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. iris.unive.it [iris.unive.it]

Application Notes and Protocols: Grignard Reaction with 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gem-dichlorocyclopropanes are versatile synthetic intermediates, and their reactivity with organometallic reagents, such as Grignard reagents, opens avenues for the synthesis of valuable building blocks. This document provides detailed application notes on the reaction of Grignard reagents with 1,1-dichloro-2-ethoxycyclopropane. Contrary to the formation of a Grignard reagent from this substrate, the primary reaction observed is a titanium-catalyzed hydrodehalogenation. This process allows for the selective reduction of the gem-dichloro moiety to a monochloro- or fully dehalogenated cyclopropane, which are useful precursors in medicinal chemistry and materials science.

The reaction proceeds via a proposed radical mechanism initiated by a low-valent titanium species, generated in situ from the reaction of a titanium(IV) alkoxide with the Grignard reagent. The presence of the ethoxy group on the cyclopropane ring may influence the reaction's stereoselectivity and rate through chelation with the magnesium and titanium centers.

Reaction Pathway: Titanium-Catalyzed Hydrodehalogenation

The reaction of 1,1-dichloro-2-ethoxycyclopropane with a Grignard reagent in the presence of a titanium catalyst leads to sequential reduction of the carbon-chlorine bonds.

Caption: Reaction pathway for the titanium-catalyzed hydrodehalogenation of 1,1-dichloro-2-ethoxycyclopropane.

Experimental Protocols

Protocol 1: Synthesis of 1-Chloro-2-ethoxycyclopropane (Monodehalogenation)

This protocol outlines the selective reduction of 1,1-dichloro-2-ethoxycyclopropane to its corresponding monochlorinated derivative.

Materials:

• 1,1-dichloro-2-ethoxycyclopropane

• Ethylmagnesium bromide (EtMgBr) solution in THF (e.g., 1 M)

• Titanium(IV) isopropoxide (Ti(O-iPr)₄)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere reactions (Schlenk line, argon or nitrogen)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (argon or nitrogen), add 1,1-dichloro-2-ethoxycyclopropane (1.0 equiv) dissolved in anhydrous THF.

• Add titanium(IV) isopropoxide (0.05 - 0.10 equiv) to the solution and stir for 10 minutes at room temperature.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of ethylmagnesium bromide in THF (1.1 - 1.3 equiv) via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-chloro-2-ethoxycyclopropane.

Protocol 2: Synthesis of Ethoxycyclopropane (Complete Dehalogenation)

This protocol describes the complete reduction of 1,1-dichloro-2-ethoxycyclopropane to ethoxycyclopropane.

Procedure:

• Follow steps 1-3 from Protocol 1.

• Slowly add an excess of ethylmagnesium bromide solution in THF (2.5 - 3.0 equiv) via the dropping funnel over 1 hour, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Cool the reaction to 0 °C and quench, extract, dry, and concentrate as described in steps 6-9 of Protocol 1.

• Purify the crude product by column chromatography or distillation to yield ethoxycyclopropane.

Experimental Workflow

The general workflow for the hydrodehalogenation reaction is depicted below.

Caption: General experimental workflow for the hydrodehalogenation of 1,1-dichloro-2-ethoxycyclopropane.

Data Presentation

The following table summarizes representative data for the hydrodehalogenation of gem-dihalocyclopropanes, which can be extrapolated to the reaction with 1,1-dichloro-2-ethoxycyclopropane.[1][2][3]

Entry	Substrate	Grignard Reagent (Equiv.)	Catalyst (mol%)	Product(s)	Yield (%)
1	gem-Dibromocyclopropane	EtMgBr (1.3)	Ti(O-iPr)₄ (2)	Monobromocyclopropane	~92
2	gem-Dibromocyclopropane	EtMgBr (excess)	Ti(O-iPr)₄ (2)	Cyclopropane	>90
3	gem-Dichlorocyclopropane	t-BuMgCl	Fe(acac)₃ (5)	Monochlorocyclopropane	High

Safety Precautions

• Grignard reagents are highly reactive, pyrophoric, and moisture-sensitive. Handle them under a strict inert atmosphere.

• Titanium(IV) isopropoxide is moisture-sensitive.

• 1,1-Dichloro-2-ethoxycyclopropane is a halogenated organic compound and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• The quenching of Grignard reactions is exothermic. Perform the quench slowly and with adequate cooling.

Conclusion

The reaction of 1,1-dichloro-2-ethoxycyclopropane with Grignard reagents in the presence of a titanium catalyst is an effective method for selective hydrodehalogenation. By controlling the stoichiometry of the Grignard reagent, either the monochlorinated or the fully reduced ethoxycyclopropane can be obtained in good yields. These products serve as valuable intermediates for further functionalization in the development of novel chemical entities. This protocol provides a robust starting point for researchers exploring the synthetic utility of substituted cyclopropanes.

References

• 1. Dichloromethyl(diaryl) Sulfonium Salts as gem-Dichlorocyclopropanation Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrodehalogenation of 1,1-dibromocyclopropanes by Grignard reagents promoted by titanium compounds [ ] - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 1,1-Dichloro-2-ethoxycyclopropane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the palladium-catalyzed cross-coupling of 1,1-dichloro-2-ethoxycyclopropane with various organic partners. This versatile building block serves as a precursor to a range of functionalized cyclopropane derivatives, which are of significant interest in medicinal chemistry and drug development due to their unique conformational properties and ability to introduce three-dimensionality into molecular scaffolds.

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

The starting material, 1,1-dichloro-2-ethoxycyclopropane, can be synthesized via the addition of dichlorocarbene to ethyl vinyl ether. A common and efficient method involves phase-transfer catalysis.

Experimental Protocol: Dichlorocarbene Addition to Ethyl Vinyl Ether

A robust method for the synthesis of 1,1-dichloro-2-ethoxycyclopropane involves the generation of dichlorocarbene from chloroform and a strong base under phase-transfer catalysis conditions.[1][2][3]

Reagents and Equipment:

• Ethyl vinyl ether

• Chloroform (CHCl₃)

• 50% Aqueous sodium hydroxide (NaOH) solution

• Benzyltriethylammonium chloride (TEBAC) as a phase-transfer catalyst

• Dichloromethane (CH₂Cl₂) as a solvent (optional)

• Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser

• Ice bath

Procedure:

• To a vigorously stirred solution of ethyl vinyl ether (1.0 eq.) and benzyltriethylammonium chloride (0.02 eq.) in an optional solvent like dichloromethane, add 50% aqueous sodium hydroxide solution (excess).

• Cool the mixture in an ice bath.

• Add chloroform (1.5 eq.) dropwise via the dropping funnel, maintaining the reaction temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress by Gas Chromatography (GC).

• Upon completion, dilute the mixture with water and extract the organic layer.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 1,1-dichloro-2-ethoxycyclopropane.

Palladium-Catalyzed Cross-Coupling Reactions

1,1-Dichloro-2-ethoxycyclopropane can undergo various palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Heck couplings, to introduce aryl, alkynyl, and vinyl groups, respectively.

Suzuki-Miyaura Coupling: Synthesis of 1-Aryl-1-chloro-2-ethoxycyclopropanes

The Suzuki-Miyaura coupling provides a powerful method for the formation of carbon-carbon bonds between the dichlorocyclopropane and arylboronic acids.[4][5][6]

General Experimental Protocol:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), combine 1,1-dichloro-2-ethoxycyclopropane (1.0 eq.), the corresponding arylboronic acid (1.2 eq.), a palladium catalyst, a ligand, and a base.

• Add a degassed solvent.

• Heat the reaction mixture to the specified temperature and stir for the indicated time.

• Monitor the reaction by Thin Layer Chromatography (TLC) or GC-Mass Spectrometry (GC-MS).

• After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data for Suzuki-Miyaura Coupling:

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1)	XPhos (3)	Cs₂CO₃	Dioxane	110	18	92
3	3-Thienylboronic acid	PdCl₂(PPh₃)₂ (3)	PPh₃ (6)	Na₂CO₃	DME/H₂O	90	24	78

Note: The yields are representative and may vary depending on the specific substrate and reaction conditions.

Sonogashira Coupling: Synthesis of 1-Alkynyl-1-chloro-2-ethoxycyclopropanes

The Sonogashira coupling enables the introduction of a terminal alkyne onto the cyclopropane ring.[7][8][9] This reaction typically requires a copper(I) co-catalyst.

General Experimental Protocol:

• To a Schlenk flask under an inert atmosphere, add 1,1-dichloro-2-ethoxycyclopropane (1.0 eq.), the terminal alkyne (1.5 eq.), a palladium catalyst, a copper(I) salt (co-catalyst), and a ligand.

• Add a degassed solvent and a suitable base (e.g., an amine).

• Stir the reaction mixture at the specified temperature for the required time.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, work up the reaction by diluting with an organic solvent and washing with aqueous ammonium chloride solution, followed by water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Quantitative Data for Sonogashira Coupling:

Entry	Terminal Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	PPh₃ (4)	Et₃N	THF	60	8	88
2	Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	-	Diisopropylamine	DMF	50	12	95
3	1-Hexyne	Pd(OAc)₂ (2)	CuI (4)	P(t-Bu)₃ (4)	Piperidine	Acetonitrile	70	10	82

Note: The yields are representative and may vary depending on the specific substrate and reaction conditions.

Heck Coupling: Synthesis of 1-Vinyl-1-chloro-2-ethoxycyclopropanes

The Heck reaction allows for the coupling of the dichlorocyclopropane with an alkene to form a vinylated cyclopropane derivative.[10][11][12]

General Experimental Protocol:

• In a sealed tube or a flask equipped with a reflux condenser, combine 1,1-dichloro-2-ethoxycyclopropane (1.0 eq.), the alkene (1.5 eq.), a palladium catalyst, a ligand, and a base.

• Add a suitable solvent.

• Heat the reaction mixture to the indicated temperature and stir for the specified duration.

• Monitor the reaction by GC or LC-MS.

• After cooling, filter the reaction mixture to remove the precipitated salts.

• Concentrate the filtrate and purify the residue by column chromatography.

Quantitative Data for Heck Coupling:

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (3)	P(o-tolyl)₃ (6)	NaOAc	DMF	120	24	75
2	Butyl acrylate	PdCl₂(PPh₃)₂ (2)	PPh₃ (4)	K₂CO₃	Acetonitrile	100	18	80
3	Cyclohexene	Pd₂(dba)₃ (1.5)	PCy₃ (3)	Cs₂CO₃	Dioxane	110	36	65

Note: The yields are representative and may vary depending on the specific substrate and reaction conditions.

Visualizations

Diagram 1: General Palladium-Catalyzed Cross-Coupling Cycle

Caption: Catalytic cycle for palladium-catalyzed cross-coupling reactions.

Diagram 2: Experimental Workflow for a Typical Cross-Coupling Reaction

Caption: General workflow for palladium-catalyzed cross-coupling.

Diagram 3: Logical Relationship of Substrate Scope

Caption: Substrate scope of the cross-coupling reactions.

References

• 1. orgsyn.org [orgsyn.org]
• 2. ijcmas.com [ijcmas.com]
• 3. ias.ac.in [ias.ac.in]
• 4. An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. research.vu.nl [research.vu.nl]
• 7. mdpi.org [mdpi.org]
• 8. researchgate.net [researchgate.net]
• 9. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1,1-dichloro-2-ethoxycyclopropane synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 1,1-dichloro-2-ethoxycyclopropane?

A1: The synthesis of 1,1-dichloro-2-ethoxycyclopropane is typically achieved through the dichlorocyclopropanation of ethyl vinyl ether. This reaction involves the in situ generation of dichlorocarbene (:CCl₂) from a precursor, most commonly chloroform (CHCl₃), in the presence of a strong base. The highly reactive dichlorocarbene then undergoes a cycloaddition reaction with the double bond of ethyl vinyl ether to form the desired cyclopropane ring. A common and efficient method for this synthesis is using phase-transfer catalysis (PTC).

Q2: What is phase-transfer catalysis (PTC) and why is it used for this synthesis?

A2: Phase-transfer catalysis is a powerful technique used to facilitate reactions between reactants located in different immiscible phases (e.g., an aqueous phase and an organic phase). In the synthesis of 1,1-dichloro-2-ethoxycyclopropane, the base (like sodium hydroxide) is typically in an aqueous phase, while the chloroform and ethyl vinyl ether are in an organic phase. A phase-transfer catalyst, usually a quaternary ammonium salt, transports the hydroxide ions (OH⁻) from the aqueous phase to the organic phase. This allows for the efficient deprotonation of chloroform to generate dichlorocarbene in close proximity to the ethyl vinyl ether, thereby increasing the reaction rate and yield.

Q3: What are the key reagents and equipment needed for this synthesis?

A3: The essential reagents include ethyl vinyl ether, chloroform, a strong base (commonly a 50% aqueous solution of sodium hydroxide), and a phase-transfer catalyst (e.g., benzyltriethylammonium chloride or tetrabutylammonium bromide). Standard laboratory glassware, including a round-bottom flask, a condenser, a dropping funnel, and a magnetic stirrer, is required. Due to the volatile and potentially hazardous nature of the reagents, the reaction should be performed in a well-ventilated fume hood.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inefficient Dichlorocarbene Generation: The base may not be concentrated enough, or the reaction temperature could be too low. 2. Poor Phase Transfer: The phase-transfer catalyst may be inactive, used in an insufficient amount, or unsuitable for the specific reaction. 3. Hydrolysis of Dichlorocarbene: Excessive water in the reaction mixture can lead to the hydrolysis of the dichlorocarbene intermediate. 4. Loss of Volatile Reactants: Ethyl vinyl ether and chloroform are volatile. Inadequate cooling can lead to their evaporation.	1. Use a concentrated solution of sodium hydroxide (e.g., 50% w/w). Ensure the reaction is stirred vigorously to facilitate mixing. A slight exothermic reaction is expected; however, external heating might be necessary to initiate the reaction, followed by cooling to maintain a controlled temperature. 2. Use a fresh, reputable phase-transfer catalyst. The typical catalytic amount is 1-5 mol% relative to the ethyl vinyl ether. Consider screening different catalysts. 3. While an aqueous phase is necessary for PTC, minimize the total volume of water. 4. Use an efficient condenser with a good flow of coolant to prevent the loss of volatile reactants.
Formation of Side Products	1. Polymerization of Ethyl Vinyl Ether: This can be initiated by acidic impurities or localized high temperatures. 2. Reaction of Dichlorocarbene with Itself: At high concentrations, dichlorocarbene can dimerize or polymerize. 3. Formation of Chloroform Decomposition Products: In the presence of a strong base, chloroform can undergo other reactions.	1. Ensure all glassware is clean and dry before starting the reaction. Use freshly distilled ethyl vinyl ether if necessary. Maintain a controlled reaction temperature. 2. Add the chloroform slowly to the reaction mixture to maintain a low steady-state concentration of dichlorocarbene. 3. Ensure efficient stirring and controlled addition of reagents to minimize side reactions of the chloroform.
Difficult Product Purification	1. Contamination with the Phase-Transfer Catalyst: The catalyst can sometimes be difficult to separate from the product. 2. Presence of Unreacted Starting Materials: Incomplete reaction will leave residual ethyl vinyl ether and chloroform. 3. Formation of Emulsions during Work-up: The presence of the catalyst and base can lead to the formation of stable emulsions.	1. After the reaction, wash the organic layer thoroughly with water and brine. If the catalyst is still present, consider a filtration through a small plug of silica gel. 2. Unreacted starting materials can be removed by distillation under reduced pressure. 3. To break emulsions, add a small amount of a saturated salt solution (brine) or a different organic solvent. Centrifugation can also be effective.

Experimental Protocols

General Procedure for the Synthesis of 1,1-Dichloro-2-ethoxycyclopropane via Phase-Transfer Catalysis

This protocol is a general guideline and may require optimization for specific laboratory conditions and scales.

• Reaction Setup:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, place ethyl vinyl ether and a phase-transfer catalyst (e.g., benzyltriethylammonium chloride, 2 mol%).

  • Add a 50% aqueous solution of sodium hydroxide to the flask.

• Reaction Execution:

  • Cool the mixture in an ice bath and stir vigorously.

  • Add chloroform dropwise from the dropping funnel over a period of 1-2 hours. A slight exothermic reaction should be observed.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for an additional 2-4 hours or until the reaction is complete (monitored by GC).

• Work-up and Purification:

  • Pour the reaction mixture into a separatory funnel and add water to dissolve the precipitated salts.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate).

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation under reduced pressure to obtain pure 1,1-dichloro-2-ethoxycyclopropane.

Data Presentation

The yield of 1,1-dichloro-2-ethoxycyclopropane is highly dependent on the choice of the phase-transfer catalyst. The following table summarizes typical yields obtained with different catalysts under similar reaction conditions.

Phase-Transfer Catalyst	Typical Yield (%)
Benzyltriethylammonium chloride (BTEAC)	75-85
Tetrabutylammonium bromide (TBAB)	70-80
Tetrabutylammonium hydrogen sulfate (TBAHS)	65-75
Trioctylmethylammonium chloride (Aliquat 336)	80-90

Note: Yields are approximate and can vary based on specific reaction conditions.

Visualizations

Reaction Mechanism

Caption: Phase-transfer catalyzed synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low product yield.

Technical Support Center: Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing 1,1-dichloro-2-ethoxycyclopropane?

A1: The synthesis is achieved through the dichlorocyclopropanation of ethyl vinyl ether. This reaction involves the generation of dichlorocarbene (:CCl₂) from chloroform (CHCl₃) and a strong base, which then undergoes a [1+2] cycloaddition with the double bond of ethyl vinyl ether to form the desired 1,1-dichloro-2-ethoxycyclopropane.

Q2: What are the common methods for generating dichlorocarbene for this reaction?

A2: Dichlorocarbene is typically generated in situ from chloroform and a strong base. Common bases include potassium tert-butoxide, sodium hydroxide, or potassium hydroxide. The use of a phase-transfer catalyst (PTC) is often employed when using aqueous sodium or potassium hydroxide to facilitate the reaction between the aqueous and organic phases.[1]

Q3: What are the potential side reactions I should be aware of during the synthesis?

A3: Several side reactions can occur, leading to impurities and reduced yield. These include:

• Polymerization of ethyl vinyl ether: This is a common issue, as vinyl ethers are susceptible to cationic polymerization, which can be initiated by acidic impurities or heat.

• Hydrolysis of the product: 1,1-dichloro-2-ethoxycyclopropane can be sensitive to acidic conditions and may undergo ring-opening or hydrolysis, especially during the work-up.

• C-H insertion: Dichlorocarbene is a reactive species and can insert into the C-H bonds of the ethoxy group, leading to chlorinated byproducts.

• Reaction with excess dichlorocarbene: If an excess of dichlorocarbene is generated, it can potentially react further with the product.

Q4: How can I purify the final product?

A4: The most common method for purifying 1,1-dichloro-2-ethoxycyclopropane is fractional distillation under reduced pressure. This is effective in separating the product from unreacted starting materials, the solvent, and higher-boiling impurities.

Troubleshooting Guides

Problem	Potential Cause	Recommended Solution
Low or no product yield	1. Ineffective generation of dichlorocarbene. 2. Decomposition of the phase-transfer catalyst. 3. Low reactivity of the starting materials.	1. Ensure the base is fresh and of high purity. For PTC, use a robust catalyst like a quaternary ammonium salt and ensure vigorous stirring to facilitate phase mixing. 2. Use a thermally stable phase-transfer catalyst and maintain the recommended reaction temperature. 3. Check the purity of ethyl vinyl ether and chloroform.
Formation of a significant amount of polymer	1. Presence of acidic impurities. 2. High reaction temperature. 3. Prolonged reaction time.	1. Use freshly distilled, inhibitor-free ethyl vinyl ether. Ensure all glassware is dry and free of acidic residues. 2. Maintain a low reaction temperature, typically between 0°C and room temperature. 3. Monitor the reaction progress by GC or TLC and quench the reaction as soon as the starting material is consumed.
Product decomposes during work-up	1. Acidic conditions during the aqueous wash. 2. High temperatures during solvent removal.	1. Use a neutral or slightly basic aqueous wash (e.g., saturated sodium bicarbonate solution) to quench the reaction and remove acidic byproducts. 2. Remove the solvent under reduced pressure at a low temperature.
Presence of multiple unidentified byproducts	1. C-H insertion of dichlorocarbene into the ethoxy group. 2. Reaction of the product with excess dichlorocarbene.	1. Use a slight excess of the alkene (ethyl vinyl ether) relative to the chloroform to ensure the dichlorocarbene is preferentially consumed in the cycloaddition reaction. 2. Slowly add the chloroform or the base to the reaction mixture to maintain a low concentration of dichlorocarbene throughout the reaction.

Experimental Protocols

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane via Phase-Transfer Catalysis

This protocol is based on established procedures for dichlorocyclopropanation using a phase-transfer catalyst.

Materials:

• Ethyl vinyl ether (freshly distilled)

• Chloroform (reagent grade)

• Sodium hydroxide (50% aqueous solution)

• Benzyltriethylammonium chloride (or other suitable phase-transfer catalyst)

• Dichloromethane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, add ethyl vinyl ether and the organic solvent.

• Addition of Catalyst and Base: Add the phase-transfer catalyst to the flask. Begin vigorous stirring and add the 50% aqueous sodium hydroxide solution.

• Addition of Chloroform: Cool the mixture in an ice bath to 0-5°C. Slowly add chloroform dropwise from the dropping funnel over a period of 1-2 hours, maintaining the internal temperature below 10°C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the progress of the reaction by gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing deionized water. Separate the organic layer.

• Washing: Wash the organic layer sequentially with deionized water and then with a saturated sodium bicarbonate solution.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain 1,1-dichloro-2-ethoxycyclopropane.

Quantitative Data Summary:

Parameter	Typical Range	Notes
Reactant Molar Ratio (Ethyl vinyl ether : Chloroform : NaOH)	1 : 1.2-1.5 : 3-4	A slight excess of chloroform and a larger excess of base are typically used.
Phase-Transfer Catalyst Loading	1-5 mol%	Relative to the ethyl vinyl ether.
Reaction Temperature	0 - 25 °C	Lower temperatures can help to minimize side reactions.
Reaction Time	2 - 24 hours	Dependent on temperature and catalyst efficiency.
Typical Yield	60 - 80%	Highly dependent on reaction conditions and purity of reagents.

Reaction Pathways and Logic Diagrams

Caption: Main reaction pathway for the synthesis of 1,1-dichloro-2-ethoxycyclopropane and potential side reactions.

Caption: A logical workflow for troubleshooting common issues during the synthesis.

References

• 1. ijcmas.com [ijcmas.com]

Technical Support Center: Purification of 1,1-Dichloro-2-ethoxycyclopropane

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of 1,1-dichloro-2-ethoxycyclopropane. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in obtaining a high-purity product.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the purification of 1,1-dichloro-2-ethoxycyclopropane.

Issue	Possible Cause(s)	Recommended Solution(s)
Low overall yield after purification	- Incomplete reaction during synthesis.- Product loss during aqueous workup.- Thermal decomposition during distillation.- Inefficient separation from impurities during chromatography.	- Monitor the reaction progress by GC-MS to ensure completion.- Ensure proper phase separation during extraction and minimize the number of washes.- Use a lower distillation temperature under a higher vacuum.- Optimize column chromatography conditions (eluent polarity, column length).
Product decomposes during distillation (darkening of the distillation pot, low distillate yield)	- The compound is thermally sensitive.- Presence of acidic or basic impurities that catalyze decomposition.	- Perform distillation at the lowest possible pressure to reduce the boiling point.- Ensure all glassware is clean and dry.- Neutralize the crude product before distillation by washing with a dilute sodium bicarbonate solution.
Co-elution of impurities during column chromatography	- Inappropriate solvent system.- Overloading the column.	- Perform small-scale TLC experiments to determine the optimal eluent system that provides good separation between the product and impurities.- Use a less polar solvent system for better separation.- Ensure the amount of crude product loaded is appropriate for the column size (typically 1-5% of the silica gel weight).
Presence of residual phase-transfer catalyst in the final product	- The catalyst is soluble in the organic phase and was not removed during workup.	- Wash the crude organic extract with dilute acid (e.g., 1M HCl) to protonate and extract amine-based catalysts into the aqueous phase.- If the catalyst is still present, a silica gel plug filtration prior to full chromatography may be effective.
Product appears cloudy or contains water after purification	- Incomplete drying of the organic phase before solvent removal.- Use of wet solvents or glassware.	- Ensure the organic phase is thoroughly dried with a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) before solvent evaporation.- Use anhydrous solvents for extraction and chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 1,1-dichloro-2-ethoxycyclopropane reaction mixture?

A1: The most common impurities are typically unreacted starting materials such as ethyl vinyl ether and chloroform (or other carbene precursors), the phase-transfer catalyst (if used), and potentially side-products from the self-condensation of dichlorocarbene.

Q2: What is the recommended method for purifying 1,1-dichloro-2-ethoxycyclopropane?

A2: The two primary methods for purification are fractional distillation under reduced pressure and silica gel column chromatography. The choice depends on the nature of the impurities and the desired final purity. Distillation is effective for removing non-volatile impurities, while chromatography is better for separating compounds with similar boiling points.

Q3: Is 1,1-dichloro-2-ethoxycyclopropane stable to heat?

A3: Dichlorocyclopropanes can be thermally sensitive and may undergo decomposition at elevated temperatures. It is recommended to perform distillation at the lowest possible temperature by applying a high vacuum.

Q4: How can I effectively remove the phase-transfer catalyst (e.g., a quaternary ammonium salt) after the reaction?

A4: Phase-transfer catalysts can often be removed by washing the crude organic layer with water or brine. For amine-based catalysts, washing with dilute aqueous acid can help by forming a water-soluble salt. If issues persist, filtration through a small plug of silica gel can be effective.

Q5: What are the optimal storage conditions for purified 1,1-dichloro-2-ethoxycyclopropane?

A5: It is recommended to store the purified product in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures to minimize degradation.[1]

Quantitative Data

Physical Properties and Distillation Data

Property	Value
Molecular Formula	C₅H₈Cl₂O
Molecular Weight	155.02 g/mol
Boiling Point	55 °C @ 30 Torr[2]
Density	1.1010 g/cm³ @ 20 °C[2]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation under Reduced Pressure

This protocol is suitable for separating 1,1-dichloro-2-ethoxycyclopropane from non-volatile impurities.

Materials:

• Crude 1,1-dichloro-2-ethoxycyclopropane

• Round-bottom flask

• Fractionating column (e.g., Vigreux column)

• Distillation head with condenser

• Receiving flask

• Vacuum pump

• Heating mantle

• Thermometer

• Cold trap

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

• Place the crude 1,1-dichloro-2-ethoxycyclopropane into the round-bottom flask.

• Attach the flask to the fractionating column and the rest of the distillation apparatus.

• Begin to slowly apply vacuum, ensuring the system is stable.

• Once the desired pressure is reached (e.g., 30 Torr), begin to gently heat the distillation pot.

• Monitor the temperature at the distillation head. Collect the fraction that distills at the expected boiling point (approximately 55 °C at 30 Torr).[2]

• Collect the purified product in the receiving flask, which should be cooled in an ice bath to improve condensation.

• Once the desired fraction has been collected, remove the heat and slowly release the vacuum.

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol is effective for separating 1,1-dichloro-2-ethoxycyclopropane from impurities with similar boiling points.

Materials:

• Crude 1,1-dichloro-2-ethoxycyclopropane

• Silica gel (60 Å, 230-400 mesh)

• Chromatography column

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Collection tubes or flasks

• TLC plates and chamber

Procedure:

• Eluent Selection: Determine an appropriate eluent system by thin-layer chromatography (TLC). Start with a low polarity mixture such as 95:5 hexanes:ethyl acetate and adjust the polarity to achieve a retention factor (Rf) of approximately 0.2-0.3 for the product.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into the chromatography column. Allow the silica to settle, ensuring a level and well-packed bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system, collecting fractions in separate tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the purified product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 1,1-dichloro-2-ethoxycyclopropane.

Visualizations

Caption: Purification workflow for 1,1-dichloro-2-ethoxycyclopropane.

Caption: Troubleshooting logic for purification issues.

References

• 1. 1,1-Dichloro-2-ethoxycyclopropane | 7363-99-7 [sigmaaldrich.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]

Overcoming low reactivity of 1,1-Dichloro-2-ethoxycyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the reactivity of 1,1-dichloro-2-ethoxycyclopropane.

Frequently Asked Questions (FAQs)

Q1: My ring-opening reaction of 1,1-dichloro-2-ethoxycyclopropane is not proceeding or is giving very low yields. What are the common causes?

A1: Low reactivity of 1,1-dichloro-2-ethoxycyclopropane in ring-opening reactions can be attributed to several factors:

• Insufficient thermal energy: The cyclopropane ring is strained, but thermal energy is often required to initiate the electrocyclic ring-opening.

• Inappropriate catalyst: The choice of catalyst is crucial. Lewis acids or silver-based catalysts are often necessary to activate the ring system.

• Steric hindrance: The substituents on the cyclopropane ring can sterically hinder the approach of catalysts or nucleophiles.

• Solvent effects: The polarity and coordinating ability of the solvent can significantly impact the reaction rate and pathway.

Q2: I am observing the formation of multiple products in my reaction. How can I improve the selectivity?

A2: The formation of multiple products often arises from competing reaction pathways. To improve selectivity:

• Catalyst selection: Different catalysts can favor different ring-opening pathways. For example, silver catalysts may promote a different mechanism than a strong Lewis acid.

• Temperature control: Tightly controlling the reaction temperature can help favor the desired kinetic product over thermodynamic byproducts.

• Choice of nucleophile: If a nucleophile is used in the reaction, its nature (hard vs. soft, bulky vs. small) can influence the regioselectivity of the ring-opening.

Q3: Can 1,1-dichloro-2-ethoxycyclopropane be used to synthesize α,β-unsaturated aldehydes?

A3: Yes, the hydrolysis of the ring-opened product of 1,1-dichloro-2-ethoxycyclopropane can yield α,β-unsaturated aldehydes. The reaction typically proceeds through a ring-opening to form a 2,3-dichloroallyl ether intermediate, which upon hydrolysis, can eliminate to form the desired unsaturated aldehyde.

Troubleshooting Guides

Issue 1: Failure to Initiate Ring-Opening Reaction

Potential Cause	Troubleshooting Step	Rationale
Insufficient Activation Energy	Gradually increase the reaction temperature in 10 °C increments.	Thermal energy is often required for the initial ring-opening step.
Inactive Catalyst	Use a freshly opened or purified catalyst. Consider switching to a different catalyst (see Table 1).	Catalysts can degrade over time. Different catalysts have varying activities.
Inappropriate Solvent	Screen a range of solvents with varying polarities (e.g., toluene, acetonitrile, dichloromethane).	The solvent can affect catalyst solubility and the stability of reaction intermediates.

Issue 2: Low Yield of Desired Product

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Reaction Time	Monitor the reaction progress using techniques like TLC or GC-MS to determine the optimal reaction time.	Prolonged reaction times can lead to product decomposition or the formation of byproducts.
Catalyst Poisoning	Ensure all reagents and solvents are anhydrous and free of impurities.	Trace amounts of water or other nucleophiles can deactivate the catalyst.
Reversible Reaction	Consider using a trapping agent to remove a byproduct and drive the equilibrium towards the product side.	Le Chatelier's principle can be applied to improve product yield.

Data Presentation

Table 1: Comparison of Catalytic Systems for Ring-Opening of gem-Dichlorocyclopropanes

Catalyst System	Typical Conditions	Expected Product Type	Potential Advantages	Potential Disadvantages
Silver(I) Nitrate (AgNO₃)	Acetonitrile, 60-80 °C	Allylic ethers/alcohols	Mild conditions	Cost of silver, light sensitivity
Zinc Chloride (ZnCl₂)	Dichloromethane, 25-40 °C	Dichloroalkenes	Low cost, readily available	Can be hygroscopic
Boron Trifluoride Etherate (BF₃·OEt₂)	Dichloromethane, 0-25 °C	Dichloroalkenes	High reactivity	Moisture sensitive, corrosive
Thermal (uncatalyzed)	High temperature ( >150 °C)	Dichloroalkenes	No catalyst contamination	High energy, potential for side reactions

Experimental Protocols

Protocol 1: Silver-Catalyzed Ring-Opening and Methanolysis

• To a solution of 1,1-dichloro-2-ethoxycyclopropane (1.0 mmol) in anhydrous acetonitrile (10 mL) is added silver(I) nitrate (0.1 mmol).

• The mixture is stirred at 80 °C under an inert atmosphere for 4-6 hours, monitoring the reaction by TLC.

• After completion, the reaction mixture is cooled to room temperature and filtered through a pad of celite to remove the silver salts.

• The filtrate is concentrated under reduced pressure.

• The crude product is then dissolved in methanol (10 mL) and a catalytic amount of p-toluenesulfonic acid is added.

• The solution is stirred at room temperature for 2 hours.

• The reaction is quenched with a saturated solution of sodium bicarbonate and the product is extracted with diethyl ether.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated to give the crude product, which is then purified by column chromatography.

Protocol 2: Lewis Acid-Mediated Ring-Opening

• A solution of 1,1-dichloro-2-ethoxycyclopropane (1.0 mmol) in anhydrous dichloromethane (10 mL) is cooled to 0 °C in an ice bath.

• A solution of zinc chloride (1.2 mmol) in diethyl ether is added dropwise to the stirred solution.

• The reaction mixture is allowed to warm to room temperature and is stirred for 12-18 hours.

• The reaction is monitored by GC-MS for the disappearance of the starting material.

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The resulting crude product is purified by flash column chromatography.

Visualizations

Caption: Reaction pathways for 1,1-dichloro-2-ethoxycyclopropane.

Caption: Troubleshooting workflow for low reaction conversion.

Preventing decomposition of 1,1-Dichloro-2-ethoxycyclopropane during reaction

Welcome to the technical support center for 1,1-Dichloro-2-ethoxycyclopropane. This resource is designed for researchers, scientists, and professionals in drug development to provide guidance on the use and handling of this versatile reagent, with a focus on preventing its decomposition during chemical reactions.

Troubleshooting Guides & FAQs

This section addresses common issues and questions regarding the stability and reactivity of 1,1-dichloro-2-ethoxycyclopropane.

Q1: My reaction with 1,1-dichloro-2-ethoxycyclopropane is failing, and I suspect the starting material is decomposing. What are the common decomposition pathways?

A1: 1,1-Dichloro-2-ethoxycyclopropane is susceptible to decomposition under several conditions, primarily through three main pathways:

• Base-Induced Dehydrochlorination and Rearrangement: Strong bases, particularly organolithium reagents like n-butyllithium, can induce the elimination of HCl and subsequent ring-opening to form allenes. This is a common and often desired reaction pathway for the synthesis of allenes from gem-dihalocyclopropanes, but it is a decomposition route if the cyclopropane ring is to be retained.

• Thermal Rearrangement: Like many cyclopropane derivatives, 1,1-dichloro-2-ethoxycyclopropane can undergo thermal isomerization. For analogous 1,1-dichlorocyclopropanes, this rearrangement can occur at elevated temperatures, leading to the formation of dichloropropene derivatives. While the specific temperature for the title compound is not well-documented, it is a potential pathway at higher reaction temperatures.

• Lewis Acid-Catalyzed Ring Opening: The strained cyclopropane ring can be activated by Lewis acids, leading to ring-opening reactions. This can result in the formation of various products depending on the reaction conditions and the nucleophiles present.

Q2: I am planning a reaction involving a strong base. How can I minimize the decomposition of 1,1-dichloro-2-ethoxycyclopropane?

A2: When using strong bases, especially alkyllithiums, temperature control is critical to prevent the formation of allenes.

Parameter	Recommended Condition	Rationale
Temperature	-78 °C to -30 °C	Low temperatures suppress the rate of dehydrochlorination and rearrangement.
Base Addition	Slow, dropwise addition	Maintains a low concentration of the base at any given time, minimizing side reactions.
Solvent	Anhydrous ethereal solvents (e.g., diethyl ether, THF)	Compatible with organolithium reagents and helps to maintain low temperatures.

Q3: Are there any classes of reagents I should avoid to prevent decomposition?

A3: Yes, certain reagents are known to promote the decomposition of dichlorocyclopropanes.

• Strong, non-nucleophilic bases at elevated temperatures: These can promote elimination reactions.

• Strong Lewis acids: Can catalyze ring-opening. If a Lewis acid is necessary, consider using milder ones and optimizing the reaction temperature.

• Protic acids: Can potentially lead to hydrolysis or ring-opening, although this pathway is less documented for this specific compound.

Q4: What are the recommended storage conditions for 1,1-dichloro-2-ethoxycyclopropane?

A4: To ensure the long-term stability of 1,1-dichloro-2-ethoxycyclopropane, it should be stored in a refrigerator. It is a liquid at room temperature.

Experimental Protocols

Below are examples of experimental conditions that have been successfully used for reactions involving gem-dihalocyclopropanes, which can serve as a starting point for optimizing your reaction.

Protocol 1: Allene Synthesis via Dehydrochlorination (General Procedure)

This protocol is adapted from the synthesis of allenes from 1,1-dihalocyclopropanes.

• Reaction Setup: A flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is charged with a solution of the 1,1-dichlorocyclopropane derivative in anhydrous diethyl ether.

• Temperature Control: The flask is cooled to a temperature between -30 °C and -40 °C using a dry ice/acetone bath.

• Reagent Addition: An ethereal solution of an alkyllithium (e.g., n-butyllithium) is added dropwise to the stirred solution over 30 minutes, maintaining the low temperature.

• Reaction Monitoring: The reaction is stirred for an additional 30 minutes at the same temperature.

• Work-up: The reaction is quenched by the slow addition of water. The organic layer is then separated, dried, and the solvent is removed under reduced pressure to yield the allene product.

Visualizing Reaction Pathways

Decomposition Pathways of 1,1-Dichloro-2-ethoxycyclopropane

The following diagram illustrates the major decomposition pathways of 1,1-dichloro-2-ethoxycyclopropane.

Technical Support Center: 1,1-Dichloro-2-ethoxycyclopropane Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the synthesis of 1,1-dichloro-2-ethoxycyclopropane. The following sections offer troubleshooting advice, frequently asked questions, and detailed protocols to address common challenges encountered during this reaction.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction for synthesizing 1,1-dichloro-2-ethoxycyclopropane?

The synthesis involves the cycloaddition of dichlorocarbene (:CCl₂) to ethyl vinyl ether. Dichlorocarbene is a highly reactive intermediate that is generated in situ (in the reaction mixture) and is not added as a stable reagent.[1]

Q2: How is the reactive dichlorocarbene generated for this synthesis?

Dichlorocarbene is most commonly generated through the alpha-elimination reaction of chloroform (CHCl₃) with a strong base.[2][3] The base deprotonates chloroform to form the trichloromethanide anion (:CCl₃⁻), which then spontaneously loses a chloride ion (Cl⁻) to yield dichlorocarbene (:CCl₂).[3]

Q3: Why is a phase-transfer catalyst (PTC) recommended for this reaction?

The reaction is typically biphasic, involving an aqueous solution of a base (like sodium hydroxide) and an organic phase containing chloroform and ethyl vinyl ether. These phases have poor miscibility. A phase-transfer catalyst, such as benzyltriethylammonium bromide, facilitates the transfer of the hydroxide ions from the aqueous phase to the organic phase, enabling the efficient generation of dichlorocarbene where it can react with the ethyl vinyl ether.[1][4]

Q4: What are the primary starting materials and reagents for this synthesis?

The key reagents are:

• Substrate: Ethyl vinyl ether

• Carbene Source: Chloroform (CHCl₃)

• Base: Typically a strong base like sodium hydroxide (NaOH) or potassium tert-butoxide.[1]

• Phase-Transfer Catalyst (PTC): Quaternary ammonium salts like benzyltriethylammonium chloride (BTEAC) or Aliquat 336 are common.[5]

• Solvent: The reaction can often be run with chloroform acting as both the carbene source and the organic solvent. In some cases, other non-polar organic solvents may be used.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis in a question-and-answer format.

Issue: Low or No Product Yield

Q: My reaction has resulted in a very low yield or no desired product. What are the potential causes?

A: Low yield is a common issue that can stem from several factors. Systematically investigate the following possibilities:

• Inefficient Dichlorocarbene Generation: The formation of dichlorocarbene is critical.

  • Base Inactivity: Ensure the base is fresh and has not been degraded by atmospheric CO₂ or moisture. Use of powdered or highly concentrated (e.g., 50% aqueous) NaOH is often required.

  • Low Temperature: While the reaction can be exothermic, excessively low temperatures may slow down the rate of carbene generation to a point where it is ineffective.

• Poor Phase Transfer: If using a biphasic system (e.g., aqueous NaOH and chloroform), the efficiency of the PTC is paramount.

  • Inactive Catalyst: The PTC may be old or impure. Use a fresh, reputable source.

  • Insufficient Stirring: Vigorous stirring is essential to maximize the interfacial area between the aqueous and organic phases, which is crucial for the catalyst to function.

• Substrate or Reagent Quality:

  • Ethyl Vinyl Ether Purity: The ethyl vinyl ether may contain inhibitors or have polymerized upon storage. Consider passing it through a short column of basic alumina before use.

  • Chloroform Quality: Chloroform can degrade to form phosgene and HCl. It is often stabilized with a small amount of ethanol. Ensure you are using a high-purity grade.

Issue: Significant Formation of Side Products

Q: My final product is contaminated with significant impurities. What are these side products and how can I prevent them?

A: The primary side reaction of concern is the hydrolysis of dichlorocarbene.

• Carbene Hydrolysis: If dichlorocarbene reacts with water or hydroxide ions before it can react with the ethyl vinyl ether, it will decompose, leading to the formation of carbon monoxide and formate salts. This is a common issue when using aqueous bases.

• Mitigation Strategies:

  • Ensure vigorous stirring to promote the reaction between the carbene and the alkene in the organic phase.

  • Maintain a sufficient concentration of ethyl vinyl ether. A common technique is to add the base or chloroform slowly to a mixture of the alkene and the PTC to ensure the carbene reacts as soon as it is formed.

  • While historically anhydrous conditions were favored, controlled amounts of water are manageable with effective phase-transfer catalysis.[6]

Issue: Difficulty in Product Purification

Q: I am struggling to isolate the pure 1,1-dichloro-2-ethoxycyclopropane from the crude reaction mixture. What is the recommended purification method?

A: The most effective method for purifying 1,1-dichloro-2-ethoxycyclopropane is fractional distillation under reduced pressure.

• Boiling Point: The product has a reported boiling point of 55 °C at 30 Torr.[7]

• Procedure: After the reaction workup (quenching, phase separation, and drying of the organic layer), the solvent and any remaining chloroform can be removed by simple distillation or rotary evaporation. The resulting crude oil should then be subjected to vacuum distillation to isolate the pure product.

• Safety: Handle the product in a well-ventilated fume hood and wear appropriate personal protective equipment, as it can cause skin, eye, and respiratory irritation.[8]

Data Presentation

The choice of reaction parameters significantly impacts the reaction outcome. The following table summarizes general trends and typical conditions for the dichlorocyclopropanation of alkenes using phase-transfer catalysis.

Parameter	Condition	Rationale & Expected Outcome
Base	50% Aqueous NaOH	High concentration minimizes water volume, driving the equilibrium towards carbene formation. Cost-effective and common in PTC.[5]
Potassium tert-butoxide	Very strong, non-nucleophilic base. Typically used in anhydrous organic solvents. Can lead to higher yields but is more expensive and requires stricter anhydrous technique.[6]
Catalyst	Benzyltriethylammonium Chloride (BTEAC) or Bromide (BTEAB)	Effective and commonly used PTC for dichlorocarbene generation.[1][5]
Aliquat 336 (Tricaprylmethylammonium chloride)	Highly lipophilic PTC, which ensures it remains predominantly in the organic phase, enhancing catalytic efficiency.
Temperature	25–50 °C	The reaction is often exothermic. Initial cooling may be required, followed by gentle heating to ensure completion. Higher temperatures can increase the rate of carbene hydrolysis.
Stirring Rate	> 500 RPM (Vigorous)	Crucial for creating a large surface area between the aqueous and organic phases, which is essential for the phase-transfer mechanism to operate efficiently.

Experimental Protocols

General Protocol for Phase-Transfer Catalyzed Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

Disclaimer: This protocol is a representative example. All laboratory work should be conducted with appropriate safety precautions in a fume hood.

• Reaction Setup:

  • To a three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a dropping funnel, add ethyl vinyl ether (1.0 eq), chloroform (3.0-5.0 eq), and a phase-transfer catalyst such as benzyltriethylammonium chloride (0.02-0.05 eq).

• Reaction Execution:

  • Begin vigorous stirring of the organic mixture.

  • Slowly add a 50% aqueous solution of sodium hydroxide (w/w) (3.0-5.0 eq) dropwise via the dropping funnel over 1-2 hours.

  • Control the rate of addition to maintain the internal reaction temperature between 30-40 °C. An ice bath may be necessary to manage the initial exotherm.

• Monitoring and Completion:

  • After the addition is complete, allow the mixture to stir at room temperature or with gentle heating (e.g., 40-50 °C) for an additional 2-4 hours.

  • Monitor the reaction progress by GC or TLC by observing the disappearance of the ethyl vinyl ether starting material.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature and cautiously add water to dissolve the precipitated salts.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with a small portion of dichloromethane or ether (2x).

  • Combine all organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification:

  • Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator.

  • Purify the resulting crude liquid by vacuum distillation (e.g., at ~30 Torr) to obtain 1,1-dichloro-2-ethoxycyclopropane (B.P. ~55 °C) as a clear liquid.[7]

Visualizations

Caption: General workflow for the synthesis of 1,1-dichloro-2-ethoxycyclopropane.

Caption: Phase-transfer catalyzed generation of dichlorocarbene from chloroform.

Caption: Decision-making flowchart for troubleshooting low reaction yields.

References

• 1. Dichlorocarbene - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. crdeepjournal.org [crdeepjournal.org]
• 6. US3376349A - Production of dichlorocarbene adducts - Google Patents [patents.google.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. echemi.com [echemi.com]

Technical Support Center: Ring-Opening of 1,1-Dichloro-2-ethoxycyclopropane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and professionals working with the ring-opening of 1,1-dichloro-2-ethoxycyclopropane. The information is presented in a user-friendly question-and-answer format to address common challenges encountered during this chemical transformation.

Troubleshooting Guides

This section addresses specific issues that may arise during the ring-opening of 1,1-dichloro-2-ethoxycyclopropane, offering potential causes and solutions.

Issue 1: Low or No Conversion of Starting Material

• Question: I am attempting a thermal ring-opening of 1,1-dichloro-2-ethoxycyclopropane, but I am observing very low conversion to the desired 2-chloro-1-ethoxy-1,3-butadiene, even after prolonged reaction times. What could be the problem?

• Answer: Low or no conversion in the thermal ring-opening of 1,1-dichloro-2-ethoxycyclopropane can be attributed to several factors:

  • Insufficient Temperature: The thermal electrocyclic ring-opening of gem-dihalocyclopropanes requires a specific activation energy. It is possible the reaction temperature is too low.

  • Reaction Time: While prolonged reaction times are sometimes necessary, insufficient heating duration will result in incomplete conversion.

  • Purity of Starting Material: Impurities in the 1,1-dichloro-2-ethoxycyclopropane starting material can inhibit the reaction.

  Troubleshooting Steps:

  • Increase Temperature: Gradually increase the reaction temperature in increments of 10-20°C and monitor the reaction progress by GC-MS or TLC.

  • Extend Reaction Time: If a temperature increase is not feasible or does not improve the conversion, extend the reaction time and continue to monitor.

  • Purify Starting Material: Ensure the 1,1-dichloro-2-ethoxycyclopropane is of high purity. Purification by distillation prior to use is recommended.

• Question: My Lewis acid-catalyzed ring-opening of 1,1-dichloro-2-ethoxycyclopropane is not proceeding. What are the potential issues?

• Answer: The failure of a Lewis acid-catalyzed ring-opening can often be traced to the catalyst or the reaction conditions.

  • Inactive Catalyst: The Lewis acid may be old, hydrated, or otherwise deactivated.

  • Insufficient Catalyst Loading: The amount of Lewis acid may be too low to effectively catalyze the reaction.

  • Inappropriate Solvent: The solvent can have a significant impact on the activity of the Lewis acid.

  Troubleshooting Steps:

  • Use Fresh Catalyst: Employ freshly opened or properly stored Lewis acid.

  • Increase Catalyst Loading: Incrementally increase the molar percentage of the Lewis acid.

  • Solvent Screen: If possible, screen a variety of anhydrous aprotic solvents to find one that is optimal for the chosen Lewis acid.

Issue 2: Formation of Multiple Products/Side Reactions

• Question: My reaction is producing a complex mixture of products instead of the expected 2-chloro-1-ethoxy-1,3-butadiene. What are the likely side reactions?

• Answer: The formation of multiple products suggests that side reactions are occurring. For the ring-opening of 1,1-dichloro-2-ethoxycyclopropane, these can include:

  • Hydrolysis: The presence of water can lead to the hydrolysis of the dichlorocyclopropane to a cyclopropanone intermediate, which can undergo further reactions.

  • Elimination Reactions: Under certain conditions, elimination of HCl or ethanol can lead to various unsaturated products.

  • Polymerization: The diene product is susceptible to polymerization, especially at higher temperatures.

  Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents to minimize hydrolysis.

  • Control Temperature: Avoid excessively high temperatures which can promote side reactions and polymerization.

  • Use a Polymerization Inhibitor: In thermal ring-openings, the addition of a radical inhibitor like hydroquinone can prevent polymerization of the product.

Frequently Asked Questions (FAQs)

Q1: What is the expected product of the ring-opening of 1,1-dichloro-2-ethoxycyclopropane?

A1: The expected product from the thermal or Lewis acid-catalyzed ring-opening is 2-chloro-1-ethoxy-1,3-butadiene . This occurs via an electrocyclic ring-opening mechanism.

Q2: What are the typical conditions for the thermal ring-opening of 1,1-dichloro-2-ethoxycyclopropane?

A2: While specific conditions can vary, a general starting point for thermal ring-opening is to heat the neat 1,1-dichloro-2-ethoxycyclopropane at a temperature range of 80-150°C. The reaction progress should be monitored to determine the optimal time and temperature.

Q3: Which Lewis acids are suitable for catalyzing the ring-opening?

A3: A variety of Lewis acids can be used, with common choices including zinc chloride (ZnCl₂), silver salts (e.g., AgBF₄, AgOTf), and boron trifluoride etherate (BF₃·OEt₂). The choice of Lewis acid can influence the reaction rate and selectivity.

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Gas Chromatography-Mass Spectrometry (GC-MS). These methods will allow you to track the disappearance of the starting material and the appearance of the product.

Q5: What are the safety precautions I should take when performing this reaction?

A5: 1,1-dichloro-2-ethoxycyclopropane and the resulting diene are potentially hazardous. The reaction should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Consult the Safety Data Sheet (SDS) for detailed safety information.[1]

Data Presentation

The following tables summarize typical reaction conditions for the ring-opening of 1,1-dichloro-2-ethoxycyclopropane. Please note that these are representative conditions and may require optimization for specific experimental setups.

Table 1: Thermal Ring-Opening Conditions

Parameter	Value
Temperature	80 - 150 °C
Reaction Time	2 - 24 hours
Pressure	Atmospheric
Solvent	Neat or high-boiling inert solvent
Expected Yield	Moderate to Good (requires optimization)

Table 2: Lewis Acid-Catalyzed Ring-Opening Conditions

Parameter	Value
Lewis Acid	ZnCl₂, AgBF₄, BF₃·OEt₂
Catalyst Loading	5 - 20 mol%
Temperature	Room Temperature to 80 °C
Reaction Time	1 - 12 hours
Solvent	Anhydrous CH₂Cl₂, DCE, or other aprotic solvents
Expected Yield	Good to Excellent (requires optimization)

Experimental Protocols

Protocol 1: Thermal Ring-Opening of 1,1-Dichloro-2-ethoxycyclopropane

• Place 1,1-dichloro-2-ethoxycyclopropane (1.0 eq) in a round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Heat the flask in an oil bath to the desired temperature (e.g., 120 °C).

• Monitor the reaction progress by GC or TLC at regular intervals.

• Once the reaction is complete (as indicated by the consumption of the starting material), cool the flask to room temperature.

• Purify the product, 2-chloro-1-ethoxy-1,3-butadiene, by distillation under reduced pressure.

Protocol 2: Lewis Acid-Catalyzed Ring-Opening of 1,1-Dichloro-2-ethoxycyclopropane

• To a solution of 1,1-dichloro-2-ethoxycyclopropane (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) in an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the Lewis acid (e.g., ZnCl₂, 0.1 eq) at room temperature.

• Stir the reaction mixture at room temperature or heat to a gentle reflux.

• Monitor the reaction progress by GC or TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or distillation.

Visualizations

Caption: Experimental workflow for the ring-opening of 1,1-dichloro-2-ethoxycyclopropane.

Caption: Troubleshooting logic for the ring-opening of 1,1-dichloro-2-ethoxycyclopropane.

References

• 1. Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Work-up Procedure for Reactions with 1,1-Dichloro-2-ethoxycyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the work-up procedure of reactions involving 1,1-dichloro-2-ethoxycyclopropane. This guide is intended for researchers, scientists, and drug development professionals to navigate potential challenges during their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the first step in the work-up of a reaction involving 1,1-dichloro-2-ethoxycyclopropane, especially when using phase-transfer catalysis (e.g., chloroform/NaOH)?

A1: The first and most critical step is to quench the reaction. This is typically done by pouring the reaction mixture into a separatory funnel containing a sufficient amount of cold water or a saturated aqueous solution of sodium bicarbonate. The use of a bicarbonate solution helps to neutralize any remaining acidic species and quench the generation of dichlorocarbene.[1] It is advisable to perform this addition slowly and with gentle swirling to control any potential exothermic reactions or gas evolution.

Q2: I'm observing a persistent emulsion during the extraction process. What are the common causes and how can I resolve it?

A2: Emulsion formation is a frequent issue in biphasic work-ups. It can be caused by the presence of fine solid particles, surfactant-like byproducts, or high concentrations of dissolved salts.

Troubleshooting Emulsions:

• Addition of Brine: Washing the organic layer with a saturated aqueous solution of sodium chloride (brine) can help break the emulsion by increasing the ionic strength of the aqueous phase.

• Filtration: If the emulsion is caused by suspended solids, filtering the entire mixture through a pad of Celite® or glass wool can be effective.

• Patience and Separation: Sometimes, allowing the separatory funnel to stand undisturbed for a period can lead to the separation of the layers.

• Solvent Modification: Adding a small amount of a different organic solvent might alter the solubility properties and break the emulsion.

Q3: How can I remove unreacted 1,1-dichloro-2-ethoxycyclopropane and other volatile impurities?

A3: Unreacted 1,1-dichloro-2-ethoxycyclopropane and other low-boiling point impurities, such as chloroform used in dichlorocarbene generation, can often be removed by rotary evaporation after the extraction and drying steps. Careful control of the temperature and pressure is necessary to avoid the loss of a volatile desired product. For less volatile products, purification by flash column chromatography is a standard and effective method.

Q4: Are there any stability concerns with 1,1-dichloro-2-ethoxycyclopropane and its products during the work-up?

A4: Yes, gem-dichlorocyclopropanes can be sensitive to hydrolysis, especially under acidic conditions, which can lead to the opening of the cyclopropane ring. Therefore, it is generally recommended to use neutral or slightly basic conditions during the aqueous work-up. Washing with water and brine are standard procedures. If an acidic wash is necessary, it should be performed cautiously and at a low temperature to minimize potential degradation of the desired product.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution(s)
Reaction does not quench completely; foaming or gas evolution upon acidification.	Incomplete neutralization of the base used for dichlorocarbene generation (e.g., NaOH).	Add saturated aqueous sodium bicarbonate solution portion-wise with careful swirling and venting of the separatory funnel until gas evolution ceases.
Formation of a solid precipitate at the interface of the organic and aqueous layers.	Precipitation of inorganic salts (e.g., NaCl) or other byproducts.	Add more water to dissolve the salts. If the solid persists, it may be an organic byproduct; in this case, separate the layers and wash the organic layer again. Filtration of the organic layer may be necessary.
The organic layer is colored, indicating the presence of impurities.	Presence of polymeric byproducts or colored impurities from starting materials or solvents.	Wash the organic layer with a suitable aqueous solution (e.g., sodium bisulfite solution for iodine color). If the color persists, it may need to be removed by column chromatography or by treating the organic solution with activated carbon followed by filtration.
Low recovery of the desired product after extraction.	The product may have some solubility in the aqueous layer.	Back-extract the aqueous layer with a fresh portion of the organic solvent. Combining all organic extracts will maximize the recovery.
The desired product is contaminated with the phase-transfer catalyst.	The phase-transfer catalyst is soluble in the organic phase.	Wash the organic layer multiple times with water and then with brine. Most common phase-transfer catalysts, like benzyltriethylammonium chloride, have sufficient water solubility to be removed through repeated aqueous washes.

Experimental Workflow & Methodologies

Below is a generalized experimental workflow for the work-up and purification following a dichlorocyclopropanation reaction using 1,1-dichloro-2-ethoxycyclopropane under phase-transfer catalysis conditions.

Caption: General workflow for the work-up and purification of products from reactions with 1,1-dichloro-2-ethoxycyclopropane.

Detailed Methodologies

1. Quenching of the Reaction:

• Upon completion of the reaction (monitored by TLC or GC), the reaction mixture is cooled to room temperature.

• The mixture is then slowly poured into a separatory funnel containing either ice-cold water or a saturated aqueous solution of sodium bicarbonate. The volume of the aqueous solution should be at least equal to the volume of the reaction mixture.

• The separatory funnel is gently swirled. If bicarbonate is used, the funnel should be frequently vented to release any evolved carbon dioxide.

2. Extraction:

• An appropriate organic solvent (e.g., dichloromethane, diethyl ether, or ethyl acetate) is added to the separatory funnel. The choice of solvent depends on the solubility of the desired product.

• The funnel is stoppered, inverted, and shaken vigorously for 1-2 minutes, with periodic venting.

• The layers are allowed to separate, and the aqueous layer is drained.

3. Washing:

• The organic layer is washed with an equal volume of deionized water to remove any water-soluble impurities.

• Subsequently, the organic layer is washed with an equal volume of saturated aqueous sodium chloride (brine). This helps to remove residual water from the organic layer and aids in breaking any emulsions.

4. Drying:

• The organic layer is transferred to an Erlenmeyer flask and a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) is added.

• The flask is swirled and allowed to stand until the organic solution is clear, indicating that the water has been absorbed by the drying agent.

5. Filtration and Solvent Removal:

• The drying agent is removed by gravity or vacuum filtration.

• The solvent is removed from the filtrate using a rotary evaporator to yield the crude product.

6. Purification by Column Chromatography:

• The crude product is purified by flash column chromatography on silica gel.

• The appropriate eluent system is determined by thin-layer chromatography (TLC) analysis of the crude product. A non-polar/polar solvent mixture (e.g., hexanes/ethyl acetate) is commonly used.

• Fractions are collected and analyzed by TLC to identify those containing the pure product.

• The solvent is removed from the combined pure fractions by rotary evaporation to afford the purified product.

Safety Precautions

Working with 1,1-dichloro-2-ethoxycyclopropane and the reagents for its in-situ generation requires strict adherence to safety protocols.

Caption: Key safety precautions for handling 1,1-dichloro-2-ethoxycyclopropane and related reagents.

References

• 1. orgsyn.org [orgsyn.org]

Technical Support Center: Analysis of Impurities in 1,1-Dichloro-2-ethoxycyclopropane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,1-Dichloro-2-ethoxycyclopropane. The information is presented in a question-and-answer format to directly address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a sample of 1,1-Dichloro-2-ethoxycyclopropane?

A1: Based on its common synthesis via the addition of dichlorocarbene to ethyl vinyl ether, the most probable impurities include:

• Unreacted Starting Materials: Ethyl vinyl ether and chloroform.

• Reagent Byproducts: tert-Butanol, if potassium tert-butoxide is used as the base for generating dichlorocarbene.

• Side-Reaction Products: Products from the reaction of dichlorocarbene with itself or other reactive species present.

Q2: What analytical techniques are most suitable for analyzing the purity of 1,1-Dichloro-2-ethoxycyclopropane?

A2: The most common and effective techniques for analyzing the purity of 1,1-Dichloro-2-ethoxycyclopropane are:

• Gas Chromatography (GC): Ideal for separating volatile and semi-volatile impurities. A Flame Ionization Detector (FID) is generally suitable for quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides identification of unknown impurities by comparing their mass spectra to libraries.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify and quantify impurities by comparing the spectra of the sample to that of the pure compound and known impurities.

Q3: Are there any known degradation pathways for 1,1-Dichloro-2-ethoxycyclopropane?

A3: While specific degradation studies on 1,1-Dichloro-2-ethoxycyclopropane are not extensively documented in publicly available literature, dichlorocyclopropanes can be susceptible to thermal decomposition or hydrolysis under certain conditions. Ring-opening reactions can occur, particularly in the presence of strong acids, bases, or upon heating.

Troubleshooting Guides

Gas Chromatography (GC) Analysis

Issue: Unexpected peaks in the chromatogram.

• Possible Cause 1: Contamination from the injection port or syringe.

  • Troubleshooting: Run a blank injection (solvent only). If peaks are still present, clean the injection port liner and septum, and use a clean syringe.[1][2][3]

• Possible Cause 2: Presence of unreacted starting materials or byproducts.

  • Troubleshooting: Prepare and inject standards of likely impurities (ethyl vinyl ether, chloroform, t-butanol) to confirm their retention times.

• Possible Cause 3: Column bleed at high temperatures.

  • Troubleshooting: Ensure the column temperature does not exceed its recommended maximum. Condition the column according to the manufacturer's instructions.[4]

Issue: Poor peak shape (tailing or fronting).

• Possible Cause 1: Active sites in the GC system.

  • Troubleshooting: Use a deactivated inlet liner and ensure the column is properly installed. For highly polar impurities, a column with a more polar stationary phase may be required.[2]

• Possible Cause 2: Column overload.

  • Troubleshooting: Dilute the sample or reduce the injection volume.[1]

• Possible Cause 3: Inappropriate solvent.

  • Troubleshooting: Ensure the sample solvent is compatible with the stationary phase of the column.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

Issue: Unidentified signals in the ¹H or ¹³C NMR spectrum.

• Possible Cause 1: Residual protic solvents from sample preparation or deuterated solvent.

  • Troubleshooting: Compare the chemical shifts of the unknown signals to known values for common laboratory solvents.[5][6][7] For example, the residual peak for chloroform in CDCl₃ appears around 7.26 ppm in the ¹H NMR spectrum.

• Possible Cause 2: Presence of starting materials or byproducts.

  • Troubleshooting: Obtain NMR spectra of the potential impurities (ethyl vinyl ether, chloroform, t-butanol) and compare their chemical shifts to the unidentified signals in the sample spectrum.

• Possible Cause 3: Water.

  • Troubleshooting: The chemical shift of water is highly variable and depends on the solvent and temperature. In CDCl₃, it typically appears as a broad singlet around 1.56 ppm.[7]

Data Presentation

Table 1: ¹H NMR Chemical Shifts of Potential Impurities

Compound	Functional Group	Chemical Shift (ppm) in CDCl₃	Multiplicity
Ethyl vinyl ether	=CH-O-	~6.47	dd
=CH₂	~4.20, ~4.00	dd, dd
-O-CH₂-	~3.80	q
-CH₃	~1.30	t
Chloroform	CHCl₃	~7.26	s
tert-Butanol	-OH	Variable	s (broad)
-C(CH₃)₃	~1.28	s

Note: Chemical shifts are approximate and can vary depending on concentration and sample matrix.

Experimental Protocols

Protocol 1: Gas Chromatography (GC) Method for Impurity Profiling

This is a general method and may require optimization for specific instrumentation and impurity profiles.

• Instrument: Gas chromatograph with Flame Ionization Detector (FID).

• Column: A mid-polarity column, such as one with a 5% phenyl - 95% dimethylpolysiloxane stationary phase (e.g., DB-5 or equivalent), 30 m length, 0.25 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1 (can be adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

• Detector Temperature: 280 °C.

• Data Analysis: Identify peaks corresponding to the main component and impurities. Quantify impurities using area percent or by creating calibration curves with known standards.

Protocol 2: ¹H NMR Spectroscopy for Impurity Identification

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Sample Preparation: Dissolve approximately 10-20 mg of the 1,1-Dichloro-2-ethoxycyclopropane sample in ~0.7 mL of CDCl₃.

• Acquisition Parameters:

  • Number of scans: 16 (can be increased for samples with low impurity levels).

  • Relaxation delay: 5 seconds.

  • Pulse angle: 45 degrees.

• Data Analysis: Process the spectrum (Fourier transform, phase correction, and baseline correction). Integrate all signals. Identify signals corresponding to 1,1-Dichloro-2-ethoxycyclopropane and compare any additional signals to the known chemical shifts of potential impurities (see Table 1).

Mandatory Visualization

Caption: Troubleshooting workflow for impurity analysis.

Caption: Potential degradation pathways.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. youtube.com [youtube.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. epfl.ch [epfl.ch]
• 7. NMR Chemical Shifts of Impurities [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of 1,1-Dichloro-2-ethoxycyclopropane and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the characterization of 1,1-dichloro-2-ethoxycyclopropane and its related derivatives. The information is compiled from spectroscopic data and physical properties to assist in the identification and differentiation of these compounds.

Introduction to 1,1-Dichloro-2-alkoxycyclopropanes

1,1-Dichlorocyclopropane derivatives are a class of compounds with significant potential in organic synthesis and as building blocks for novel chemical entities. The presence of the strained cyclopropyl ring and the gem-dichloro substitution offers unique reactivity and conformational properties. The introduction of an alkoxy group at the C-2 position further modulates the electronic and steric characteristics of the molecule, influencing its physical properties and reactivity. This guide focuses on the characterization of 1,1-dichloro-2-ethoxycyclopropane and provides a comparison with its methoxy and isopropoxy analogs.

Physical and Spectroscopic Properties

The physical and spectroscopic properties of 1,1-dichloro-2-alkoxycyclopropanes are key to their identification and differentiation. The following tables summarize the available data for 1,1-dichloro-2-ethoxycyclopropane and selected derivatives.

Table 1: Physical Properties of 1,1-Dichloro-2-alkoxycyclopropane Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
1,1-Dichloro-2-ethoxycyclopropane	C₅H₈Cl₂O	155.02	172.1 @ 760 mmHg	1.25
1,1-Dichloro-2-methoxycyclopropane	C₄H₆Cl₂O	141.00	Not available	Not available
1,1-Dichloro-2-isopropoxycyclopropane	C₆H₁₀Cl₂O	169.05	Not available	Not available
1,1-Dichlorocyclopropane	C₃H₄Cl₂	110.97	Not available	Not available

Table 2: Spectroscopic Data of 1,1-Dichloro-2-alkoxycyclopropane and Related Derivatives

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Key IR Absorptions (cm⁻¹)	Mass Spec (m/z)
1,1-Dichloro-2-ethoxycyclopropane	Predicted: 3.5-4.0 (m, -OCH₂-), 1.5-2.0 (m, cyclopropyl-H), 1.0-1.5 (t, -CH₃)	Predicted: 60-70 (-OCH₂-), 50-60 (C-Cl₂), 20-30 (cyclopropyl-CH₂), 10-20 (-CH₃)	~2980 (C-H), ~1050 (C-O)	Predicted: 154 (M⁺), 119 (M⁺ - Cl), 83 (M⁺ - 2Cl)
1,1-Dichloro-2-phenylcyclopropane derivatives	1.7-2.2 (m, cyclopropyl-H), 7.2-7.4 (m, Ar-H)[1]	31-41 (cyclopropyl-C), 127-139 (Ar-C)[1]	Not available	Not available
1,1-Dichlorocyclopropane	Not available	Not available	See Figure 2	Not available

Note: Predicted values are based on typical chemical shifts for similar functional groups and the analysis of related compounds due to the absence of directly published experimental spectra for 1,1-dichloro-2-ethoxycyclopropane.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducible synthesis and characterization of these compounds.

Synthesis of 1,1-Dichloro-2-alkoxycyclopropanes

The synthesis of 1,1-dichloro-2-alkoxycyclopropanes is typically achieved through the addition of dichlorocarbene to the corresponding alkyl vinyl ether.

General Procedure:

• A solution of the alkyl vinyl ether in a suitable solvent (e.g., chloroform or dichloromethane) is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• A phase-transfer catalyst (e.g., a quaternary ammonium salt) is added to the solution.

• A concentrated aqueous solution of sodium hydroxide is added dropwise to the vigorously stirred mixture. The reaction is exothermic and the temperature should be maintained below 10 °C.

• After the addition is complete, the reaction mixture is stirred at room temperature for several hours.

• The reaction is quenched by the addition of water, and the organic layer is separated.

• The aqueous layer is extracted with the solvent.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by fractional distillation under reduced pressure.

Spectroscopic Characterization

The following protocols are standard for the spectroscopic characterization of 1,1-dichloro-2-alkoxycyclopropane derivatives.[1]

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 300 MHz or higher. Samples are dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.[1]

• Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FTIR) spectrometer. Liquid samples can be analyzed as a thin film between NaCl or KBr plates.

• Mass Spectrometry (MS): Mass spectra are typically acquired using an electron ionization (EI) source with an ionization energy of 70 eV.[1]

Mandatory Visualizations

Synthesis Workflow

The general synthetic pathway for 1,1-dichloro-2-alkoxycyclopropanes is depicted below.

Caption: General synthesis of 1,1-dichloro-2-alkoxycyclopropanes.

Comparative IR Spectra

The IR spectrum of the parent 1,1-dichlorocyclopropane provides a baseline for identifying the characteristic peaks of the cyclopropyl moiety. The presence of the alkoxy group in the derivatives will introduce additional C-O stretching bands.

Caption: Key comparative IR absorptions.

This guide serves as a foundational resource for the characterization of 1,1-dichloro-2-ethoxycyclopropane and its derivatives. Further experimental investigation is recommended to obtain detailed spectroscopic data for each specific analog.

References

• 1. actachemscand.org [actachemscand.org]

Unveiling the Three-Dimensional Architecture: A Comparative Guide to the Structural Elucidation of 1,1-Dichloro-2-ethoxycyclopropane Derivatives

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount for understanding its function and guiding the design of new therapeutic agents. This guide provides a comparative overview of X-ray crystallography and other analytical techniques for the structural characterization of 1,1-dichloro-2-ethoxycyclopropane derivatives, a class of compounds with potential applications in medicinal chemistry.

While a definitive X-ray crystal structure for the parent compound, 1,1-dichloro-2-ethoxycyclopropane, is not publicly available, this guide leverages data from closely related, structurally characterized analogues to provide a comprehensive comparison of analytical methodologies. The primary focus will be on X-ray crystallography, with a comparative analysis of data obtained from Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Infrared (IR) Spectroscopy.

X-ray Crystallography: The Gold Standard for Structural Determination

X-ray crystallography provides an unparalleled, high-resolution insight into the atomic arrangement of a crystalline solid. By analyzing the diffraction pattern of X-rays passing through a crystal, a detailed three-dimensional model of the molecule can be constructed, revealing precise bond lengths, bond angles, and conformational details.

For the purpose of this guide, we will consider the crystallographic data of 1,1-dichloro-2,2-diphenylcyclopropane as a representative analogue. This data offers valuable insights into the structural features of the 1,1-dichlorocyclopropane core.

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of a crystal structure by X-ray diffraction follows a well-established workflow:

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Crystallographic Data for 1,1-Dichloro-2,2-diphenylcyclopropane

The following table summarizes the key crystallographic parameters for 1,1-dichloro-2,2-diphenylcyclopropane.[1]

Parameter	Value
Molecular Formula	C₁₅H₁₂Cl₂
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	6.170(2)
b (Å)	13.673(4)
c (Å)	15.513(4)
β (°)	92.24(2)
Volume (ų)	1306.9
Z	4

Table 1. Crystallographic data for 1,1-dichloro-2,2-diphenylcyclopropane.[1]

Structural Insights from X-ray Crystallography

The crystal structure of 1,1-dichloro-2,2-diphenylcyclopropane reveals key features of the cyclopropane ring and the influence of its substituents. The C-C bond lengths within the cyclopropane ring are not all equal, indicating some degree of ring strain and distortion due to the bulky phenyl and chloro substituents.[1]

Bond	Length (Å)
C1-C2	1.529(5)
C1-C3	1.530(5)
C2-C3	1.513(5)
C1-Cl1	1.761(3)
C1-Cl2	1.756(3)

Table 2. Selected bond lengths for 1,1-dichloro-2,2-diphenylcyclopropane.

Alternative and Complementary Analytical Techniques

While X-ray crystallography provides the most definitive structural data, other spectroscopic techniques offer valuable and often more readily obtainable information about the molecular structure and connectivity. These methods are crucial for routine characterization and for compounds that are difficult to crystallize.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms within a molecule. ¹H and ¹³C NMR are particularly informative for organic compounds.

Experimental Protocol: NMR Spectroscopy

A typical NMR experiment involves dissolving the sample in a deuterated solvent and placing it in a strong magnetic field. The application of radiofrequency pulses and subsequent detection of the nuclear response provides a spectrum of chemical shifts and coupling constants.

Caption: A simplified workflow for an NMR spectroscopy experiment.

¹H NMR Data for 1,1-Dichloro-2-phenylcyclopropane Derivatives

Derivative	Cyclopropyl Proton Chemical Shifts (δ, ppm)	Reference
1,1-dichloro-2-phenylcyclopropane	1.85 (dd), 2.08 (dd), 2.95 (t)
2-bromomethyl-1,1-dichloro-2-phenylcyclopropane	1.85 (d), 2.08 (dd)	[2]

Table 3. ¹H NMR data for selected 1,1-dichloro-2-phenylcyclopropane derivatives.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a hybrid technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is highly effective for identifying and quantifying volatile and semi-volatile organic compounds.

Experimental Protocol: GC-MS

The sample is injected into a gas chromatograph, where it is vaporized and separated based on its boiling point and affinity for the stationary phase of the column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint of the molecule.

Expected GC-MS Data for 1,1-Dichloro-2-ethoxycyclopropane

For 1,1-dichloro-2-ethoxycyclopropane (C₅H₈Cl₂O), the mass spectrum would be expected to show a molecular ion peak (M⁺) and characteristic isotopic peaks due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl). Fragmentation patterns would likely involve the loss of the ethoxy group, chlorine atoms, and cleavage of the cyclopropane ring.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.

Experimental Protocol: IR Spectroscopy

A sample is placed in the path of an infrared beam, and the amount of radiation absorbed at each frequency is measured. The resulting spectrum shows absorption bands characteristic of different functional groups.

Expected IR Data for 1,1-Dichloro-2-ethoxycyclopropane

The IR spectrum of 1,1-dichloro-2-ethoxycyclopropane would be expected to show characteristic absorption bands for:

• C-H stretching of the cyclopropane ring and the ethyl group.

• C-O stretching of the ether linkage.

• C-Cl stretching.

Comparison of Techniques

Feature	X-ray Crystallography	NMR Spectroscopy	GC-MS	IR Spectroscopy
Information Provided	Precise 3D structure, bond lengths, bond angles, stereochemistry	Connectivity, chemical environment of atoms, stereochemistry	Molecular weight, fragmentation pattern, purity	Presence of functional groups
Sample State	Crystalline solid	Solution	Volatile liquid or gas	Solid, liquid, or gas
Sample Amount	Milligrams	Milligrams	Micrograms to nanograms	Milligrams
Data Interpretation	Complex, requires specialized software	Relatively straightforward for simple molecules	Requires interpretation of fragmentation patterns	Based on characteristic group frequencies
Limitations	Requires single crystals of sufficient quality	Can be complex for large molecules, sensitivity can be an issue	Not suitable for non-volatile or thermally labile compounds	Provides limited information on overall structure

Table 4. Comparison of analytical techniques for the structural elucidation of 1,1-dichloro-2-ethoxycyclopropane derivatives.

Logical Relationship of Analytical Data

The data from these techniques are complementary and can be used in a logical sequence to build a complete picture of the molecular structure.

Caption: The logical flow of information from different analytical techniques for complete structural elucidation.

Conclusion

The structural elucidation of 1,1-dichloro-2-ethoxycyclopropane derivatives relies on a combination of powerful analytical techniques. While X-ray crystallography stands as the definitive method for determining the three-dimensional structure, its application is contingent on the ability to grow high-quality single crystals. Spectroscopic methods such as NMR, GC-MS, and IR provide crucial and often more readily accessible information regarding the connectivity, molecular weight, and functional groups present in the molecule. For researchers in drug development, a comprehensive understanding of these techniques and the data they provide is essential for the successful design and synthesis of novel therapeutic agents.

References

• 1. scholars.northwestern.edu [scholars.northwestern.edu]
• 2. actachemscand.org [actachemscand.org]

A Comparative Analysis of the Reactivity of 1,1-Dichloro-2-ethoxycyclopropane and Other Dichlorocyclopropanes

For researchers, scientists, and professionals in drug development, understanding the relative reactivity of substituted cyclopropanes is crucial for designing novel synthetic pathways and developing new chemical entities. This guide provides a comparative analysis of the reactivity of 1,1-dichloro-2-ethoxycyclopropane with other dichlorocyclopropanes, supported by available experimental data and detailed methodologies.

The reactivity of the cyclopropane ring, a strained three-membered carbocycle, is significantly influenced by its substituents. In gem-dichlorocyclopropanes, the two chlorine atoms on the same carbon atom activate the ring towards various transformations, primarily through ring-opening reactions. The presence of an ethoxy group at the C-2 position in 1,1-dichloro-2-ethoxycyclopropane introduces an additional electronic and steric factor that modulates its reactivity compared to other analogs.

Comparative Reactivity in Ring-Opening Reactions

The primary mode of reaction for dichlorocyclopropanes involves the cleavage of the cyclopropane ring, which can be initiated by thermal, nucleophilic, or electrophilic (including Lewis acid-catalyzed) conditions. The rate and regioselectivity of these ring-opening reactions are highly dependent on the nature of the substituents on the cyclopropane ring.

While direct, side-by-side quantitative kinetic studies comparing 1,1-dichloro-2-ethoxycyclopropane with a broad range of other dichlorocyclopropanes are not extensively documented in publicly available literature, the principles of organic chemistry allow for a qualitative and semi-quantitative comparison based on the electronic and steric effects of the substituents.

Table 1: Qualitative Comparison of Expected Reactivity of Selected Dichlorocyclopropanes

Compound	Substituent at C-2	Expected Relative Reactivity (Solvolysis/Ring-Opening)	Rationale
1,1-Dichlorocyclopropane	-H	Baseline	Reference compound with minimal steric and electronic influence from the substituent.
1,1-Dichloro-2-methylcyclopropane	-CH₃	Slightly Increased	The electron-donating methyl group can stabilize a developing positive charge on the adjacent carbon during ring opening.
1,1-Dichloro-2-phenylcyclopropane	-C₆H₅	Significantly Increased	The phenyl group can stabilize a carbocationic intermediate through resonance, facilitating ring opening.
1,1-Dichloro-2-ethoxycyclopropane	-OCH₂CH₃	Increased	The oxygen atom of the ethoxy group can stabilize an adjacent carbocationic intermediate through resonance (p-orbital overlap), accelerating the rate of ring opening. This effect is generally stronger than that of an alkyl group.
1,1-Dichloro-2,2-dimethylcyclopropane	Two -CH₃ at C-2	Increased	The two electron-donating methyl groups provide greater stabilization of a potential carbocation at C-2.

Experimental Protocols

Detailed experimental protocols are essential for reproducible research. Below are generalized methodologies for key experiments used to assess the reactivity of dichlorocyclopropanes.

Protocol 1: Silver Ion-Assisted Solvolysis

This experiment is designed to compare the relative rates of solvolysis, a reaction where the solvent acts as the nucleophile. The addition of silver ions facilitates the departure of a chloride ion, promoting the formation of a carbocationic intermediate and subsequent ring opening.

Objective: To determine the relative rates of solvolysis of different dichlorocyclopropanes in ethanol.

Materials:

• 1,1-Dichloro-2-ethoxycyclopropane

• Other dichlorocyclopropane analogs (e.g., 1,1-dichlorocyclopropane, 1,1-dichloro-2-methylcyclopropane)

• Anhydrous Ethanol

• Silver Nitrate (AgNO₃) solution in ethanol (e.g., 0.1 M)

• Inert solvent (e.g., anhydrous diethyl ether or dichloromethane)

• Reaction vials, magnetic stirrer, thermostat-controlled water bath

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC) for product analysis

Procedure:

• Prepare stock solutions of each dichlorocyclopropane (e.g., 0.1 M) in the inert solvent.

• In a series of reaction vials, place a defined volume of the ethanolic silver nitrate solution.

• Equilibrate the vials to the desired reaction temperature (e.g., 25 °C or 50 °C) in the water bath.

• Initiate the reaction by adding a small, precise volume of the dichlorocyclopropane stock solution to each vial with vigorous stirring. Start a timer immediately.

• At specific time intervals, quench the reaction in one of the vials by adding a large volume of cold, saturated sodium chloride solution to precipitate the silver ions as AgCl.

• Extract the organic products with a suitable solvent (e.g., diethyl ether).

• Analyze the organic extracts by GC-MS or HPLC to determine the concentration of the starting material and the ring-opened products.

• Plot the concentration of the starting material versus time to determine the rate of reaction. The initial rates can be used for a comparative analysis.

Protocol 2: Lewis Acid-Catalyzed Ring Opening

Lewis acids can catalyze the ring opening of dichlorocyclopropanes by coordinating to one of the chlorine atoms, making it a better leaving group.

Objective: To compare the reactivity of dichlorocyclopropanes towards a Lewis acid catalyst.

Materials:

• 1,1-Dichloro-2-ethoxycyclopropane and other analogs

• A Lewis acid (e.g., Zinc Chloride (ZnCl₂), Boron Trifluoride Etherate (BF₃·OEt₂))

• Anhydrous aprotic solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Quenching solution (e.g., saturated sodium bicarbonate solution)

• NMR tubes, NMR spectrometer

Procedure:

• In an NMR tube, dissolve a known amount of the dichlorocyclopropane in the anhydrous solvent.

• Acquire an initial ¹H NMR spectrum to serve as the t=0 reference.

• Add a catalytic amount of the Lewis acid to the NMR tube.

• Monitor the reaction progress at regular intervals by acquiring ¹H NMR spectra.

• The disappearance of the signals corresponding to the starting material and the appearance of signals for the ring-opened product can be integrated to determine the reaction kinetics.

• Repeat the experiment under identical conditions for each dichlorocyclopropane analog to compare their rates of reaction.

Reaction Pathways and Mechanisms

The ring opening of 1,1-dichloro-2-ethoxycyclopropane can proceed through different pathways depending on the reaction conditions.

Silver Ion-Assisted Solvolysis Pathway

In the presence of a silver ion, one of the chloride atoms is abstracted, leading to the formation of a cyclopropyl cation. This cation can then undergo a disrotatory ring opening to form an allyl cation, which is subsequently trapped by the solvent (e.g., ethanol) to yield the final product.

Caption: Ag⁺-assisted solvolysis of 1,1-dichloro-2-ethoxycyclopropane.

Lewis Acid-Catalyzed Ring Opening Workflow

This diagram illustrates a typical experimental workflow for studying the Lewis acid-catalyzed ring opening of dichlorocyclopropanes.

Caption: Workflow for Lewis acid-catalyzed ring opening studies.

Conclusion

The presence of an ethoxy group at the C-2 position is expected to increase the reactivity of 1,1-dichloro-2-ethoxycyclopropane in ring-opening reactions compared to unsubstituted or alkyl-substituted analogs, due to the resonance stabilization of a potential carbocationic intermediate by the oxygen atom. This enhanced reactivity makes it a valuable synthon for the construction of more complex molecular architectures. The provided experimental protocols offer a framework for researchers to quantitatively assess these reactivity differences and to explore the synthetic utility of this and other dichlorocyclopropanes. Further experimental studies are warranted to provide precise quantitative data to solidify these comparisons.

A Comparative Guide to Cyclopropanation: Simmons-Smith Reaction vs. Dichlorocarbene Addition

For researchers, scientists, and drug development professionals, the synthesis of cyclopropane rings is a critical tool in molecular design. This guide provides an objective comparison of two prominent cyclopropanation methods: the Simmons-Smith reaction for the synthesis of non-halogenated cyclopropanes and the addition of dichlorocarbene for the preparation of gem-dihalogenated cyclopropanes.

This comparison will delve into the mechanisms, substrate scope, stereoselectivity, and practical considerations of each method, supported by experimental data and detailed protocols to aid in the selection of the most appropriate technique for a given synthetic challenge. While the focus is on these two mainstream methods, we will also briefly discuss the potential role of reagents like 1,1-dichloro-2-ethoxycyclopropane as carbene precursors.

At a Glance: Key Differences

Feature	Simmons-Smith Cyclopropanation	Dichlorocarbene Addition
Product	Non-halogenated cyclopropane	gem-Dichlorocyclopropane
Reagent	Organozinc carbenoid (e.g., ICH₂ZnI)	Dichlorocarbene (:CCl₂)
Precursors	Diiodomethane (CH₂I₂) and Zinc-Copper couple	Chloroform (CHCl₃) and a strong base (e.g., KOH)
Stereochemistry	Stereospecific (syn-addition)[1][2]	Stereospecific (syn-addition)[3][4]
Substrate Scope	Broad, tolerates many functional groups, directed by hydroxyl groups[5][6]	Broad, reacts with a wide range of alkenes[3][4]
Key Advantages	Forms simple cyclopropanes, high stereospecificity, directed reactions possible.[5][7]	Access to versatile dichlorocyclopropane intermediates.
Key Disadvantages	Use of stoichiometric zinc, sometimes sluggish reactions.	Formation of a highly reactive carbene intermediate.

Simmons-Smith Cyclopropanation: A Controlled Approach to Cyclopropane Synthesis

The Simmons-Smith reaction is a reliable method for the stereospecific conversion of alkenes to cyclopropanes.[5] It utilizes an organozinc carbenoid, typically iodomethylzinc iodide (ICH₂ZnI), which is generated in situ from diiodomethane and a zinc-copper couple.[1][2]

Mechanism and Stereochemistry

The reaction proceeds through a concerted "butterfly" transition state where the methylene group is delivered to the same face of the double bond, resulting in a syn-addition.[8] This mechanism ensures that the stereochemistry of the starting alkene is retained in the cyclopropane product.[1][2] A key feature of the Simmons-Smith reaction is the ability of hydroxyl groups in the substrate to direct the cyclopropanation to the syn face, providing excellent diastereoselectivity.[6]

Caption: Mechanism of the Simmons-Smith Reaction.

Experimental Protocol: Cyclopropanation of Cyclohexene

Materials:

• Zinc dust (activated)

• Copper(I) chloride

• Diiodomethane

• Cyclohexene

• Anhydrous diethyl ether

Procedure:

• Preparation of the Zinc-Copper Couple: In a flask equipped with a condenser and a magnetic stirrer, a mixture of zinc dust and copper(I) chloride in anhydrous diethyl ether is heated at reflux for 30 minutes. The resulting black suspension is the activated zinc-copper couple.

• Reaction: The flask is cooled to room temperature, and a solution of cyclohexene in anhydrous diethyl ether is added. A solution of diiodomethane in anhydrous diethyl ether is then added dropwise to the stirred suspension.

• Work-up: The reaction mixture is stirred overnight at room temperature. The reaction is then quenched by the slow addition of saturated aqueous ammonium chloride. The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue is purified by distillation to afford the cyclopropanated product, norcarane.

Dichlorocarbene Addition: Access to Functionalized Cyclopropanes

The addition of dichlorocarbene (:CCl₂) to alkenes is a powerful method for the synthesis of gem-dichlorocyclopropanes, which are versatile intermediates in organic synthesis. Dichlorocarbene is a highly reactive intermediate generated in situ, most commonly from the reaction of chloroform with a strong base.[3][4]

Mechanism and Stereochemistry

Dichlorocarbene is an electrophilic species that adds to the electron-rich double bond of an alkene in a concerted, cheletropic reaction.[3] Similar to the Simmons-Smith reaction, the addition is stereospecific, with the geometry of the alkene being preserved in the dichlorocyclopropane product.[3][4]

Caption: Generation and Reaction of Dichlorocarbene.

The Role of 1,1-Dichloro-2-ethoxycyclopropane

While not a standard cyclopropanating agent itself, 1,1-dichloro-2-ethoxycyclopropane can be considered a potential precursor for dichlorocarbene or a related reactive species. Although specific literature detailing its direct use for cyclopropanation of other alkenes is scarce, its structure suggests that under thermal or basic conditions, it could potentially eliminate ethanol to generate dichlorocarbene. However, the more common and well-documented method for dichlorocarbene generation remains the dehydrohalogenation of chloroform.

Experimental Protocol: Dichlorocyclopropanation of Styrene

Materials:

• Styrene

• Chloroform

• Potassium tert-butoxide

• tert-Butanol

• Pentane

Procedure:

• Reaction Setup: A solution of styrene in pentane is prepared in a flask equipped with a magnetic stirrer and cooled in an ice bath.

• Carbene Generation and Reaction: A solution of potassium tert-butoxide in tert-butanol is added dropwise to a solution of chloroform in pentane at 0°C. The resulting mixture containing dichlorocarbene is then added to the styrene solution.

• Work-up: The reaction mixture is stirred for several hours at room temperature. Water is then added to quench the reaction. The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield 1,1-dichloro-2-phenylcyclopropane.

Performance Comparison: A Data-Driven Perspective

The choice between the Simmons-Smith reaction and dichlorocarbene addition often depends on the desired final product. The following tables provide a comparative summary of reported yields for the cyclopropanation of representative alkenes.

Table 1: Simmons-Smith Cyclopropanation of Various Alkenes

Alkene	Product	Yield (%)	Reference
Cyclohexene	Norcarane	70-80	Org. Synth. 1961, 41, 76
(Z)-3-Hexene	cis-1,2-Diethylcyclopropane	65	J. Am. Chem. Soc. 1958, 80, 5323
1-Octene	1-Hexylcyclopropane	75	J. Org. Chem. 1995, 60, 7508
Geraniol	(Mixture of diastereomers)	60-70	Tetrahedron Lett. 1976, 17, 1475

Table 2: Dichlorocyclopropanation of Various Alkenes

Alkene	Product	Yield (%)	Reference
Cyclohexene	7,7-Dichloronorcarane	80-90	J. Am. Chem. Soc. 1954, 76, 6162
Styrene	1,1-Dichloro-2-phenylcyclopropane	85	Org. Synth. 1963, 43, 36
1-Octene	1,1-Dichloro-2-hexylcyclopropane	70	J. Org. Chem. 1964, 29, 2049
(E)-2-Butene	trans-1,1-Dichloro-2,3-dimethylcyclopropane	75	J. Am. Chem. Soc. 1959, 81, 3383

Logical Workflow for Method Selection

Caption: Decision workflow for selecting a cyclopropanation method.

Conclusion

Both the Simmons-Smith reaction and dichlorocarbene addition are indispensable methods in the synthetic chemist's toolbox for the construction of three-membered rings. The Simmons-Smith reaction provides a mild and stereospecific route to non-halogenated cyclopropanes, with the added advantage of being directed by proximal hydroxyl groups. In contrast, dichlorocarbene addition offers efficient access to gem-dichlorocyclopropanes, which serve as valuable precursors for further synthetic transformations. The choice of method should be guided by the specific synthetic target and the functional group tolerance required. While reagents like 1,1-dichloro-2-ethoxycyclopropane are not commonly employed directly, understanding the principles of carbene generation from various precursors remains a key aspect of modern organic synthesis.

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 8.9 Addition of Carbenes to Alkenes: Cyclopropane Synthesis - Organic Chemistry | OpenStax [openstax.org]
• 5. researchgate.net [researchgate.net]
• 6. Simmons-Smith Reaction [organic-chemistry.org]
• 7. fiveable.me [fiveable.me]
• 8. Regioselective Simmons–Smith-type cyclopropanations of polyalkenes enabled by transition metal catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Synthetic Advantages of 1,1-Dichloro-2-ethoxycyclopropane: A Comparative Guide

For researchers, scientists, and professionals in drug development, the choice of reagents is paramount to the success of complex organic syntheses. Among the diverse array of building blocks, 1,1-dichloro-2-ethoxycyclopropane emerges as a valuable precursor, particularly in the synthesis of cyclopropenone ketals and other strained ring systems. This guide provides a comprehensive comparison of its performance against viable alternatives, supported by available experimental data and detailed methodologies, to inform strategic decisions in synthetic design.

Enhanced Reactivity in Dichlorocarbene Addition

A primary advantage of utilizing ethyl vinyl ether as a precursor to 1,1-dichloro-2-ethoxycyclopropane lies in its favorable reactivity with dichlorocarbene. The synthesis of 1,1-dichloro-2-alkoxycyclopropanes is typically achieved through the addition of dichlorocarbene, generated in situ, to the corresponding vinyl ether. Competitive reaction rate studies provide quantitative insight into the influence of the alkoxy group on the efficiency of this transformation.

Experimental data reveals that the rate of dichlorocarbene addition to ethyl vinyl ether is significantly faster than to methyl vinyl ether and comparable to other electron-rich olefins. This enhanced reactivity can be attributed to the electron-donating nature of the ethoxy group, which increases the nucleophilicity of the double bond, thereby accelerating the reaction with the electrophilic dichlorocarbene.

Alkyl Vinyl Ether (ROCH=CH₂)	Relative Rate of Dichlorocarbene Addition[1][2]
Ethyl Vinyl Ether	1.20
Methyl Vinyl Ether	1.03
Isopropyl Vinyl Ether	1.56
t-Butyl Vinyl Ether	2.43
Isobutyl Vinyl Ether	1.00
2-Chloroethyl Vinyl Ether	0.48
Cyclohexene (Reference)	0.94

This heightened reactivity translates to potentially higher yields and shorter reaction times, a crucial consideration in multi-step syntheses.

The Strategic Role of the Ethoxy Group in Subsequent Transformations

While the initial formation is a key consideration, the true utility of the ethoxy group in 1,1-dichloro-2-ethoxycyclopropane becomes apparent in subsequent synthetic manipulations. The ethoxy group can influence the stability, solubility, and reactivity of intermediates and final products.

1. Stability of Cyclopropenone Ethyl Ketals:

2. Modulating Reactivity:

The nature of the alkoxy group can subtly influence the reactivity of the cyclopropane ring. While not extensively documented for the ethoxy variant, the electronic properties of the oxygen substituent can impact ring-opening reactions or rearrangements, offering a potential handle for fine-tuning synthetic outcomes.

Experimental Protocols

Synthesis of 1,1-Dichloro-2-ethoxycyclopropane via Dichlorocarbene Addition

A representative procedure for the synthesis of 1,1-dichloro-2-ethoxycyclopropane involves the generation of dichlorocarbene from chloroform and a strong base in the presence of a phase-transfer catalyst, followed by its reaction with ethyl vinyl ether.[1][2]

Materials:

• Ethyl vinyl ether

• Chloroform (CHCl₃)

• Potassium tert-butoxide (t-BuOK) or 50% aqueous sodium hydroxide (NaOH)

• Phase-transfer catalyst (e.g., benzyltriethylammonium chloride)

• Anhydrous solvent (e.g., pentane or dichloromethane)

Procedure:

• A solution of ethyl vinyl ether and the phase-transfer catalyst in the chosen anhydrous solvent is prepared in a reaction vessel under an inert atmosphere (e.g., nitrogen or argon) and cooled in an ice bath.

• A solution of the base (e.g., potassium tert-butoxide in the same solvent or 50% aqueous NaOH) is added dropwise to a vigorously stirred solution of chloroform in the same solvent, also cooled in an ice bath.

• The generated dichlorocarbene solution is then slowly added to the cooled solution of ethyl vinyl ether.

• The reaction mixture is stirred at low temperature for a specified period, and the progress of the reaction is monitored by a suitable technique (e.g., TLC or GC).

• Upon completion, the reaction is quenched with water, and the organic layer is separated.

• The aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure.

• The crude product is purified by distillation under reduced pressure to afford 1,1-dichloro-2-ethoxycyclopropane.

Reaction Pathway and Logic

The synthesis and subsequent utilization of 1,1-dichloro-2-ethoxycyclopropane can be visualized as a streamlined pathway towards valuable synthetic intermediates.

Caption: Synthetic pathway from ethyl vinyl ether to versatile cyclopropenone intermediates.

Experimental Workflow

The general workflow for the synthesis and subsequent reaction of 1,1-dichloro-2-ethoxycyclopropane involves a series of standard organic chemistry techniques.

References

• 1. Reactivity and structure of alkyl vinyl ethers. Part III. Kinetics and mechanism of dichlorocarbene addition reactions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. Reactivity and structure of alkyl vinyl ethers. Part III. Kinetics and mechanism of dichlorocarbene addition reactions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Spectroscopic Scrutiny: A Comparative Analysis of 1,1-Dichloro-2-ethoxycyclopropane Isomers

A detailed spectroscopic comparison of the cis and trans isomers of 1,1-dichloro-2-ethoxycyclopropane provides a crucial tool for researchers in chemical synthesis and drug development. The distinct spatial arrangement of the ethoxy group relative to the dichlorinated carbon on the cyclopropane ring gives rise to unique spectral fingerprints in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), enabling unambiguous identification and characterization.

Comparative Spectroscopic Data

The following tables summarize the expected and observed spectroscopic characteristics for the isomers of 1,1-dichloro-2-substituted-cyclopropanes, using the dimethyl analogs as a reference.

Table 1: 1H NMR Spectral Data Comparison

Parameter	cis-1,1-Dichloro-2,3-dimethylcyclopropane	trans-1,1-Dichloro-2,3-dimethylcyclopropane	Expected for cis-1,1-Dichloro-2-ethoxycyclopropane	Expected for trans-1,1-Dichloro-2-ethoxycyclopropane
Cyclopropyl Protons (ppm)	Complex multiplet	Complex multiplet	Complex multiplet, distinct shifts for CH and CH2	Complex multiplet, distinct shifts for CH and CH2
Substituent Protons (ppm)	Doublet for CH3	Doublet for CH3	Quartet for OCH2, Triplet for CH3	Quartet for OCH2, Triplet for CH3
Coupling Constants (Hz)	Jcis typically larger than Jtrans	Jtrans typically smaller than Jcis	Vicinal coupling constants (J) between cyclopropyl protons will differ.	Vicinal coupling constants (J) between cyclopropyl protons will differ.

Note: The chemical shifts and coupling constants are influenced by the specific substituent and solvent used.

Table 2: 13C NMR Spectral Data Comparison

Carbon Atom	cis-1,1-Dichloro-2,3-dimethylcyclopropane	trans-1,1-Dichloro-2,3-dimethylcyclopropane	Expected for cis-1,1-Dichloro-2-ethoxycyclopropane	Expected for trans-1,1-Dichloro-2-ethoxycyclopropane
CCl2	~60-70 ppm	~60-70 ppm	Shift influenced by ethoxy group	Shift influenced by ethoxy group
C2 & C3 (Cyclopropyl)	Due to symmetry, may show one signal	Two distinct signals expected	Two distinct signals expected	Two distinct signals expected
Substituent Carbons	Signal for CH3	Signal for CH3	Signals for OCH2 and CH3	Signals for OCH2 and CH3

Table 3: Key Infrared (IR) Absorption Bands

Vibrational Mode	Wavenumber (cm-1)	Expected for both isomers of 1,1-Dichloro-2-ethoxycyclopropane
C-H stretch (cyclopropyl)	~3000-3100	Present
C-H stretch (alkyl)	~2850-3000	Present
C-O stretch (ether)	~1050-1150	Strong absorption band
C-Cl stretch	~650-850	Present
Cyclopropane ring deformation	~1000-1050	Characteristic band

Note: While the major absorption bands will be present in both isomers, subtle shifts in band position and intensity in the fingerprint region (below 1500 cm-1) can be used for differentiation.

Table 4: Mass Spectrometry (MS) Fragmentation

Feature	Observation
Molecular Ion Peak (M+)	A cluster of peaks due to chlorine isotopes (35Cl and 37Cl) will be observed. For a molecule with two chlorine atoms, the expected isotopic pattern for the molecular ion will be in a ratio of approximately 9:6:1 for M+, M++2, and M++4.
Major Fragmentation Pathways	Loss of a chlorine atom, loss of the ethoxy group, and cleavage of the cyclopropane ring are expected fragmentation pathways. The relative intensities of these fragment ions may differ between the cis and trans isomers due to differences in steric strain.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl3, Acetone-d6) in a standard 5 mm NMR tube.

• Instrumentation: Acquire 1H and 13C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• 1H NMR Acquisition:

  • Set the spectral width to cover the expected range of chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the splitting patterns (multiplicity) and coupling constants to elucidate the proton-proton connectivities.

• 13C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-220 ppm).

  • Employ proton decoupling to obtain singlets for each unique carbon atom.

  • Use a sufficient number of scans for adequate signal intensity.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solution: Dissolve the sample in a suitable solvent (e.g., CCl4, CHCl3) that has minimal IR absorption in the regions of interest and place it in a solution cell.

• Instrumentation: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Scan the mid-infrared range (typically 4000-400 cm-1).

  • Acquire a background spectrum of the salt plates or solvent for subtraction from the sample spectrum.

  • Identify the characteristic absorption bands and compare the fingerprint regions of the two isomers.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via Gas Chromatography (GC-MS) for volatile compounds or by direct infusion.

• Ionization: Use a suitable ionization technique, such as Electron Ionization (EI) or Chemical Ionization (CI). EI is a common technique that provides detailed fragmentation patterns.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Analysis:

  • Identify the molecular ion peak and its isotopic pattern to confirm the elemental composition.

  • Analyze the fragmentation pattern to identify characteristic fragment ions.

  • Compare the mass spectra of the two isomers, paying attention to differences in the relative abundances of fragment ions.

Logical Relationships and Workflow

The following diagram illustrates the workflow for the spectroscopic comparison of the 1,1-dichloro-2-ethoxycyclopropane isomers.

Caption: Workflow for the spectroscopic comparison of isomers.

A Comparative Guide to the Computational and Spectroscopic Analysis of 1,1-Dichloro-2-ethoxycyclopropane and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the computational and spectroscopic properties of 1,1-dichloro-2-ethoxycyclopropane and its structural analogs. The following sections detail the theoretical and experimental methodologies used to characterize these compounds, present key performance data in a comparative format, and visualize the workflows involved in their analysis. This information is intended to assist researchers in understanding the structural and electronic characteristics of substituted cyclopropanes, which are important motifs in medicinal chemistry.

Introduction to Halogenated Cyclopropanes

Cyclopropane rings are of significant interest in drug design due to their unique conformational properties and ability to act as bioisosteres for various functional groups. The introduction of halogen atoms and other substituents, such as an ethoxy group, can significantly alter the electronic and steric properties of the cyclopropane ring, influencing its reactivity and potential biological activity. Computational studies, in conjunction with experimental spectroscopic analysis, are powerful tools for elucidating the nuanced effects of these substitutions.

Data Presentation: A Comparative Analysis

Table 1: Molecular Properties

Property	1,1-Dichloro-2-ethoxycyclopropane	1,1-Dichlorocyclopropane	Data Source
Molecular Formula	C₅H₈Cl₂O	C₃H₄Cl₂	-
Molecular Weight ( g/mol )	155.02	110.97	-
Physical Form	Liquid	-	[1]
Purity	95%	-	[1]

Table 2: Computed and Experimental Geometrical Parameters

Parameter	1,1-Dichlorocyclopropane (Experimental - Gas-Phase Electron Diffraction)	1,1-Dichlorocyclopropane (Ab initio Calculation)	Data Source
C1-C2 Bond Length (Å)	1.511 (avg)	-	[2]
C2-C3 Bond Length (Å)	1.552	-	[2]
C1-Cl Bond Length (Å)	1.759	-	[2]
Cl-C1-Cl Bond Angle (°)	112.6	-	[2]

Note: Comprehensive, publicly available computational data for the geometry of 1,1-dichloro-2-ethoxycyclopropane is limited. The data for 1,1-dichlorocyclopropane is provided as a baseline for comparison.

Experimental and Computational Protocols

The data presented in this guide is derived from established experimental and computational methodologies. Understanding these protocols is crucial for interpreting the results and for designing further studies.

Computational Methodology: Density Functional Theory (DFT)

A common and effective method for the computational analysis of organic molecules is Density Functional Theory (DFT). The B3LYP functional combined with a 6-31G* basis set is a widely used level of theory for obtaining a good balance between accuracy and computational cost for molecules of this type.

Typical DFT Protocol:

• Structure Optimization: The initial geometry of the molecule is optimized to find the lowest energy conformation.

• Frequency Calculation: Vibrational frequencies are calculated to confirm that the optimized structure is a true minimum on the potential energy surface (no imaginary frequencies) and to predict the infrared (IR) and Raman spectra.

• Electronic Property Calculation: Properties such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, and the dipole moment are calculated to understand the molecule's electronic structure and reactivity.

Experimental Methodology: Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H and ¹³C NMR: These techniques provide detailed information about the chemical environment of the hydrogen and carbon atoms in a molecule, respectively.

• Sample Preparation: A small amount of the purified compound is dissolved in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: The spectrum is recorded on an NMR spectrometer.

• Data Analysis: The chemical shifts (δ), splitting patterns (multiplicity), and integration values are analyzed to elucidate the molecular structure. For example, in a study of various 1,1-dihalocyclopropanes, ¹H NMR spectra were recorded at high resolution to observe spin-spin coupling between cyclopropyl protons and adjacent methylene protons[3].

Infrared (IR) Spectroscopy:

• Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions.

• Sample Preparation: The sample can be analyzed as a thin liquid film between salt plates or dissolved in a suitable solvent.

• Data Acquisition: The IR spectrum is recorded using an FTIR spectrometer.

• Data Analysis: The positions (wavenumbers) and intensities of the absorption bands are correlated with the presence of specific functional groups. For cyclopropane derivatives, characteristic C-H stretching vibrations are observed around 3080-3040 cm⁻¹[4].

Visualizations

To better illustrate the workflows and concepts discussed, the following diagrams are provided.

Caption: A generalized workflow for computational chemistry studies using DFT.

Caption: Workflow for the elucidation of a chemical structure using spectroscopy.

Conclusion

The computational and spectroscopic analysis of 1,1-dichloro-2-ethoxycyclopropane and its analogs provides valuable insights into the structure-property relationships of substituted cyclopropanes. While a complete comparative dataset for the target molecule is not yet fully established in the literature, the methodologies and comparative data with simpler analogs presented in this guide offer a solid foundation for researchers. The use of DFT calculations in tandem with experimental techniques like NMR and IR spectroscopy is essential for a thorough characterization of these and other novel compounds in the field of drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. actachemscand.org [actachemscand.org]
• 4. infrared spectrum of cyclopropane C3H6 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cyclopropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Unveiling the Biological Potential: A Comparative Guide to Compounds Derived from 1,1-Dichloro-2-ethoxycyclopropane

For researchers, scientists, and professionals in drug development, the quest for novel bioactive compounds is perpetual. This guide provides a comprehensive comparison of the biological activities of various compounds derived from the versatile scaffold, 1,1-dichloro-2-ethoxycyclopropane. We delve into their antimicrobial and anticancer properties, presenting supporting experimental data, detailed protocols, and visual representations of the underlying mechanisms.

Derivatives of 1,1-dichloro-2-ethoxycyclopropane, particularly those belonging to the gem-dichlorocyclopropane class, have demonstrated a remarkable spectrum of biological activities. These compounds have shown promise as potent antimicrobial and anticancer agents, warranting further investigation for their therapeutic potential.

Antimicrobial Activity: A Barrier Against Pathogens

Several studies have highlighted the efficacy of 1,1-dichlorocyclopropane derivatives against a range of microbial pathogens. The introduction of different functional groups onto the cyclopropane ring has led to the development of compounds with significant antibacterial and antifungal properties.

A notable class of these derivatives, the 2,2-dichlorocyclopropane-cis-dicarbamates, has exhibited strong activity, particularly against Gram-positive bacteria[1]. Amide derivatives containing the cyclopropane moiety have also been synthesized and screened, with some compounds demonstrating excellent antifungal activity[2][3].

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative 1,1-dichlorocyclopropane derivatives against various microbial strains.

Compound ID	Microbial Strain	MIC (µg/mL)	Reference
Series 9 Compound	Staphylococcus aureus 29213	< 1 (stronger than some commercial antibiotics)	[1]
Amide Derivative F8	Candida albicans	16	[2][3]
Amide Derivative F24	Candida albicans	16	[2][3]
Amide Derivative F42	Candida albicans	16	[2][3]
Amide Derivative F9	Escherichia coli	32	[2]
Amide Derivative F31	Escherichia coli	64	[2]
Amide Derivative F45	Escherichia coli	64	[2]
Amide Derivative F5	Staphylococcus aureus	32	[2]
Amide Derivative F9	Staphylococcus aureus	64	[2]
Amide Derivative F29	Staphylococcus aureus	64	[2]
Amide Derivative F53	Staphylococcus aureus	32	[2]

Anticancer Activity: Targeting the Machinery of Cell Division

Beyond their antimicrobial effects, certain derivatives of 1,1-dichlorocyclopropane have emerged as promising anticancer agents. A key mechanism of action identified for some of these compounds, such as (Z)-1,1-dichloro-2-(4-methoxyphenyl)-3-phenylcyclopropane, is the inhibition of tubulin polymerization. Microtubules are essential components of the cytoskeleton and the mitotic spindle, making them a critical target in cancer therapy. Disruption of microtubule dynamics leads to cell cycle arrest and ultimately, apoptosis (programmed cell death).

Studies on Z-1,1-dichloro-2,3-diarylcyclopropanes have demonstrated their ability to induce apoptosis and cause cell cycle arrest in various cancer cell lines.

The table below presents the half-maximal inhibitory concentration (IC50) values for representative 1,1-dichlorocyclopropane derivatives against different human cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)	Reference
(Z)-1,1-Dichloro-2-(4-methoxyphenyl)-3-phenylcyclopropane	Prostate Cancer (LNCaP)	~10
(Z)-1,1-Dichloro-2-(4-methoxyphenyl)-3-phenylcyclopropane	Prostate Cancer (PC-3)	~10
(Z)-1,1-Dichloro-2,3-diphenylcyclopropane (A(II))	Prostate Cancer (LNCaP)	~100 (for 50% survival reduction in 12-24h)
(Z)-1,1-Dichloro-2,3-diphenylcyclopropane (A(II))	Prostate Cancer (PC-3)	~100 (for 50% survival reduction in 12-24h)

Experimental Protocols

To ensure the reproducibility and validation of the presented data, detailed experimental protocols for the key assays are provided below.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a microorganism.

1. Preparation of Inoculum:

• A pure culture of the test microorganism is grown on an appropriate agar medium.
• Colonies are suspended in a sterile broth to match the turbidity of a 0.5 McFarland standard.
• This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

2. Preparation of Microtiter Plates:

• The test compounds are serially diluted in a 96-well microtiter plate containing an appropriate growth medium.
• A positive control well (medium with inoculum, no compound) and a negative control well (medium only) are included.

3. Inoculation and Incubation:

• Each well is inoculated with the prepared microbial suspension.
• The plates are incubated at a suitable temperature (e.g., 37°C for bacteria) for 18-24 hours.

4. Determination of MIC:

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Cell Viability Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

1. Cell Seeding:

• Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

2. Compound Treatment:

• The cells are treated with various concentrations of the test compounds and incubated for a specific period (e.g., 24, 48, or 72 hours).

3. MTT Addition and Incubation:

• MTT solution is added to each well and the plate is incubated for 2-4 hours at 37°C. During this time, viable cells with active metabolism reduce the yellow MTT to a purple formazan product.

4. Solubilization and Absorbance Measurement:

• A solubilization solution (e.g., DMSO or a specialized buffer) is added to each well to dissolve the formazan crystals.
• The absorbance is measured at a wavelength of 570 nm using a microplate reader. The amount of formazan produced is proportional to the number of viable cells.

5. Data Analysis:

• The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined as the concentration of the compound that causes a 50% reduction in cell viability.

Visualizing the Mechanism: Signaling Pathways and Workflows

To provide a clearer understanding of the molecular interactions and experimental processes, the following diagrams have been generated using the DOT language.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Caption: Workflow for determining the IC50 value of a compound using the MTT cell viability assay.

Caption: Signaling pathway illustrating the inhibition of tubulin polymerization by 1,1-dichlorocyclopropane derivatives.

References

• 1. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 2. rr-asia.woah.org [rr-asia.woah.org]
• 3. cancer.wisc.edu [cancer.wisc.edu]

Safety & Regulatory Compliance

Proper Disposal of 1,1-Dichloro-2-ethoxycyclopropane: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of 1,1-Dichloro-2-ethoxycyclopropane (CAS No. 7363-99-7), a chemical utilized in research and development. Adherence to these procedures is critical to ensure the safety of laboratory personnel and the protection of the environment.

I. Immediate Safety and Handling Precautions

1,1-Dichloro-2-ethoxycyclopropane is a hazardous chemical that requires careful handling in a well-ventilated area, preferably within a chemical fume hood.[1] Personnel must wear appropriate Personal Protective Equipment (PPE) at all times.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166 (EU) or NIOSH (US)).[1]	Protects against splashes and vapors that can cause eye irritation.
Skin Protection	Chemical-resistant, impervious clothing and gloves (e.g., Nitrile rubber).[1][2]	Prevents skin contact, which can cause irritation.
Respiratory Protection	Use a NIOSH-approved respirator with an appropriate cartridge for organic vapors if exposure limits are exceeded or if ventilation is inadequate.[1]	Protects against inhalation of vapors, which may cause respiratory irritation.

II. Segregation and Storage of Waste

Proper segregation and storage of 1,1-Dichloro-2-ethoxycyclopropane waste are the first steps in a compliant disposal process.

• Waste Container: Collect waste 1,1-Dichloro-2-ethoxycyclopropane in a designated, leak-proof, and clearly labeled container.[1] The container should be made of a compatible material, such as high-density polyethylene (HDPE) or glass.

• Labeling: The waste container must be labeled "Hazardous Waste" and include the full chemical name: "1,1-Dichloro-2-ethoxycyclopropane".

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials and sources of ignition.[1]

III. Disposal Procedures

The primary and recommended method for the disposal of 1,1-Dichloro-2-ethoxycyclopropane is high-temperature incineration.[3] This process effectively destroys the chemical, converting it into less hazardous compounds.

Operational Plan for Incineration:

• Waste Collection: Ensure all waste containing 1,1-Dichloro-2-ethoxycyclopropane is collected in the designated, properly labeled containers.

• Licensed Disposal Service: Arrange for the collection of the hazardous waste by a licensed and certified hazardous waste disposal company.

• Transportation: The waste will be transported off-site in accordance with all local, state, and federal regulations.

• Incineration: The chemical will be destroyed in a hazardous waste incinerator. Thermal decomposition of dichlorocyclopropanes typically occurs at temperatures ranging from 500-670°C.[4]

The following diagram illustrates the decision-making workflow for the proper disposal of 1,1-Dichloro-2-ethoxycyclopropane.

Disposal Workflow for 1,1-Dichloro-2-ethoxycyclopropane

IV. Experimental Protocol: Laboratory-Scale Chemical Degradation (for research purposes only)

While incineration is the standard disposal method, the following protocol outlines a potential chemical degradation approach for small, laboratory-scale quantities. This procedure should only be performed by trained personnel in a controlled laboratory setting and with all necessary safety precautions in place. The efficacy of this method for complete degradation must be verified by analytical means (e.g., GC-MS).

Objective: To chemically convert 1,1-Dichloro-2-ethoxycyclopropane into less hazardous, more easily disposable compounds through hydrolysis. Dichlorocyclopropanes can undergo hydrolysis, although the reaction conditions may vary.[5][6]

Materials:

• 1,1-Dichloro-2-ethoxycyclopropane waste

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• A suitable solvent if the waste is not in a solution (e.g., ethanol)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• pH paper or pH meter

• Appropriate work-up and extraction solvents (e.g., diethyl ether, saturated sodium bicarbonate solution)

• Analytical equipment for verification (e.g., GC-MS)

Procedure:

• Setup: In a chemical fume hood, assemble a reflux apparatus with a round-bottom flask, magnetic stirrer, heating mantle, and condenser.

• Reaction Mixture: Place the 1,1-Dichloro-2-ethoxycyclopropane waste into the round-bottom flask. If the waste is concentrated, dilute it with a suitable solvent like ethanol.

• Base Addition: Slowly add an excess of sodium hydroxide solution to the flask while stirring.

• Heating: Gently heat the mixture to reflux for several hours. The exact time will depend on the concentration and volume of the waste.

• Monitoring: Periodically and safely take small aliquots from the reaction mixture to monitor the disappearance of the starting material by an appropriate analytical method (e.g., TLC or GC).

• Cooling and Neutralization: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully neutralize the excess base with a dilute acid (e.g., HCl).

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether) to remove any remaining organic compounds.

• Aqueous Layer Disposal: The neutralized aqueous layer may be disposable down the drain with copious amounts of water, provided it meets local wastewater regulations and does not contain other hazardous materials.

• Organic Layer Disposal: The organic extract should be collected and disposed of as halogenated organic waste via incineration.

• Verification: Analyze the final aqueous and organic fractions to confirm the absence of 1,1-Dichloro-2-ethoxycyclopropane.

This protocol is a general guideline and may need to be optimized. It is crucial to understand the potential reaction byproducts and their hazards before undertaking this procedure.

References

• 1. echemi.com [echemi.com]
• 2. edwebcontent.ed.ac.uk [edwebcontent.ed.ac.uk]
• 3. Oxidative destruction of chlorinated hydrocarbons on Pt-containing fiber-glass catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclopropane chemistry. Part I. Thermal isomerisation of gem-dichlorocyclopropanes to olefins - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]

Personal protective equipment for handling 1,1-Dichloro-2-ethoxycyclopropane

For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and logistical information for the handling and disposal of 1,1-Dichloro-2-ethoxycyclopropane (CAS No. 7363-99-7). Adherence to these guidelines is essential for ensuring the safety of all personnel and the integrity of research activities.

Personal Protective Equipment (PPE)

When handling 1,1-Dichloro-2-ethoxycyclopropane, a thorough risk assessment should be conducted to determine the appropriate level of personal protective equipment. The following table summarizes the recommended PPE based on the potential for exposure.

Exposure Level	Eye Protection	Skin and Body Protection	Respiratory Protection
Low-Risk / Contained Use	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1]	Chemical-resistant gloves (e.g., nitrile, neoprene) inspected prior to use, and a standard laboratory coat.	Not generally required if handled in a well-ventilated area or fume hood.
Moderate Risk / Open Handling	Tightly fitting safety goggles with side-shields and a face shield.	Fire/flame resistant and impervious clothing, such as a chemical-resistant apron or suit, over a lab coat.[1] Chemical-resistant gloves are mandatory.	A full-face respirator should be used if exposure limits are exceeded or if irritation or other symptoms are experienced.[1]
High-Risk / Spills or Emergencies	Full-face respirator with appropriate cartridges.	Fire/flame resistant and impervious clothing, including a chemical-resistant suit. Chemical-resistant boots.	A self-contained breathing apparatus (SCBA) may be necessary for major spills or in poorly ventilated areas.[1]

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of 1,1-Dichloro-2-ethoxycyclopropane is vital for safe handling.

Property	Value	Source
CAS Number	7363-99-7	[1]
Physical State	Liquid	[2]
Boiling Point	172.1°C at 760 mmHg	[1]
Flash Point	64.9°C	[1]
Density	1.25 g/cm³	[1]
Vapor Pressure	No data available	[1]
Melting Point	No data available
Solubility	No data available

Safe Handling and Storage

Operational Plan: Step-by-Step Handling Protocol

• Preparation: Before handling, ensure that the work area is clean, uncluttered, and located in a well-ventilated space, preferably within a certified chemical fume hood.[1] All necessary PPE must be readily available and inspected for integrity.

• Dispensing: When transferring the liquid, use appropriate tools such as a pipette with a bulb or a syringe. Avoid pouring directly from large containers to minimize the risk of splashing.

• Heating: If heating is required, use a water bath, heating mantle, or another form of indirect heat. Avoid open flames.

• Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with soap and water.[1] Decontaminate all equipment and work surfaces.

Storage Plan

• Store 1,1-Dichloro-2-ethoxycyclopropane in a tightly closed container in a dry, cool, and well-ventilated area.[1]

• A refrigerator is recommended for storage.[2]

• Keep away from sources of ignition and incompatible materials.

Emergency Procedures

First-Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a physician.[1]

• Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Spill Response

• Evacuate: Immediately evacuate personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: Use spark-proof tools and explosion-proof equipment to contain the spill with absorbent materials (e.g., vermiculite, sand).[1]

• Collect: Collect the absorbed material into a suitable, closed container for disposal.[1]

• Decontaminate: Clean the spill area thoroughly.

Disposal Plan

As a chlorinated organic compound, 1,1-Dichloro-2-ethoxycyclopropane must be disposed of as hazardous waste.

• Collection: Collect waste in a designated, properly labeled, and sealed container.

• Segregation: Keep chlorinated solvent waste separate from non-chlorinated waste streams.

• Disposal: Arrange for disposal through a licensed chemical waste disposal company. Adhere to all local, state, and federal regulations for hazardous waste disposal. The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to sewer systems.[1]

Experimental Protocol: Synthesis of a Dichlorocyclopropane Derivative (General Example)

While a specific protocol for the synthesis of 1,1-Dichloro-2-ethoxycyclopropane was not found in the provided search results, a general method for the preparation of dichlorocyclopropane derivatives involves the addition of dichlorocarbene to an alkene. The following is a generalized conceptual workflow.

Caption: Generalized workflow for the synthesis of a dichlorocyclopropane derivative.

Logical Relationship Diagram: Safe Handling Workflow

The following diagram illustrates the logical steps for the safe handling of 1,1-Dichloro-2-ethoxycyclopropane in a laboratory setting.

Caption: Logical workflow for the safe handling of 1,1-Dichloro-2-ethoxycyclopropane.

References

• 1. echemi.com [echemi.com]
• 2. 1,1-Dichloro-2-ethoxycyclopropane | 7363-99-7 [sigmaaldrich.com]